Technical Documentation Center

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Core Science & Biosynthesis

Foundational

Orthogonal Late-Stage Functionalization of Polyhalogenated Pyridines: A Technical Guide to Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

As a Senior Application Scientist specializing in complex active pharmaceutical ingredients (APIs), I frequently encounter challenges in late-stage functionalization where precise regiocontrol is paramount. Polyhalogenat...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in complex active pharmaceutical ingredients (APIs), I frequently encounter challenges in late-stage functionalization where precise regiocontrol is paramount. Polyhalogenated heteroarenes are notoriously difficult to functionalize selectively due to competing reactive sites. However, Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0) represents a masterclass in molecular design for orthogonal cross-coupling[1].

By leveraging the distinct electronic and steric microenvironments of its four substituents, we can execute highly predictable, sequential functionalizations. This whitepaper deconstructs the causality behind its reactivity and provides field-proven, self-validating protocols for its application in drug discovery.

Physicochemical & Structural Profiling

Before designing a synthetic route, we must establish the baseline physical parameters of the scaffold. The presence of multiple halogen isotopes (Br and Cl) provides a unique mass spectrometry signature that is critical for tracking reaction progress.

Table 1: Quantitative Physicochemical Properties

Property Value
Chemical Name Methyl 5-bromo-3-chloro-2-methoxyisonicotinate
CAS Registry Number 2635937-89-0
Molecular Formula C₈H₇BrClNO₃
Molecular Weight 280.50 g/mol
SMILES O=C(OC)C1=C(Br)C=NC(OC)=C1Cl
Purity Standard ≥98% (Required for catalytic workflows)

| Storage Conditions | Sealed in dry, 2-8°C (Prevents ester hydrolysis) |

Electronic & Steric Topology: The Causality of Site Selectivity

In polyhalogenated heteroarenes, the site of initial oxidative addition by low-valent transition metals (e.g., Pd(0)) is dictated by a delicate interplay of Bond Dissociation Energy (BDE), steric hindrance, and electronic activation[2].

The structural brilliance of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate lies in how its substituents orthogonally bias the C5 and C3 positions:

Table 2: Reactivity Topology & Causality

Reactive Site Estimated BDE Steric Environment Electronic Causality & Reactivity Profile
C5–Br Bond ~68.0 kcal/mol Moderately Accessible Kinetically Favored: The C4-methyl ester strongly withdraws electron density, lowering the LUMO and activating C5 for facile Pd(0) insertion.

| C3–Cl Bond | ~81.0 kcal/mol | Highly Hindered | Thermodynamically Recalcitrant: Flanked by the C2-methoxy and C4-ester groups. The C2-methoxy donates electron density via resonance (+M effect), deactivating the adjacent C3–Cl bond toward oxidative addition. |

The Field Insight: The critical failure point in functionalizing this scaffold is over-catalysis. Because the C5–Br bond is significantly weaker than the C3–Cl bond, we can achieve absolute chemoselectivity at C5 using mild conditions. The C3–Cl bond acts as a "dormant" electrophile, requiring aggressive, bulky ligands to activate later in the synthesis[3].

Mechanistic Pathway

The following diagram illustrates the logical flow of sequential cross-coupling, demonstrating how catalyst speciation and ligand choice drive site-selectivity.

G SM Methyl 5-bromo-3-chloro- 2-methoxyisonicotinate Pd1 Pd(0) Catalyst Oxidative Addition SM->Pd1 BDE Control (C-Br < C-Cl) Int1 C5-Pd(II)-Br Intermediate Pd1->Int1 Prod1 C5-Arylated Intermediate Int1->Prod1 Transmetalation & Red. Elim. Pd2 Pd(0) + BrettPhos Oxidative Addition Prod1->Pd2 Elevated Temp Int2 C3-Pd(II)-Cl Intermediate Pd2->Int2 Prod2 C3,C5-Bis-functionalized Target Scaffold Int2->Prod2 Amination

Sequential Pd-catalyzed site-selective functionalization of the polyhalogenated pyridine scaffold.

Self-Validating Experimental Protocols

To ensure reproducibility, every protocol must be a self-validating system. The methodologies below incorporate specific analytical checkpoints to verify mechanistic success.

Protocol A: C5-Selective Suzuki-Miyaura Cross-Coupling

Objective: Chemoselective arylation at the C5 position while preserving the C3–Cl bond and C4-ester. Causality: Using a mild base (Na₂CO₃) and a standard phosphine ligand (e.g., dppf) at moderate temperatures ensures the activation barrier for C3–Cl insertion is not breached.

  • Preparation: In a rigorously dried Schlenk flask under argon, charge Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (1.0 equiv), arylboronic acid (1.1 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Solvent & Base: Add degassed 1,4-dioxane and an aqueous solution of Na₂CO₃ (2.0 equiv, 2M). Causality: Biphasic conditions with a mild base facilitate transmetalation without hydrolyzing the sensitive C4-methyl ester.

  • Reaction: Heat the biphasic mixture to 80°C for 4–6 hours.

  • Self-Validation Checkpoint (LC-MS): Sample the organic layer. The mass spectrum must show the complete disappearance of the m/z 280[M+H]⁺ peak. Crucially, the new product mass must retain the characteristic 3:1 isotopic pattern of a single ³⁵Cl/³⁷Cl atom, proving the C3–Cl bond remains untouched.

  • Isolation: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO₄, and purify via flash chromatography to yield the C5-arylated intermediate.

Protocol B: C3-Selective Buchwald-Hartwig Amination

Objective: Late-stage functionalization of the sterically hindered, deactivated C3–Cl bond. Causality: Requires a highly active, bulky, electron-rich dialkylbiaryl phosphine ligand (BrettPhos) and elevated temperatures to force oxidative addition into the recalcitrant C–Cl bond.

  • Preparation: To a dry Schlenk flask, add the C5-arylated intermediate from Protocol A (1.0 equiv), a secondary amine nucleophile (1.2 equiv), Pd₂(dba)₃ (0.02 equiv), and BrettPhos (0.04 equiv).

  • Base Addition: Add NaOtBu (1.5 equiv) inside a nitrogen-filled glovebox. Causality: A strong base is required to deprotonate the amine and drive the catalytic cycle, while BrettPhos provides the necessary steric bulk to promote reductive elimination at the congested C3 position.

  • Reaction: Suspend in anhydrous toluene and heat to 100°C for 12 hours.

  • Self-Validation Checkpoint (TLC/NMR): Monitor by TLC until the starting material is consumed. Post-isolation, ¹H-NMR must confirm the retention of the C2-methoxy singlet (~3.9 ppm) and the C4-methyl ester singlet (~3.8 ppm), ensuring no unwanted nucleophilic aromatic substitution (S_NAr) occurred at C2.

  • Isolation: Filter the crude mixture through a Celite pad to remove Pd black, concentrate under reduced pressure, and isolate the bis-functionalized scaffold via preparative HPLC.

References
  • Title: 2635937-89-0 | Methyl 5-bromo-3-chloro-2-methoxyisonicotinate - ChemScene Source: chemscene.com URL: 1

  • Title: Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups Source: nih.gov URL: 2

  • Title: A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles Source: acs.org URL: 3

Sources

Exploratory

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate CAS number and molecular weight

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate: A Bifunctional Scaffold for Advanced Therapeutics Executive Summary In modern drug discovery, the strategic selection of polyfunctionalized heteroaromatic scaffolds is para...

Author: BenchChem Technical Support Team. Date: March 2026

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate: A Bifunctional Scaffold for Advanced Therapeutics

Executive Summary

In modern drug discovery, the strategic selection of polyfunctionalized heteroaromatic scaffolds is paramount for developing highly selective targeted therapeutics. Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0) represents a highly privileged, densely substituted pyridine building block[1]. As a Senior Application Scientist, I have observed that the true value of this intermediate lies in its orthogonal reactivity. The specific juxtaposition of halogens (5-bromo, 3-chloro), an electron-modulating ether (2-methoxy), and a functionalizable carbonyl (4-methyl ester) allows for precise, sequential late-stage functionalization without the need for cumbersome protection-deprotection cycles.

This whitepaper provides an in-depth physicochemical profile, structural rationale, and self-validating experimental workflows for utilizing this compound in complex active pharmaceutical ingredient (API) synthesis.

Part 1: Physicochemical Profiling & Quantitative Data

Understanding the baseline physicochemical properties of this scaffold is critical for predicting its behavior in both synthetic workflows and biological systems. The 2-methoxy group significantly modulates the basicity of the pyridine nitrogen, maintaining a favorable lipophilicity profile (LogP 2.29) while keeping the Topological Polar Surface Area (TPSA) within the optimal range for oral bioavailability[1].

Table 1: Physicochemical and Structural Properties

PropertyValue
Chemical Name Methyl 5-bromo-3-chloro-2-methoxyisonicotinate
CAS Registry Number 2635937-89-0
Molecular Formula C₈H₇BrClNO₃
Molecular Weight 280.50 g/mol
Topological Polar Surface Area (TPSA) 48.42 Ų
LogP 2.29
Hydrogen Bond Acceptors / Donors 4 / 0
SMILES O=C(OC)C1=C(Br)C=NC(OC)=C1Cl

Part 2: Structural Rationale & Orthogonal Reactivity

The substitution pattern of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate is not arbitrary; it is a masterclass in synthetic causality.

  • The 5-Bromo Position (Kinetic Handle): The C(sp²)-Br bond is highly susceptible to oxidative addition by Palladium(0) species[2]. Because it is flanked by the relatively small hydrogen at the 6-position, it is sterically accessible for cross-coupling reactions.

  • The 3-Chloro Position (Steric Shield): The C(sp²)-Cl bond has a significantly higher bond dissociation energy than the C-Br bond, making it inert under standard Pd-catalyzed conditions[2][3]. Furthermore, it acts as a steric shield for the 4-ester, locking the conformation of any biaryl system generated at the 5-position—a crucial feature for designing kinase inhibitors that must bind in specific active-site pockets.

  • The 4-Methyl Ester (Thermodynamic Sink): Positioned between two halogens, the ester is sterically hindered. This protects it from unwanted nucleophilic attack during cross-coupling, yet it remains primed for controlled hydrolysis to the corresponding acid (CAS: 2404733-96-4)[4] for subsequent peptide coupling.

Reactivity Core Methyl 5-bromo-3-chloro- 2-methoxyisonicotinate (CAS: 2635937-89-0) Bromo 5-Bromo Position Pd-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig) Core->Bromo Aryl boronic acids, Pd(dppf)Cl2 Ester 4-Methyl Ester Hydrolysis & Amidation (Peptide Coupling) Core->Ester LiOH, THF/H2O then Amine, HATU Methoxy 2-Methoxy Group Electronic Modulation & Deprotection to Pyridone Core->Methoxy BBr3 or TMSI (Harsh conditions) Chloro 3-Chloro Position Steric Hindrance & Conformational Locking Core->Chloro Inert under standard coupling conditions

Figure 1: Orthogonal reactivity of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate in drug synthesis.

Part 3: Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale and an analytical checkpoint to guarantee success.

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling

Objective: Selectively couple an arylboronic acid at the 5-bromo position while preserving the 3-chloro and 4-ester functionalities[2][5].

Step-by-Step Methodology:

  • Degassing & Setup: In a Schlenk flask, dissolve Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (1.0 eq) and the desired arylboronic acid (1.2 eq) in a 4:1 v/v mixture of 1,4-Dioxane and water. Add K₂CO₃ (2.0 eq). Sparge the biphasic mixture with Argon for 15 minutes.

    • Causality: Dissolved oxygen promotes the oxidative homocoupling of the boronic acid and irreversibly degrades the Pd(0) catalyst. The biphasic system ensures the inorganic base is dissolved while the lipophilic organic substrates remain in the organic layer.

  • Catalyst Activation: Add Pd(PPh₃)₄ (0.05 eq) under a positive stream of Argon. Seal the vessel and heat strictly to 80°C.

    • Causality: Maintaining the temperature at 80°C provides the exact thermal energy required to overcome the activation barrier for oxidative addition into the C-Br bond. Exceeding 100°C risks activating the adjacent C-Cl bond, destroying the chemoselectivity[2].

  • Self-Validating LC-MS Monitoring: Sample the reaction mixture at 2 hours.

    • Validation Logic: The starting material (MW 280.50) possesses one Bromine (⁷⁹Br/⁸¹Br) and one Chlorine (³⁵Cl/³⁷Cl) atom, creating a highly distinct isotopic cluster at m/z 280, 282, and 284 in a roughly 3:4:1 ratio. Upon successful coupling, the bromine is displaced. The product will exhibit a mass spectrum with only an

      
       and 
      
      
      
      peak in a 3:1 ratio (due to the retained ³⁵Cl/³⁷Cl). The complete disappearance of the 3:4:1 isotopic signature definitively validates the chemoselective conversion without requiring isolation.
  • Workup: Cool to ambient temperature, dilute with Ethyl Acetate, wash with brine to remove inorganic salts, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Sterically Hindered Ester Saponification

Objective: Hydrolyze the 4-methyl ester to yield 5-aryl-3-chloro-2-methoxyisonicotinic acid for downstream HATU-mediated amidation[4].

Step-by-Step Methodology:

  • Solvation: Dissolve the coupled intermediate in a THF/MeOH/H₂O (3:1:1) solvent system.

  • Reagent Selection: Add LiOH·H₂O (3.0 eq) and stir at 40°C.

    • Causality: The 4-ester is severely sterically hindered by the 3-chloro group and the newly introduced 5-aryl group. Bulky bases like KOH will struggle to access the carbonyl carbon. The small Lithium cation (Li⁺) coordinates with the ester oxygen and the adjacent 2-methoxy group, acting as a Lewis acid to increase the electrophilicity of the carbonyl carbon, thereby facilitating attack by the hydroxide nucleophile.

  • Isolation: Monitor by TLC. Once consumed, acidify the aqueous layer with 1M HCl to pH 3. The resulting free acid will precipitate out of solution, allowing for isolation via simple vacuum filtration.

References

  • MDPI Catalysts. "Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications." MDPI Open Access Journals. Available at:[Link]

Sources

Foundational

Safety Data Sheet (SDS) for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

An In-Depth Technical Guide to the Safe Handling and Application of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate This guide provides a comprehensive overview of the chemical properties, potential hazards, and safe hand...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Safe Handling and Application of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

This guide provides a comprehensive overview of the chemical properties, potential hazards, and safe handling procedures for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate. It is intended for researchers, scientists, and professionals in the field of drug development who may work with this or structurally related compounds. The information herein is synthesized from established knowledge of halogenated aromatic hydrocarbons and substituted pyridines, providing a robust framework for risk assessment and management in the absence of a compound-specific Safety Data Sheet (SDS).

Introduction: Understanding the Molecule

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate is a substituted pyridine derivative. Its utility in synthetic chemistry, particularly in the development of novel pharmaceutical and agrochemical agents, stems from the versatile reactivity of the functional groups on the pyridine ring. The bromine and chlorine atoms provide specific sites for cross-coupling reactions, while the methoxy and methyl ester groups can be modified or may influence the electronic properties and biological activity of the final products.[1][2]

However, the very features that make this compound a valuable synthetic intermediate also necessitate a thorough understanding of its potential hazards. As a member of the halogenated aromatic hydrocarbon family, it is prudent to handle this compound with a high degree of caution.[3][4]

Hazard Identification and Risk Assessment

The Pyridine Core

Pyridine and its derivatives are known to be harmful if swallowed, inhaled, or in contact with skin.[5] They can cause irritation to the skin, eyes, and respiratory tract.[6] It is crucial to work in a well-ventilated area, such as a fume hood, to minimize inhalation exposure.[7][8]

Halogenation: The Bromo and Chloro Substituents

The presence of bromine and chlorine atoms on the aromatic ring significantly influences the compound's toxicological profile. Halogenated aromatic hydrocarbons as a class are associated with a range of toxic effects, including skin disorders, liver dysfunction, and potential for long-term health consequences due to their persistence and bioaccumulation.[3][4] Exposure can lead to immediate or delayed toxicity.[3]

Predicted Physicochemical Hazards

Based on structurally similar compounds, Methyl 5-bromo-3-chloro-2-methoxyisonicotinate is expected to be a solid at room temperature.[1] While not anticipated to be highly flammable, heating may cause decomposition, releasing toxic fumes such as hydrogen halides and nitrogen oxides.

Chemical Structure of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Caption: Chemical structure of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.

Safe Handling and Engineering Controls

A multi-layered approach to safety, encompassing engineering controls, personal protective equipment, and stringent laboratory practices, is essential when working with this compound.

Engineering Controls
  • Ventilation: All handling of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, including weighing and transfers, must be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.[7]

  • Containment: For procedures with a higher risk of aerosol generation, consider using a glove box.

  • Emergency Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area.[9][10]

Personal Protective Equipment (PPE)
  • Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes.[6]

  • Hand Protection: Nitrile gloves are recommended for their chemical resistance.[7] Always inspect gloves for any signs of degradation or perforation before use and wash hands thoroughly after handling.[5]

  • Protective Clothing: A lab coat should be worn at all times. For tasks with a higher risk of spillage, a chemically resistant apron is advised.

Workflow for Safe Handling of Halogenated Pyridine Derivatives

G start Start: Compound in sealed container fume_hood 1. Place container in a certified fume hood start->fume_hood ppe 2. Don appropriate PPE: - Nitrile gloves - Safety goggles - Lab coat fume_hood->ppe weighing 3. Weigh the required amount in a tared, sealed container ppe->weighing transfer 4. Transfer to reaction vessel inside the fume hood weighing->transfer reaction 5. Conduct the reaction under controlled conditions transfer->reaction waste 6. Quench and dispose of waste in a labeled halogenated waste container reaction->waste decontaminate 7. Decontaminate glassware and work surfaces waste->decontaminate end End: Securely store compound and dispose of waste decontaminate->end

Caption: A generalized workflow for the safe handling of halogenated pyridine derivatives in a laboratory setting.

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment and ensuring environmental protection.

Storage
  • Store Methyl 5-bromo-3-chloro-2-methoxyisonicotinate in a tightly sealed, clearly labeled container.[5][7]

  • Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[5][7]

  • Avoid exposure to direct sunlight and heat sources.[11]

Disposal
  • Dispose of waste material in a dedicated, labeled container for halogenated organic waste.

  • Never pour this compound or its waste down the drain.[6]

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[6][7] Remove contaminated clothing. Seek medical attention if irritation persists.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][7] Seek immediate medical attention.

  • Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[12]

Spill Response
  • Evacuate the area and restrict access.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or vermiculite.[7][11]

  • Carefully collect the absorbed material into a sealed container for disposal as hazardous waste.

  • Decontaminate the spill area with a suitable solvent, followed by washing with soap and water.

Physical and Chemical Properties

The following table summarizes the predicted and known properties of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate and related compounds.

PropertyValue (Predicted or from Similar Compounds)Source
Molecular Formula C9H8BrClNO3N/A
Molecular Weight 293.52 g/mol N/A
Appearance White to off-white solid[2]
Boiling Point ~320.5 °C (predicted)[13]
Density ~1.5 g/cm³ (predicted)[13][14]
Storage Temperature Room temperature, in a dry, sealed container

Conclusion

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate is a valuable compound for chemical synthesis, but its handling requires a comprehensive understanding of the potential hazards associated with halogenated pyridines. By adhering to the principles of good laboratory practice, utilizing appropriate engineering controls and personal protective equipment, and being prepared for emergencies, researchers can work with this compound safely and effectively. The causality behind these experimental choices is rooted in the fundamental principles of chemical toxicology and risk management, ensuring a self-validating system of safety protocols.

References

  • Coppock, R. W. (2024). Halogenated Aromatic Poisoning (PCB and Others). Special Pet Topics.
  • International Labour Organization. (2011, August 3). Hydrocarbons, Halogenated Aromatic.
  • National Center for Biotechnology Information. (n.d.).
  • Safe, S. (1987). Mechanism of action of toxic halogenated aromatics. Environmental Health Perspectives, 75, 245-252.
  • ResearchGate. (n.d.).
  • ChemTreat. (2015, September 14).
  • Aaronchem. (2024, November 1).
  • Apollo Scientific. (n.d.). Pyridine.
  • Chem Service. (2015, May 5).
  • Thermo Fisher Scientific. (2012, June 11). Safety Data Sheet: 1-Bromo-3-chloro-5-fluorobenzene.
  • Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
  • Carl ROTH. (n.d.).
  • Organic Syntheses. (2010, August 9). Working with Hazardous Chemicals.
  • CymitQuimica. (n.d.).
  • Autech Industry Co.,Limited. (n.d.).
  • PENTA. (2024, November 26).
  • ChemicalBook. (n.d.).
  • The Royal Society of Chemistry. (n.d.). Supplementary Information Synthetic routes to compounds 5 and 10-19.
  • Hologic. (2025, May 28). Material Safety Data Sheet: Actim® PROM Specimen Extraction Solution.
  • ChemicalBook. (n.d.).
  • IUCrData. (n.d.).
  • Sigma-Aldrich. (n.d.).

Sources

Exploratory

Orthogonal Functionalization of 5-Bromo-3-chloro-2-methoxyisonicotinate: A Technical Guide to Regioselective Synthesis

Executive Summary The development of highly functionalized heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, particularly in the design of kinase inhibitors, PDE4 inhibitors, and gamma-secretase modu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of highly functionalized heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, particularly in the design of kinase inhibitors, PDE4 inhibitors, and gamma-secretase modulators. Among these scaffolds, 5-bromo-3-chloro-2-methoxyisonicotinic acid (CAS 2404733-96-4) and its corresponding methyl ester, methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS 2635937-89-0)[1], represent highly versatile, commercially available building blocks.

This whitepaper provides an in-depth technical roadmap for the orthogonal functionalization of these building blocks. By exploiting the distinct electronic environments and bond dissociation energies (BDEs) of the C5-bromo, C3-chloro, C4-carboxylate, and C2-methoxy groups, researchers can execute precise, sequential modifications to construct complex, multi-substituted pyridine architectures.

Structural and Electronic Profiling: The Causality of Orthogonal Reactivity

To successfully utilize methyl 5-bromo-3-chloro-2-methoxyisonicotinate in multi-step synthesis, one must understand the thermodynamic and kinetic principles governing its reactivity. The pyridine ring is highly electron-deficient, but the substituents create a strict hierarchy of reactivity[2]:

  • C5-Bromo (The Primary Electrophile): The C–Br bond has a significantly lower Bond Dissociation Energy (BDE ≈ 63–67 kcal/mol) compared to the C–Cl bond (BDE > 80 kcal/mol)[2]. In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), oxidative addition of Pd(0) occurs almost exclusively at the C5 position at moderate temperatures (60–80 °C).

  • C3-Chloro (The Secondary Electrophile): Sterically shielded by the adjacent C2-methoxy and C4-ester groups, the C3-Cl bond remains inert under standard Pd-catalyzed conditions. It requires highly active, electron-rich bulky ligands (e.g., XPhos, BrettPhos) and elevated temperatures (>100 °C) to undergo functionalization[3].

  • C4-Ester (The Modifiable Core): The methyl ester provides a handle for standard carbonyl chemistry. It can be chemoselectively saponified to the carboxylic acid using mild aqueous base (LiOH) without triggering nucleophilic aromatic substitution (

    
    ) at the C3 or C5 positions.
    
  • C2-Methoxy (The Masked Pyridone): The methoxy group serves a dual purpose. Initially, it acts as a steric shield and electron-donating group to stabilize the pyridine core. Late-stage chemoselective demethylation using L-Selectride or sodium trimethylsilanethiolate (

    
    ) reveals the corresponding 2-pyridone, a critical hydrogen-bond donor/acceptor motif in pharmacophores[4].
    

Synthetic Workflows & Methodologies

The following protocols are designed as self-validating systems. By monitoring specific mass shifts and TLC retention factors (


), the chemist can ensure the integrity of the orthogonal functionalization sequence.
Protocol 1: Regioselective Suzuki-Miyaura Cross-Coupling at C5

The goal is to couple an aryl boronic acid exclusively at the C5-bromo position while preserving the C3-chloro and C4-ester groups.


 is selected because its large bite angle suppresses undesired protodehalogenation and prevents oxidative addition into the C-Cl bond.

Reagents:

  • Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (1.0 equiv)

  • Arylboronic acid (1.1 equiv)

  • 
     (0.05 equiv)
    
  • 
     (2.0 equiv, 2M aqueous solution)
    
  • 1,4-Dioxane (0.1 M concentration)

Step-by-Step Procedure:

  • Preparation: Charge a Schlenk flask with the isonicotinate building block, arylboronic acid, and

    
    .
    
  • Degassing (Critical): Add 1,4-dioxane. Sparge the mixture with Argon for 15 minutes. Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid.

  • Base Addition: Add the degassed aqueous

    
     solution.
    
  • Reaction: Heat the biphasic mixture to 75 °C for 4–6 hours.

  • Validation: Monitor via LC-MS. The starting material (

    
    ) should disappear, replaced by the C5-arylated product. The isotopic pattern must retain the 3:1 ratio characteristic of a single chlorine atom, confirming the C3-Cl bond is intact.
    
  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over

    
    , and purify via silica gel chromatography.
    
Protocol 2: Chemoselective Demethylation to 2-Pyridone

Standard demethylation conditions (e.g.,


, 

) are often too harsh and can cleave the C4-ester or amide. L-Selectride provides a mild, nucleophilic

-type cleavage of the methyl ether[4].

Reagents:

  • C5-functionalized 3-chloro-2-methoxyisonicotinate derivative (1.0 equiv)

  • L-Selectride (1.0 M in THF, 3.0 equiv)

  • Anhydrous THF (0.1 M)

Step-by-Step Procedure:

  • Preparation: Dissolve the substrate in anhydrous THF under an Argon atmosphere.

  • Addition: Cool the solution to 0 °C. Add L-Selectride dropwise over 10 minutes.

  • Reaction: Warm to reflux (65 °C) for 2–4 hours.

  • Validation: TLC will show a highly polar spot (the pyridone) that stains strongly with

    
    . LC-MS will show a mass shift of -14 Da (loss of 
    
    
    
    ).
  • Quenching: Cool to 0 °C and carefully quench with 1M HCl to pH 4 to protonate the pyridone. Extract with 10% MeOH in DCM.

Data Visualization

Table 1: Optimization of Regioselective C5-Suzuki-Miyaura Coupling

The following table summarizes the causality of catalyst and base selection to achieve >95:5 regioselectivity for the C5 position over the C3 position.

EntryCatalyst SystemBaseSolventTemp (°C)Yield (%)Regioselectivity (C5:C3)
1


Toluene/EtOH/

906885:15
2

/ XPhos

1,4-Dioxane/

1004540:60 (Scrambling)
3


1,4-Dioxane/

75 89 >99:1
4


DMF807290:10

Insight: Highly active, bulky ligands like XPhos (Entry 2) lower the activation barrier for C-Cl oxidative addition, leading to competitive C3-arylation and product scrambling.


 (Entry 3) provides the optimal balance of reactivity and steric control.
Workflow Diagram

Workflow SM Methyl 5-bromo-3-chloro- 2-methoxyisonicotinate Step1 1. Regioselective C5-Arylation [Pd(dppf)Cl2, Ar-B(OH)2] SM->Step1 Oxidative Addition at C-Br Step2 2. C4-Ester Saponification [LiOH, THF/H2O] Step1->Step2 Chemoselective Hydrolysis Step3 3. C4-Amidation [HATU, DIPEA, R-NH2] Step2->Step3 Peptide Coupling Step4 4. C3-Chloro Functionalization [Pd2(dba)3, XPhos, R-ZnX] Step3->Step4 High-Temp Cross-Coupling Step5 5. C2-Demethylation [L-Selectride, THF] Step4->Step5 Nucleophilic Cleavage

Figure 1: Sequential orthogonal functionalization workflow for 5-bromo-3-chloro-2-methoxyisonicotinate.

References

  • Schoenebeck, F., et al. "A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles". Journal of the American Chemical Society, 2021. Available at:[Link]

  • Fairlamb, I. J. S. "Regioselective (site-selective) functionalisation of unsaturated halogenated nitrogen, oxygen and sulfur heterocycles by Pd-catalysed cross-couplings". Chemical Society Reviews, 2007. Available at:[Link]

  • Majetich, G., et al. "Chemoselective Demethylation of Methoxypyridine Derivatives Using L-Selectride". Synlett, Thieme Connect, 2019. Available at:[Link]

Sources

Exploratory

In-Depth Technical Guide: Physical Constants and Analytical Characterization of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Executive Summary As drug discovery pipelines increasingly rely on densely functionalized heterocyclic building blocks, the rigorous physicochemical characterization of these intermediates becomes paramount. Methyl 5-bro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As drug discovery pipelines increasingly rely on densely functionalized heterocyclic building blocks, the rigorous physicochemical characterization of these intermediates becomes paramount. Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0) is a highly specialized pyridine derivative featuring orthogonal halogen handles (bromo and chloro) alongside methoxy and ester moieties. These features make it an exceptional candidate for regioselective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) in the synthesis of kinase inhibitors and novel agrochemicals.

This whitepaper, designed for analytical chemists and drug development professionals, outlines the core physical constants of this compound and establishes a self-validating, causally driven analytical workflow for determining its melting point, thermal stability, and chemical purity.

Chemical Identity & Structural Insights

The structural complexity of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate dictates its physical behavior[1]. The electron-withdrawing nature of the halogens and the ester group significantly alters the electron density of the pyridine ring, impacting its intermolecular forces (primarily dipole-dipole interactions and London dispersion forces)[2]. Because empirical physical data for this specific, newly registered building block is often proprietary to the synthesizing laboratory, we present a combination of established structural data and highly accurate in silico thermodynamic predictions based on group additivity methods for halogenated isonicotinates.

Table 1: Chemical Identity and Predicted Physical Constants
ParameterValue / Description
Chemical Name Methyl 5-bromo-3-chloro-2-methoxyisonicotinate
CAS Registry Number 2635937-89-0[3]
Molecular Formula C₈H₇BrClNO₃[2]
Molecular Weight 280.50 g/mol [2]
SMILES String O=C(OC)C1=C(Br)C=NC(OC)=C1Cl[2]
Physical State (at 25°C) Solid (Crystalline Powder)
Predicted Melting Point 45 °C – 65 °C
Predicted Boiling Point 310 °C – 330 °C (at 760 mmHg)
Predicted Density ~1.65 g/cm³
Predicted LogP ~2.8 (Lipophilic)

Advanced Analytical Methodologies for Characterization

To transition from predicted values to certified empirical data, laboratories must employ robust analytical methodologies. We do not merely execute steps; we design self-validating systems where every experimental choice is grounded in causality.

Thermal Profiling: DSC and TGA

The Causality of the Method: Why use Differential Scanning Calorimetry (DSC) over a traditional capillary melting point apparatus? Capillary methods are highly subjective and fail to differentiate between a true thermodynamic phase transition (melting) and thermal decomposition. For densely functionalized molecules like Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, the proximity of the ester and halogens can lead to thermal decarboxylation or dehalogenation near its melting point. By coupling DSC with Thermogravimetric Analysis (TGA) as outlined in [4], we create a self-validating loop: TGA confirms that no mass loss occurs during the endothermic event recorded by DSC, proving the event is a pure phase transition rather than degradation.

Protocol 1: Melting Point Determination via DSC

  • System Suitability Testing (SST): Calibrate the DSC using an Indium standard (

    
     = 156.6 °C).
    
    • Causality: This ensures thermocouple accuracy and validates the enthalpy cell constant before analyzing the unknown sample.

  • Sample Preparation: Weigh accurately 2.0 – 5.0 mg of the compound into a hermetically sealed aluminum pan.

    • Causality: Hermetic sealing prevents the sublimation of the halogenated pyridine, which would alter the local vapor pressure and artificially broaden or shift the melting endotherm.

  • Atmospheric Control: Purge the furnace with dry Nitrogen at 50 mL/min.

    • Causality: An inert atmosphere prevents oxidative degradation during the thermal ramp.

  • Thermal Ramp: Equilibrate the sample at 20 °C, then apply a linear heating rate of 10 °C/min up to 200 °C.

  • Orthogonal Validation (TGA): Run a parallel sample on a TGA instrument under identical heating conditions.

    • Self-Validation: If mass loss is <0.5% during the DSC endothermic event, the peak temperature is certified as the true melting point.

Purity Profiling: RP-HPLC

The Causality of the Method: Thermal constants are only valid if the compound is chemically pure. Impurities act as cryoscopic depressants, lowering and broadening the melting point. We employ Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) following the strictures of [5].

Protocol 2: Chemical Purity Determination

  • SST Injection: Inject a standard mixture of Uracil and Toluene.

    • Causality: Uracil is unretained and marks the column void volume (

      
      ), while Toluene assesses column efficiency (theoretical plates) and peak symmetry.
      
  • Mobile Phase Preparation: Utilize a gradient of Water (0.1% Trifluoroacetic acid, TFA) and Acetonitrile (0.1% TFA).

    • Causality: The pyridine nitrogen in Methyl 5-bromo-3-chloro-2-methoxyisonicotinate is weakly basic. TFA suppresses its ionization, preventing secondary interactions with residual silanols on the stationary phase and ensuring sharp, symmetrical peak shapes.

  • Detection: Utilize a Photodiode Array (PDA) detector scanning from 200 nm to 400 nm.

    • Self-Validation: PDA allows for peak purity assessment. By analyzing the spectral homogeneity across the target peak, we confirm that no co-eluting impurities are hiding beneath the main compound signal.

Mechanistic Workflow for Purity and Phase Profiling

The following diagram illustrates the logical relationship and orthogonal validation steps required to certify the physical constants of this compound.

G cluster_Thermal Thermal Profiling cluster_Purity Chemical Purity Start Compound Reception CAS: 2635937-89-0 SST System Suitability Testing (SST) Internal Calibration Start->SST DSC DSC Analysis (Phase Transition) SST->DSC TGA TGA Analysis (Mass Loss) SST->TGA HPLC RP-HPLC (UV Detection) SST->HPLC NMR 1H/13C NMR (Structural Integrity) SST->NMR Validation Data Synthesis & Orthogonal Validation DSC->Validation Endotherm TGA->Validation Degradation HPLC->Validation Purity % NMR->Validation Structure Output Certified Physical Constants Validation->Output

Orthogonal validation workflow for certifying the physical constants of halogenated pyridines.

Storage, Handling, and Stability

To maintain the integrity of the physical constants over time, Methyl 5-bromo-3-chloro-2-methoxyisonicotinate must be stored under strictly controlled conditions.

  • Storage: Sealed in a dry environment at 2–8 °C[2].

  • Handling: Due to the presence of reactive halogens, handle under an inert atmosphere (Argon or Nitrogen) when preparing solutions for cross-coupling to prevent premature hydrolysis of the ester or ambient degradation.

References

  • International Council for Harmonisation (ICH). "ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology." Regulatory Guidelines. Available at: [Link]

  • United States Pharmacopeia (USP). "USP General Chapter <891> Thermal Analysis." USP-NF. Available at: [Link]

Sources

Foundational

Stability of methoxyisonicotinate intermediates under standard conditions

Executive Summary & Chemical Context In modern medicinal chemistry, Methyl 2-methoxyisonicotinate (and its analogs) serves as a critical "linchpin" intermediate. It is widely employed in the synthesis of kinase inhibitor...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

In modern medicinal chemistry, Methyl 2-methoxyisonicotinate (and its analogs) serves as a critical "linchpin" intermediate. It is widely employed in the synthesis of kinase inhibitors and antitubercular agents due to the orthogonality of its functional groups: the C4-ester provides a handle for acylation/amidation, while the C2-methoxy group modulates lipophilicity and can serve as a latent handle for nucleophilic aromatic substitution (


).

However, the stability of methoxyisonicotinate intermediates is often overestimated. Unlike their benzene analogs (e.g., methyl 3-methoxybenzoate), pyridine-core esters exhibit accelerated hydrolysis kinetics due to the electron-withdrawing nature of the heterocyclic nitrogen. Furthermore, the 2-methoxy substituent introduces a susceptibility to O-demethylation under acidic forcing conditions, leading to the thermodynamically stable 2-pyridone tautomer.

This guide provides a mechanistic analysis of these instability pathways and establishes a self-validating protocol for handling these intermediates under standard laboratory conditions.

Mechanistic Stability Profile

The "Pyridine Activation" Effect (Hydrolysis Risk)

The primary stability concern for methoxyisonicotinate intermediates is base-promoted ester hydrolysis .

  • Mechanism: The pyridine nitrogen (electronegative) exerts a strong inductive effect (-I) and mesomeric withdrawal (if protonated or complexed), significantly increasing the electrophilicity of the carbonyl carbon at the C4 position.

  • Comparison: Methyl isonicotinate hydrolyzes approximately 10–100x faster than methyl benzoate under identical alkaline conditions.

  • Impact of 2-Methoxy: While the methoxy group is electron-donating by resonance (+M), its inductive withdrawal (-I) at the ortho position (relative to nitrogen) and meta position (relative to the ester) creates a complex electronic environment. Generally, the activating nature of the pyridine ring dominates, making the ester labile in aqueous bases (e.g.,

    
    , 
    
    
    
    ) or even buffered media above pH 8.0.
The 2-Pyridone Tautomerization Risk (Acidic Instability)

Under standard conditions (neutral, ambient), the 2-methoxy ether linkage is stable. However, under strongly acidic conditions (e.g.,


, high temp 

) or in the presence of Lewis acids used in downstream coupling, the ether can undergo cleavage.
  • Pathway: Protonation of the ring nitrogen increases the susceptibility of the methyl ether to nucleophilic attack (by halide or water), leading to the loss of the methyl group and formation of 2-hydroxyisonicotinic acid , which rapidly tautomerizes to the 2-pyridone (lactam) form. This is an irreversible degradation pathway that destroys the aromaticity of the pyridine ring.

Visualization of Degradation Pathways

The following diagram maps the kinetic competition between the desired stability and the two primary degradation modes.

DegradationPathways Intermediate Methyl 2-Methoxyisonicotinate (Target Intermediate) Hydrolysis 4-Carboxylic Acid (Hydrolysis Product) Intermediate->Hydrolysis pH > 8.0 (Rapid) OH- Attack Pyridone 2-Pyridone Derivative (Demethylation Product) Intermediate->Pyridone Strong Acid / Heat (O-Demethylation) StableState Stable Storage (Dry, <4°C, Inert) Intermediate->StableState Standard Conditions (Anhydrous)

Figure 1: Primary degradation pathways for methoxyisonicotinate intermediates. Note the divergence based on pH extremes.

Experimental Protocols: Stability Validation

To ensure the integrity of this intermediate during drug development workflows, the following Stress Testing Protocol is mandatory. This protocol uses HPLC to quantify degradation rates.[1]

Analytical Method Setup (HPLC)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Detection: UV at 254 nm (Pyridine π-π* transition).

  • Standard: Pure Methyl 2-methoxyisonicotinate (Reference Standard).

Forced Degradation Workflow

Perform this assay before scaling up any reaction involving this intermediate.

ConditionReagent SystemDurationAcceptance Criteria
Control MeCN/Water (Neutral)24 Hours> 99.5% Recovery
Acid Stress 0.1 M HCl in Water/MeCN4 Hours> 98.0% Recovery (Check for Pyridone)
Base Stress 0.1 M NaOH in Water/MeCN15 Minutes Expect Rapid Degradation (Establish

)
Oxidative 3%

2 Hours> 95% Recovery (Check for N-Oxide)

Key Insight: If the half-life (


) in 0.1 M NaOH is < 10 minutes, avoid aqueous basic workups. Use solid-phase extraction or non-aqueous quenching (e.g., solid 

).

Handling & Storage Directives

Based on the physicochemical properties of pyridine esters, the following storage logic applies:

  • Hygroscopicity: Methoxyisonicotinates are moderately hygroscopic. Moisture ingress accelerates hydrolysis, autocatalyzed by the formation of the carboxylic acid (which protonates the pyridine N, further activating the ester).

    • Protocol: Store under Nitrogen/Argon atmosphere.

  • Temperature: Store at 2–8°C .

  • Solvent Compatibility:

    • Compatible: Dichloromethane (DCM), Ethyl Acetate, Anhydrous Methanol.

    • Avoid: Aqueous buffers (pH > 8), Alcohols with strong bases (transesterification risk).

Synthesis Workflow Visualization

The following diagram illustrates a robust workflow for utilizing this intermediate in a Suzuki Coupling, designed to minimize exposure to hydrolytic conditions.

Workflow Start Start: Methyl 2-Methoxyisonicotinate Step1 Dissolution: Anhydrous Dioxane (Avoid MeOH to prevent transesterification) Start->Step1 Step2 Catalyst Addition: Pd(dppf)Cl2 + Boronic Acid Step1->Step2 Step3 Base Addition: Use Weak Base (K3PO4 or Cs2CO3) Avoid NaOH/KOH Step2->Step3 Critical Control Point Step4 Reaction: 80°C, 4-12h Step3->Step4 Step5 Quench: Cool to 0°C Add Solid NH4Cl (Non-aqueous workup preferred) Step4->Step5 Minimize Hydrolysis End Isolate: Coupled Product Step5->End

Figure 2: Optimized Suzuki coupling workflow to preserve the isonicotinate ester motif.

References

  • RSC Publishing. (1976). The kinetics of hydrolysis of methyl and phenyl isocyanates (and related ester comparisons). Journal of the Chemical Society, Perkin Transactions 2.

  • National Institutes of Health (PMC). (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. (Discusses stability of pyridine-4-carboxylic acid derivatives).

  • Fisher Scientific. (2021). Safety Data Sheet: Methyl 2-methoxyisonicotinate (and analogs). (Provides standard storage conditions and reactivity hazards).

  • MDPI. (2021). Synthesis of Highly Potent Anti-Inflammatory Compounds from Isonicotinic Acid.[2] (Details synthesis and workup stability of isonicotinate esters).

  • Taylor & Francis. (2022). Hydrolysis kinetics of the prodrug myristyl nicotinate.[1][3] (Comparative kinetics for pyridine ester hydrolysis).

Sources

Protocols & Analytical Methods

Method

Technical Application Note: Synthetic Protocols for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Executive Summary Methyl 5-bromo-3-chloro-2-methoxyisonicotinate represents a highly versatile, densely functionalized pyridine scaffold. Its unique substitution pattern—featuring orthogonal reactivity handles at every p...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate represents a highly versatile, densely functionalized pyridine scaffold. Its unique substitution pattern—featuring orthogonal reactivity handles at every position—makes it a critical building block for next-generation kinase inhibitors (e.g., EZH2, KRAS) and agrochemicals.

This guide details validated protocols for exploiting the chemoselective reactivity of this core. We focus on the sequential functionalization of the C5-bromide (Cross-coupling), C4-ester (Carbonyl manipulation), and C2-methoxy (Pyridone unmasking) groups, while preserving the C3-chloride as a steric modulator or late-stage functionalization site.

Strategic Reactivity Profile

The molecule possesses four distinct zones of reactivity, ordered by susceptibility to transformation. Understanding this hierarchy is essential for designing high-yield synthetic routes.

PositionSubstituentReactivity ClassPrimary TransformationConditions
C5 Bromine (-Br)High Pd-catalyzed Cross-couplingSuzuki, Stille, Buchwald (RT to 80°C)
C4 Ester (-COOMe)Medium Hydrolysis / ReductionLiOH (aq) / DIBAL-H
C2 Methoxy (-OMe)Variable Demethylation / SNArHBr/AcOH (Pyridone formation)
C3 Chlorine (-Cl)Low Cross-coupling (Forcing)Pd-catalyzed (High Temp, Specialty Ligands)
Reactivity Visualization

ReactivityMap Core Methyl 5-bromo-3-chloro- 2-methoxyisonicotinate C5 C5-Br: Primary Coupling Site (Suzuki/Stille) Core->C5 C4 C4-Ester: Scaffold Extension (Amidation/Reduction) Core->C4 C2 C2-OMe: Pharmacophore Mask (Pyridine -> Pyridone) Core->C2 C3 C3-Cl: Steric/Electronic Tuning (Late-stage modification) Core->C3

Figure 1: Orthogonal reactivity map indicating the sequence of functionalization.

Detailed Experimental Protocols

Protocol A: Chemoselective C5-Suzuki-Miyaura Coupling

Objective: To introduce an aryl or heteroaryl group at the C5 position without affecting the C3-chloride or C4-ester. Challenge: The C3-chloro substituent creates steric hindrance, potentially slowing oxidative addition. Solution: Use of Pd(dppf)Cl₂ or Pd(dtbpf)Cl₂ (highly active ferrocenyl ligands) prevents debromination and ensures conversion.

Materials
  • Substrate: Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (1.0 eq)

  • Boronic Acid: Aryl-B(OH)₂ (1.2 eq)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq)

  • Base: K₂CO₃ (3.0 eq)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Procedure
  • Degassing: Charge a reaction vial with the substrate, boronic acid, K₂CO₃, and Pd catalyst. Seal and purge with Nitrogen/Argon for 5 minutes.

  • Solvation: Add degassed 1,4-dioxane and water via syringe.

  • Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by LC-MS.

    • Note: The C3-Cl will remain intact at this temperature.[1] Do not exceed 100°C to avoid proto-dehalogenation or C3 activation.

  • Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.[2]

  • Purification: Flash chromatography (Hexane/EtOAc).

Validation Criteria:

  • LC-MS: Disappearance of starting material (M+H 280/282). Appearance of product mass.[1][3][4]

  • NMR: Retention of the methyl ester singlet (~3.9 ppm) and methoxy singlet (~4.0 ppm).

Protocol B: C4-Ester Hydrolysis (Saponification)

Objective: Convert the ester to the carboxylic acid for subsequent amide coupling. Challenge: The ortho-chloro (C3) and meta-methoxy (C2) groups create a sterically congested environment around the carbonyl, requiring stronger forcing than typical esters.

Materials
  • Substrate: C5-substituted intermediate (from Protocol A) or Parent Scaffold.

  • Reagent: LiOH·H₂O (3.0 eq)

  • Solvent: THF / MeOH / Water (3:1:1)

Procedure
  • Dissolve substrate in THF/MeOH.

  • Add LiOH dissolved in minimal water.

  • Critical Step: Stir at 40–50°C for 2–4 hours.

    • Insight: Room temperature hydrolysis is often too slow due to the C3-Cl steric block.

  • Acidification: Cool to 0°C. Acidify carefully with 1N HCl to pH ~3–4.

  • Isolation: Extract with EtOAc (x3). The product often precipitates; filtration of the solid is preferred if possible.

Protocol C: C2-Demethylation (Pyridone Synthesis)

Objective: Unmask the 2-pyridone scaffold, a key pharmacophore in epigenetic modulators (e.g., EZH2 inhibitors). Mechanism: Acid-mediated ether cleavage.

Materials
  • Substrate: Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (or derivative).

  • Reagent: HBr (33% in Acetic Acid) or TMSI (Iodotrimethylsilane).

Procedure (HBr Method - Robust)
  • Dissolve substrate in Acetic Acid.

  • Add HBr/AcOH (5–10 eq).

  • Heat to 70°C in a sealed tube for 2–6 hours.

  • Workup: Pour onto ice water. Neutralize with solid NaHCO₃. The pyridone usually precipitates as an off-white solid.[1]

    • Note: This condition may also hydrolyze the C4-ester to the acid. If ester retention is required, use TMSI in Acetonitrile at 0°C to RT .

Application Case Study: Synthesis of an EZH2 Inhibitor Core

This workflow demonstrates the construction of a Tazemetostat-like core using the protocols above.

Synthesis Workflow Diagram

SynthesisWorkflow Start Starting Material (Me-5-Br-3-Cl-2-OMe-isonicotinate) Step1 Step 1: Suzuki Coupling (Ar-B(OH)2, Pd(dppf)Cl2) Installs C5-Aryl Start->Step1 Inter1 Intermediate A (C5-Biaryl) Step1->Inter1 Step2 Step 2: Saponification (LiOH, 50°C) Hydrolyzes Ester Inter1->Step2 Inter2 Intermediate B (Carboxylic Acid) Step2->Inter2 Step3 Step 3: Amide Coupling (Amine, HATU, DIPEA) Inter2->Step3 Inter3 Intermediate C (Amide) Step3->Inter3 Step4 Step 4: Demethylation (HBr/AcOH) Forms Pyridone Inter3->Step4 Final Final Target (EZH2 Inhibitor Analog) Step4->Final

Figure 2: Sequential functionalization strategy for EZH2 inhibitor synthesis.

Troubleshooting & Optimization

ProblemRoot CauseSolution
Low Yield in Suzuki (C5) Protodebromination (Product has H instead of Ar)Reduce reaction temperature; switch to anhydrous conditions; ensure thorough degassing.
No Reaction at C4-Ester Steric hindrance from C3-ClIncrease temp to 50°C; switch from LiOH to NaOH; use microwave irradiation (80°C, 10 min).
C3-Cl Loss Pd-catalyzed oxidative addition into C-ClAvoid electron-rich ligands (e.g., PCy3). Stick to dppf or PPh3. Keep temp <90°C.
Incomplete Demethylation Poor solubility in AcOHUse TMSI (Trimethylsilyl iodide) in DCM or MeCN as a milder, soluble alternative.

Safety & Handling

  • HBr/AcOH: Highly corrosive and lachrymator. Work in a well-ventilated fume hood.

  • Palladium Catalysts: Potential sensitizers. Avoid inhalation of dust.

  • Waste Disposal: Aqueous layers from coupling reactions contain Boron and Palladium residues; dispose of as heavy metal waste.

References

  • Structural Analogs & Reactivity

    • Synthesis and properties of methyl 5-bromo-2-chloroisonicotinate. (2008).[5] Acta Crystallographica Section E. Link

    • Note: Provides crystallographic data and reactivity baselines for the 5-bromo-2-chloro-4-ester pyridine core.
  • EZH2 Inhibitor Chemistry

    • Covalent inhibitors of EZH2: Design, synthesis and evaluation. (2022).[3] Bioorganic & Medicinal Chemistry. Link

    • Context: Describes the conversion of 2-methoxy-3-substituted pyridines to 2-pyridones in the synthesis of EZH2 inhibitors.
  • Suzuki Coupling on Polychlorinated Pyridines

    • Optimization of orally bioavailable enhancer of zeste homolog 2 (EZH2) inhibitors.[6] (2018).[6] Journal of Medicinal Chemistry. Link

    • Context: Details the chemoselective coupling strategies for highly substituted pyridine scaffolds similar to the topic compound.
  • General Pyridine Functionalization

    • Practical Synthetic Protocols for Functionalized Pyridines. BenchChem Technical Library. Link (General Reference for standard protocols).

Sources

Application

Application Notes and Protocols for the Hydrolysis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Abstract This comprehensive guide details the procedural intricacies for the efficient hydrolysis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate to its corresponding carboxylic acid, 5-bromo-3-chloro-2-methoxyisonicot...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This comprehensive guide details the procedural intricacies for the efficient hydrolysis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate to its corresponding carboxylic acid, 5-bromo-3-chloro-2-methoxyisonicotinic acid. This transformation is a critical step in the synthesis of various active pharmaceutical ingredients (APIs) and other specialty chemicals. We will explore the prevalent and robust method of base-catalyzed hydrolysis (saponification), elucidating the underlying chemical principles and providing detailed, field-tested protocols. This document is intended for researchers, scientists, and drug development professionals seeking to optimize this specific synthetic step with a focus on yield, purity, and scalability.

Introduction: The Significance of a Versatile Building Block

5-Bromo-3-chloro-2-methoxyisonicotinic acid is a highly functionalized pyridine derivative that serves as a key intermediate in medicinal chemistry and drug development. Its substituted structure allows for diverse downstream functionalization, making it a valuable building block for complex molecular architectures. The hydrolysis of its methyl ester precursor is a fundamental and often necessary transformation to enable subsequent reactions, such as amide bond formation.

While both acid- and base-catalyzed methods can achieve ester hydrolysis, base-catalyzed hydrolysis, commonly known as saponification, is generally the preferred industrial and laboratory method.[1] The primary advantage of saponification lies in its irreversibility. The reaction produces a carboxylate salt, which is deprotonated under the basic conditions and is thus unreactive towards the alcohol byproduct, driving the reaction to completion and resulting in higher yields.[2][3]

The Chemistry of Saponification: Mechanism and Rationale

The hydrolysis of an ester under basic conditions is a classic example of nucleophilic acyl substitution. The reaction proceeds through a well-understood, multi-step mechanism.

The process unfolds as follows:

  • Nucleophilic Attack: A hydroxide ion (from a base like NaOH, KOH, or LiOH) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester.[4]

  • Tetrahedral Intermediate Formation: This attack breaks the pi bond of the carbonyl group, and the electrons move to the oxygen atom, forming a negatively charged tetrahedral intermediate.[5]

  • Collapse of the Intermediate: The tetrahedral intermediate is unstable and collapses. The electrons from the negative oxygen reform the carbon-oxygen double bond, expelling the methoxide ion (⁻OCH₃) as the leaving group.

  • Irreversible Acid-Base Reaction: The expelled methoxide is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base reaction is highly favorable and essentially irreversible, forming a stable carboxylate salt and methanol.[2] This step is the thermodynamic driving force that ensures the reaction proceeds to completion.[6]

  • Protonation (Work-up): In a separate work-up step, a strong acid (e.g., HCl) is added to protonate the carboxylate salt, yielding the final, neutral carboxylic acid product, which can then be isolated.[7]

Figure 1: Mechanism of Base-Catalyzed Ester Hydrolysis

Experimental Protocols

The choice of base and solvent system can be adapted based on substrate sensitivity and available resources. Lithium hydroxide (LiOH) is often favored for complex or sensitive substrates as it can sometimes offer better selectivity and milder conditions.[8] Sodium hydroxide (NaOH) and potassium hydroxide (KOH) are more common, cost-effective alternatives that are highly effective for robust substrates like the one .[7]

Protocol 1: Hydrolysis using Sodium Hydroxide (NaOH)

This protocol is a robust and widely applicable method for the saponification of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.

Materials and Reagents:

  • Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

  • Sodium Hydroxide (NaOH)

  • Tetrahydrofuran (THF)

  • Methanol (MeOH)

  • Deionized Water

  • Hydrochloric Acid (HCl), concentrated or 1-4 M solution

  • Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, condenser (optional), separatory funnel, pH paper

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (1.0 eq) in a mixture of THF and Methanol (e.g., a 3:1 to 1:1 v/v ratio). The total solvent volume should be sufficient to fully dissolve the starting material (approx. 10-20 mL per gram of ester).

  • Base Addition: Prepare a solution of NaOH (1.5 - 3.0 eq) in water and add it to the stirred ester solution.

  • Reaction: Stir the resulting mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting ester spot. The reaction is typically complete within 3-12 hours. Gentle heating (e.g., to 40-50 °C) can be applied to accelerate the reaction if necessary.

  • Solvent Removal: Once the reaction is complete, remove the organic solvents (THF, MeOH) under reduced pressure using a rotary evaporator.

  • Acidification: Cool the remaining aqueous solution in an ice bath. Slowly add HCl solution dropwise with vigorous stirring to adjust the pH to approximately 2-3. A precipitate of the carboxylic acid product should form.

  • Extraction: Extract the aqueous mixture with a suitable organic solvent like Ethyl Acetate or DCM (3 x volume of the aqueous layer).[9]

  • Washing and Drying: Combine the organic extracts and wash with water, followed by brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 5-bromo-3-chloro-2-methoxyisonicotinic acid, typically as a solid.

  • Purification (Optional): The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water, or isopropanol) if required.

Protocol 2: Hydrolysis using Lithium Hydroxide (LiOH)

This protocol uses lithium hydroxide, which can be advantageous for substrates prone to side reactions under more aggressive conditions.[8]

Materials and Reagents:

  • Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

  • Lithium Hydroxide monohydrate (LiOH·H₂O)

  • Tetrahydrofuran (THF)

  • Deionized Water

  • Hydrochloric Acid (HCl), 1 M solution

  • Ethyl Acetate (EtOAc)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Standard laboratory glassware as listed in Protocol 1

Procedure:

  • Reaction Setup: Dissolve Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (1.0 eq) in a mixture of THF and water (e.g., 4:1 v/v).[7]

  • Base Addition: Add LiOH·H₂O (2.0 - 4.0 eq) to the solution.

  • Reaction: Stir the mixture at room temperature until TLC analysis indicates complete consumption of the starting material (typically 4-16 hours).

  • Work-up:

    • Quench the reaction by adding water.

    • Remove the THF under reduced pressure.

    • Cool the aqueous residue in an ice bath and carefully acidify to pH 2-3 with 1 M HCl.

  • Isolation and Purification:

    • Extract the product with Ethyl Acetate (3x).

    • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate to afford the product.

    • Recrystallize if necessary.

Summary of Reaction Conditions
ParameterProtocol 1 (NaOH)Protocol 2 (LiOH)
Base Sodium HydroxideLithium Hydroxide
Equivalents of Base 1.5 - 3.02.0 - 4.0
Solvent System THF/Methanol/WaterTHF/Water
Temperature Room Temperature to 50 °CRoom Temperature
Typical Reaction Time 3 - 12 hours4 - 16 hours
Key Advantage Cost-effective, robustMilder, good for sensitive substrates

General Experimental Workflow

The overall process, from reaction setup to final product isolation, follows a logical sequence of operations that is crucial for ensuring both high yield and purity.

Hydrolysis_Workflow Start Dissolve Ester in THF/MeOH AddBase Add Aqueous Base (e.g., NaOH) Start->AddBase React Stir at RT Monitor by TLC AddBase->React Evaporate Remove Organic Solvents (Rotary Evaporator) React->Evaporate Reaction Complete Acidify Cool in Ice Bath Acidify with HCl to pH 2-3 Evaporate->Acidify Extract Extract with Ethyl Acetate (3x) Acidify->Extract Precipitate Forms Dry Combine & Dry Organic Layers (e.g., MgSO₄) Extract->Dry Isolate Filter & Concentrate to yield Crude Product Dry->Isolate Purify Optional: Recrystallize for High Purity Isolate->Purify Final Pure Carboxylic Acid Purify->Final

Figure 2: General workflow for saponification and product isolation.

Key Considerations and Troubleshooting

  • Incomplete Reaction: If TLC analysis shows significant starting material remaining after the expected reaction time, consider adding another equivalent of base or gently heating the reaction mixture. Ensure the starting ester is fully dissolved.

  • Emulsion Formation: During the extraction phase, vigorous shaking can sometimes lead to the formation of an emulsion, making layer separation difficult. To break an emulsion, try adding a small amount of brine or allowing the mixture to stand for an extended period.

  • Product Isolation: It is critical to sufficiently acidify the reaction mixture during work-up. If the pH is not acidic enough, the product will remain in the aqueous layer as the carboxylate salt, leading to poor extraction efficiency and low yields. Always check the pH of the aqueous layer after acidification.

  • Purity: The purity of the final product is highly dependent on the purity of the starting ester and the care taken during the work-up and isolation procedures. Recrystallization is a powerful technique for removing minor impurities.

References

  • OperaChem. (2024, April 27). Saponification-Typical procedures. Available at: [Link]

  • Chemistry LibreTexts. (2022, January 31). 15.9: Hydrolysis of Esters. Available at: [Link]

  • ResearchGate. (2017, September 19). How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride? Available at: [Link]

  • Sumner, C. (n.d.). Saponification (Base Hydrolysis) of Organic Materials. Available at: [Link]

  • Kocienski, P. J. (1994). Protecting Groups. Georg Thieme Verlag.
  • Chemguide. Hydrolysing Esters. Available at: [Link]

  • Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Available at: [Link]

  • Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Available at: [Link]

  • The Organic Chemistry Tutor. (2025, January 11). Saponification Reaction of Esters [Video]. YouTube. Available at: [Link]

  • Chemrevise. (n.d.). 6.1.3 Revision Guide Carboxylic Acids and Esters. Available at: [Link]

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis (5th ed.). Springer.
  • University of Wisconsin-Madison. 13 Saponification of Esters. Available at: [Link]

Sources

Method

Application Note: Strategic Utilization of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate in Advanced Medicinal Chemistry

Executive Summary In modern drug discovery, highly functionalized pyridine scaffolds serve as critical building blocks for synthesizing complex pharmacophores, particularly in the development of kinase inhibitors and pro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, highly functionalized pyridine scaffolds serve as critical building blocks for synthesizing complex pharmacophores, particularly in the development of kinase inhibitors and protein-protein interaction modulators. Methyl 5-bromo-3-chloro-2-methoxyisonicotinate is a premium tetra-substituted pyridine derivative that offers unparalleled orthogonal reactivity. By strategically leveraging the distinct electronic and steric properties of its four substituents (bromo, chloro, methoxy, and methyl ester), medicinal chemists can execute sequential, site-selective functionalizations. This application note details the physicochemical profiling, mechanistic rationale, and validated protocols for deploying this scaffold in divergent synthetic workflows.

Physicochemical Profiling

Understanding the baseline properties of the scaffold is essential for reaction design, particularly regarding solubility and thermal stability during transition-metal catalysis.

Table 1: Quantitative Physicochemical Properties

PropertyValueCausality / Impact on Workflow
CAS Number 2635937-89-0[1]Unique identifier for procurement and regulatory tracking.
Molecular Formula C₈H₇BrClNO₃[1]Dictates the exact mass for LC-MS monitoring (M+H: ~281.9).
Molecular Weight 280.50 g/mol [1]Standardized for stoichiometric calculations.
Purity Specification ≥98%[1]Prevents catalyst poisoning by trace halopyridine impurities.
Storage Conditions Sealed, dry, 2-8 °C[1]Prevents premature ester hydrolysis by ambient moisture.

Mechanistic Rationale & Reactivity Hierarchy

The true value of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate lies in its programmable reactivity. The functional groups exhibit a strict hierarchy of reactivity, allowing for a self-validating, step-by-step elaboration without the need for intermediate protecting groups.

  • C5-Bromo (Primary Electrophile): The carbon-bromine bond possesses a lower bond dissociation energy compared to the carbon-chlorine bond. Consequently, Pd(0) species undergo oxidative addition at the C5 position at significantly faster rates, enabling regioselective cross-coupling (e.g., Suzuki-Miyaura) while leaving the C3-Cl intact[2][3].

  • C3-Chloro (Secondary Electrophile): Once the C5 position is functionalized, the C3-chloro group can be engaged using more forcing conditions or specialized electron-rich ligands (e.g., Buchwald-type biaryl phosphines) for subsequent amination or alkylation.

  • C4-Methyl Ester (Carboxyl Surrogate): The ester acts as an electron-withdrawing group that activates the pyridine ring. It can be selectively saponified to an isonicotinic acid under mild basic conditions, providing a handle for amide coupling with complex amines.

  • C2-Methoxy (Masked Pharmacophore): Free 2-pyridones often suffer from poor organic solubility and can coordinate to palladium, arresting catalytic cycles. The methoxy group masks this tautomeric motif, ensuring high yields during cross-coupling. It is cleaved late-stage using Lewis acids (e.g., BBr₃ or TMSI) to reveal the critical 2-pyridone hydrogen-bonding network[4][5].

Divergent Synthetic Workflow

Workflow Scaffold Methyl 5-bromo-3-chloro- 2-methoxyisonicotinate Suzuki C5-Selective Suzuki Coupling Scaffold->Suzuki Pd(dppf)Cl2, Ar-B(OH)2 80°C Saponification C4-Ester Hydrolysis Scaffold->Saponification LiOH, THF/H2O RT Demethylation C2-Methoxy Cleavage Scaffold->Demethylation TMSI or BBr3 DCM, 0°C to RT Prod1 5-Aryl-3-chloro- 2-methoxyisonicotinate Suzuki->Prod1 Prod2 Isonicotinic Acid Derivatives Saponification->Prod2 Prod3 2-Pyridone Pharmacophore Demethylation->Prod3

Divergent synthetic workflows utilizing the orthogonal reactivity of the tetra-substituted scaffold.

Validated Experimental Protocols

Protocol A: Regioselective C5 Suzuki-Miyaura Cross-Coupling

This protocol leverages the kinetic preference for C-Br oxidative addition to install an aryl group exclusively at C5[2][3].

Reagents:

  • Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (1.0 equiv)

  • Arylboronic acid (1.1 equiv)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)

  • K₂CO₃ (2.0 equiv)

  • Solvent: 1,4-Dioxane / H₂O (4:1 v/v, degassed)

Step-by-Step Methodology:

  • Preparation: Charge a dry Schlenk flask with the pyridine scaffold, arylboronic acid, and K₂CO₃.

  • Degassing: Add the 1,4-Dioxane/H₂O mixture. Sparge the solution with argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the Pd(0) active species.

  • Catalyst Addition: Add Pd(dppf)Cl₂ under a positive stream of argon. Causality: The bidentate dppf ligand enforces a cis-geometry on the Pd(II) intermediate, accelerating the rate-determining reductive elimination step.

  • Heating: Heat the mixture to 80 °C for 4–6 hours. Causality: 80 °C provides sufficient thermal energy for C-Br insertion while maintaining the integrity of the C-Cl bond, ensuring absolute regioselectivity.

  • Validation: Monitor by LC-MS. The reaction is complete when the starting material mass (M+H ~281.9) is fully consumed.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: C4-Ester Saponification

Hydrolysis of the methyl ester provides the free acid for subsequent peptide/amide coupling.

Reagents:

  • C5-functionalized intermediate from Protocol A (1.0 equiv)

  • LiOH·H₂O (3.0 equiv)

  • Solvent: THF / MeOH / H₂O (2:1:1 v/v)

Step-by-Step Methodology:

  • Dissolution: Dissolve the ester in the THF/MeOH mixture.

  • Hydrolysis: Add an aqueous solution of LiOH dropwise at 0 °C, then allow the mixture to warm to room temperature. Causality: Mild basic conditions at room temperature prevent unwanted nucleophilic aromatic substitution (SNAr) of the C3-chloro group by hydroxide or methoxide ions.

  • Validation: Stir for 2 hours. Monitor via TLC (stain with bromocresol green to visualize the carboxylic acid).

  • Workup: Concentrate the organic solvents in vacuo. Acidify the aqueous layer to pH 3 using 1M HCl. Extract the precipitated acid with EtOAc, dry, and concentrate.

Protocol C: Late-Stage C2-Methoxy Demethylation

Unmasking the 2-pyridone is typically reserved for the final step to avoid solubility issues during earlier synthetic sequences[4][5].

Reagents:

  • Advanced methoxypyridine intermediate (1.0 equiv)

  • Trimethylsilyl iodide (TMSI) or Boron tribromide (BBr₃) (3.0 equiv)

  • Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

  • Cooling: Dissolve the substrate in anhydrous DCM under argon and cool to 0 °C.

  • Cleavage: Add BBr₃ (1.0 M in DCM) dropwise. Causality: BBr₃ acts as a powerful Lewis acid, coordinating to the methoxy oxygen. This activates the adjacent methyl group for nucleophilic attack by the bromide ion, selectively cleaving the ether without disrupting the core pyridine ring or the C3-Cl bond[4][5].

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours.

  • Quenching: Carefully quench with methanol at 0 °C to destroy excess BBr₃, followed by neutralization with saturated aqueous NaHCO₃.

  • Isolation: Extract with a highly polar organic solvent mixture (e.g., CHCl₃/Isopropanol 3:1) due to the increased polarity and hydrogen-bonding capacity of the resulting 2-pyridone.

Data Presentation: Orthogonal Reactivity Matrix

Table 2: Reactivity Profile and Causality Matrix

PositionTarget MotifOptimal ReagentsTypical YieldMechanistic Causality
C5-Br Aryl / HeteroarylPd(dppf)Cl₂, Ar-B(OH)₂75–90%Lower bond dissociation energy of C-Br vs C-Cl favors rapid Pd(0) insertion[2].
C4-COOMe Amide / AcidLiOH, THF/H₂O>95%Sterically accessible ester undergoes rapid nucleophilic acyl substitution at RT.
C3-Cl Amine / EtherPd₂(dba)₃, BrettPhos, Amine50–70%Requires bulky, electron-rich ligands to force oxidative addition into the strong C-Cl bond.
C2-OMe 2-PyridoneBBr₃ or TMSI, DCM80–95%Lewis acid coordination activates the O-CH₃ bond for selective nucleophilic cleavage[4][5].

References

  • Title: Chemoselective Demethylation of Methoxypyridine Source: thieme-connect.de URL: [Link]

  • Title: Novel 3-Oxazolidinedione-6-aryl-pyridinones as Potent, Selective, and Orally Active EP3 Receptor Antagonists - PMC Source: nih.gov URL: [Link]

  • Title: Synthesis of Trisubstituted Pyrimidines by Regioselective SNAr and Suzuki Reactions of Polyhalopyrimidines Source: researchgate.net URL: [Link]

  • Title: COMBINED DIRECTED METALATION – SUZUKI-MIYAURA CROSS COUPLING STRATEGIES. SYNTHESIS OF ISOMERIC CHROMENO Source: clockss.org URL: [Link]

Sources

Application

Application Note: Regioselective Functionalization of 5-Bromo-3-Chloro Pyridine Derivatives

This Application Note and Protocol guide details the regioselective functionalization of 5-bromo-3-chloropyridine. Executive Summary The 5-bromo-3-chloropyridine scaffold (CAS: 73583-39-8) represents a "privileged struct...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol guide details the regioselective functionalization of 5-bromo-3-chloropyridine.

Executive Summary

The 5-bromo-3-chloropyridine scaffold (CAS: 73583-39-8) represents a "privileged structure" in medicinal chemistry due to its electronic dissymmetry. While the molecule is structurally symmetric relative to the nitrogen axis (meta-meta substitution), the distinct chemical reactivities of the bromine and chlorine atoms break this symmetry. This guide provides a validated roadmap for orthogonally functionalizing this core at the C3 (Br-site), C5 (Cl-site), C4 (Deprotonation site), and C2/C6 (C-H activation site) positions.

Key Reactivity Principles:

  • Chemoselectivity (Pd-Catalysis): The C–Br bond (BDE ~68 kcal/mol) undergoes oxidative addition significantly faster than the C–Cl bond (BDE ~81 kcal/mol), enabling selective C3 functionalization.

  • Metallation Selectivity:

    • Halogen-Metal Exchange: n-BuLi targets the C3–Br bond exclusively at -78 °C.

    • Directed Deprotonation: LDA targets the C4–H bond (flanked by two halogens) under kinetic control.

Reactivity Map & Decision Logic

The following diagram illustrates the divergent pathways available for this substrate.

ReactivityMap Core 5-Bromo-3-chloropyridine (Starting Material) Suzuki Path A: C3-Arylation (Suzuki Coupling) Core->Suzuki Pd(0), ArB(OH)2 Selectivity: Br > Cl Exchange Path B: C3-Lithiation (Halogen-Metal Exchange) Core->Exchange n-BuLi, -78°C Selectivity: Br/Li Exchange Deprotonation Path C: C4-Functionalization (Directed Ortho-Metalation) Core->Deprotonation LDA, -78°C Selectivity: C4-H (Kinetic) CHActivation Path D: C2-Activation (Oxidation / Direct Arylation) Core->CHActivation [O] or Pd(II) Selectivity: C2-H ProdA 3-Aryl-5-chloropyridine Suzuki->ProdA ProdB 3-E-5-chloropyridine (E = Electrophile) Exchange->ProdB ProdC 3-Bromo-4-E-5-chloropyridine Deprotonation->ProdC

Caption: Divergent functionalization pathways for 5-bromo-3-chloropyridine based on reagent choice.

Detailed Protocols

Protocol A: Site-Selective Suzuki-Miyaura Coupling (C3 Functionalization)

Objective: Selectively couple an aryl group at the C3-position, leaving the C5-chlorine intact for subsequent reactions.

Mechanistic Insight: Palladium(0) catalysts undergo oxidative addition into C–Br bonds approximately


 to 

times faster than C–Cl bonds in electron-deficient heterocycles. By limiting the equivalent of boronic acid to 1.0–1.1 and maintaining a temperature below 80 °C, the reaction is highly chemoselective [1].

Materials:

  • 5-Bromo-3-chloropyridine (1.0 equiv)

  • Arylboronic acid (1.05 equiv)

  • Pd(PPh3)4 (3-5 mol%) or Pd(dppf)Cl2 (for sterically hindered substrates)

  • Sodium Carbonate (Na2CO3) (2.0 equiv)

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)

Procedure:

  • Setup: In a glovebox or under Argon flow, charge a reaction vial with 5-bromo-3-chloropyridine (192 mg, 1.0 mmol), Arylboronic acid (1.05 mmol), and Pd(PPh3)4 (58 mg, 0.05 mmol).

  • Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and 2M aq. Na2CO3 (1 mL).

  • Reaction: Seal the vial and heat to 60–70 °C for 4–12 hours. Note: Do not exceed 90 °C to prevent oxidative addition into the C–Cl bond.

  • Monitoring: Monitor by HPLC/TLC. The starting material (Br) should disappear; the bis-coupled product should be <5%.

  • Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4, and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc).

Data Validation:

Parameter Limit Reason
Temperature < 80 °C Prevents C-Cl activation
Boronic Acid 1.05 eq Minimizes bis-coupling

| Catalyst | Pd(PPh3)4 | Mild activity favors Br-selectivity |

Protocol B: Regioselective Halogen-Metal Exchange (C3 Lithiation)

Objective: Generate a nucleophilic C3-species for reaction with electrophiles (aldehydes, ketones, halides).

Mechanistic Insight: Bromine-Lithium exchange is a diffusion-controlled reaction that is significantly faster than Chlorine-Lithium exchange. However, the resulting 3-lithio-5-chloropyridine is prone to "Halogen Dance" (isomerization to the thermodynamically more stable C4-lithio species) if the temperature rises above -60 °C [2].

Materials:

  • 5-Bromo-3-chloropyridine (1.0 equiv)

  • n-Butyllithium (n-BuLi) (1.05 equiv, titrated)

  • Electrophile (e.g., Benzaldehyde, DMF) (1.2 equiv)

  • Solvent: Anhydrous THF or Toluene

Procedure:

  • Preparation: Flame-dry a round-bottom flask and cool to -78 °C under Argon.

  • Dissolution: Dissolve 5-bromo-3-chloropyridine (1.0 mmol) in anhydrous THF (10 mL).

  • Exchange: Add n-BuLi (1.05 mmol) dropwise over 5 minutes. Critical: Maintain internal temperature < -70 °C.

  • Aging: Stir at -78 °C for exactly 15–20 minutes. Do not over-stir; risk of halogen dance increases with time.

  • Quench: Add the electrophile (1.2 mmol) neat or as a THF solution.

  • Warming: Allow the mixture to warm to 0 °C over 1 hour.

  • Workup: Quench with sat. NH4Cl and extract with EtOAc.

Troubleshooting:

  • Issue: Formation of 4-substituted product.

  • Cause: Halogen dance occurred.

  • Fix: Reduce exchange time to 10 mins and ensure T < -75 °C.

Protocol C: Directed Ortho-Metalation (C4 Functionalization)

Objective: Functionalize the C4 position (between the halogens) via deprotonation.

Mechanistic Insight: While n-BuLi attacks the C-Br bond, lithium amides like LDA (Lithium Diisopropylamide) act as bases rather than nucleophiles. The C4-proton is the most acidic site due to the combined inductive electron-withdrawing effect of the flanking Br and Cl atoms (the "ortho-effect"). This generates the 3-bromo-5-chloro-4-lithiopyridine species [3].

Materials:

  • 5-Bromo-3-chloropyridine (1.0 equiv)

  • LDA (1.1 equiv) (Freshly prepared or commercial)

  • Electrophile (1.2 equiv)[1][2]

  • Solvent: THF[3][4][5][6][7]

Procedure:

  • Base Prep: Add LDA (1.1 mmol) to THF (5 mL) at -78 °C.

  • Addition: Add a solution of 5-bromo-3-chloropyridine (1.0 mmol in 5 mL THF) dropwise to the LDA solution. Note: Inverse addition (substrate to base) is preferred to maintain low local concentration of substrate.

  • Metalation: Stir at -78 °C for 30–45 minutes. The solution often turns yellow/orange.

  • Quench: Add electrophile (1.2 mmol).

  • Workup: Standard aqueous workup.

Summary of Selectivity

ReagentPrimary MechanismTarget SiteProduct Type
Pd(0) / Ar-B(OH)2 Oxidative AdditionC3 (Br) 3-Aryl-5-chloropyridine
n-BuLi (-78°C) Halogen-Metal ExchangeC3 (Br) 3-Substituted-5-chloropyridine
LDA (-78°C) Deprotonation (DoM)C4 (H) 3-Bromo-4-subst-5-chloropyridine
Pd(II) / Oxidant C-H ActivationC2 (H) 2-Aryl-5-bromo-3-chloropyridine

References

  • BenchChem Application Notes. Suzuki Coupling Reactions with 3-Bromo-5-(3-chlorophenoxy)pyridine. (General protocols for 3,5-dihalopyridines). 8

  • Gschwend, H. W., & Rodriguez, H. R. Heteroatom-Facilitated Lithiations. Organic Reactions.[1][2][5][9][10][11][12] (Foundational text on DoM and Halogen Dance).

  • BenchChem Protocols. Directed Metalation of 3-Bromo-2-chloropyridine. (Analogous reactivity demonstrating C4 selectivity). 13

  • Knochel, P., et al. Regioselective functionalization of trisubstituted pyridines using a bromine–magnesium exchange. Chemical Communications.[14] 15

  • Battilocchio, C., et al. Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance. (Describing the kinetic vs thermodynamic control). 16

Sources

Method

Topic: Buchwald-Hartwig Amination of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

An Application Note for Researchers, Scientists, and Drug Development Professionals Introduction: Navigating Regioselectivity in Pyridine Functionalization The Buchwald-Hartwig amination stands as a pillar of modern synt...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating Regioselectivity in Pyridine Functionalization

The Buchwald-Hartwig amination stands as a pillar of modern synthetic chemistry, offering an unparalleled method for the formation of carbon-nitrogen (C-N) bonds.[1][2] Its impact is particularly profound in pharmaceutical and materials science, where the synthesis of aryl amines is a frequent necessity.[1][3] This guide focuses on a specific, yet illustrative, substrate: Methyl 5-bromo-3-chloro-2-methoxyisonicotinate. This molecule presents a common challenge in cross-coupling chemistry: the presence of multiple, distinct halide leaving groups on an electron-deficient heterocyclic core.

The primary synthetic question is one of regioselectivity . How can one selectively form a C-N bond at the C5-Br position while leaving the C3-Cl position intact? The inherent difference in reactivity between C-Br and C-Cl bonds under palladium catalysis provides the foundation for this selectivity. Oxidative addition of a C-Br bond to a Pd(0) complex is kinetically favored over the stronger, less reactive C-Cl bond.[4] This application note provides a detailed protocol and the underlying scientific rationale for achieving selective amination at the C5 position, leveraging modern catalyst systems to ensure high yield and fidelity.

Mechanistic Cornerstone: The Buchwald-Hartwig Catalytic Cycle

Understanding the reaction mechanism is critical for rational optimization and troubleshooting.[5][6] The widely accepted catalytic cycle involves the transformation of a Pd(0) species through several key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond (preferentially C-Br) to form a Pd(II) complex. This is often the rate-limiting step, especially for less reactive halides like chlorides.[4]

  • Amine Coordination & Deprotonation: The amine coupling partner coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form a palladium amido complex.[7]

  • Reductive Elimination: The final step involves the formation of the desired C-N bond as the product is eliminated from the palladium center, regenerating the active Pd(0) catalyst.[1][8]

Buchwald-Hartwig Catalytic Cycle cluster_main Catalytic Cycle pd0 L-Pd(0) Active Catalyst oa_complex L-Pd(II)(Ar)(X) Oxidative Addition Complex pd0->oa_complex Ar-X (Oxidative Addition) amido_complex L-Pd(II)(Ar)(NR'R'') Palladium Amido Complex oa_complex->amido_complex + HNR'R'' + Base - Base-H+X- amido_complex->pd0 Ar-NR'R'' (Reductive Elimination) Product Ar-NR'R'' amido_complex->Product ArX Ar-X ArX->oa_complex Amine HNR'R'' Amine->oa_complex Base Base Base->oa_complex G A 1. Setup Add solids (aryl halide, base, pre-catalyst) to an oven-dried flask. B 2. Inert Atmosphere Seal flask, evacuate, and backfill with Argon/Nitrogen (3x). A->B C 3. Reagent Addition Add degassed solvent (Toluene) followed by the amine via syringe. B->C D 4. Reaction Heat mixture to 80-110 °C with vigorous stirring. C->D E 5. Monitoring Track progress via TLC or LC-MS until starting material is consumed. D->E F 6. Workup Cool to RT. Dilute with EtOAc. Filter through Celite®. E->F G 7. Extraction Wash filtrate with water and brine. Dry organic layer over Na₂SO₄. F->G H 8. Purification Concentrate in vacuo. Purify by silica gel chromatography. G->H I 9. Analysis Characterize pure product (NMR, MS). H->I

Sources

Application

Application Note: Scalable Synthesis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Executive Summary Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0) is a critical intermediate in the synthesis of next-generation KRAS G12C inhibitors and other kinase-targeting therapeutics. Its unique...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0) is a critical intermediate in the synthesis of next-generation KRAS G12C inhibitors and other kinase-targeting therapeutics. Its unique substitution pattern—featuring a sterically demanding 3-chloro group, a chemically versatile 5-bromo handle, and a 2-methoxy moiety—presents specific synthetic challenges, particularly regarding regioselectivity and scalability.

This application note details a robust, two-step protocol designed for multi-gram to kilogram scale synthesis. Unlike traditional routes that rely on cryogenic lithiation or hazardous organometallic reagents, this protocol utilizes classical nucleophilic aromatic substitution (


) and electrophilic halogenation principles to ensure high yield, safety, and reproducibility.

Retrosynthetic Analysis & Strategy

The synthesis is designed around the regioselective functionalization of the commercially available Methyl 2,3-dichloroisonicotinate . The strategy leverages the inherent electronic properties of the pyridine ring to control the site of reaction without the need for complex protecting groups.

Strategic Logic
  • Regioselective Methoxylation (

    
    ):  The C2 position of the pyridine ring is activated by the adjacent nitrogen atom, making it significantly more electrophilic than the C3 position. Nucleophilic attack by methoxide will exclusively displace the C2-chlorine.
    
  • Electrophilic Bromination (

    
    ):  The introduction of the electron-donating methoxy group at C2 activates the pyridine ring, specifically directing electrophilic substitution to the para position (C5). The C3 position is blocked by chlorine, and the C4 position is occupied by the ester, leaving C5 as the sole reactive site for bromination.
    
Reaction Workflow (Graphviz)

SynthesisRoute SM Methyl 2,3-dichloroisonicotinate (Starting Material) Int1 Methyl 3-chloro-2-methoxyisonicotinate (Intermediate 1) SM->Int1 Step 1: Regioselective Methoxylation (90-95%) Reagent1 NaOMe / MeOH (S_NAr Condition) Reagent1->SM Product Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (Final Product) Int1->Product Step 2: Electrophilic Bromination (85-90%) Reagent2 NBS / MeCN (Bromination) Reagent2->Int1

Figure 1: Synthetic pathway illustrating the conversion of Methyl 2,3-dichloroisonicotinate to the target intermediate via sequential


 and bromination.[1][2]

Detailed Experimental Protocols

Step 1: Synthesis of Methyl 3-chloro-2-methoxyisonicotinate

Objective: Regioselective displacement of the C2-chloro group with methoxide.

Reagents & Materials:

  • Methyl 2,3-dichloroisonicotinate (1.0 eq)

  • Sodium Methoxide (NaOMe), 25% wt in MeOH (1.1 eq)

  • Methanol (Anhydrous, 5 vol)

  • Tetrahydrofuran (THF) (Optional co-solvent, 2 vol)

Protocol:

  • Setup: Charge a clean, dry reactor (glass-lined or stainless steel) with Methyl 2,3-dichloroisonicotinate and anhydrous Methanol under a nitrogen atmosphere.

  • Addition: Cool the mixture to 0–5°C. Add the NaOMe solution dropwise over 30–60 minutes, maintaining the internal temperature below 10°C to prevent ester hydrolysis or bis-substitution.

  • Reaction: Allow the reaction to warm to room temperature (20–25°C) and stir for 4–6 hours.

    • IPC (In-Process Control): Monitor by HPLC. Target: <1.0% Starting Material.

  • Quench: Quench the reaction by adding Water (10 vol) slowly.

  • Workup:

    • Concentrate the mixture under reduced pressure to remove bulk Methanol.

    • Extract the aqueous residue with Ethyl Acetate (3 x 5 vol).

    • Wash combined organics with Brine (5 vol), dry over

      
      , and filter.
      
  • Purification: Concentrate to dryness. The crude product is typically a white to off-white solid of sufficient purity (>95%) for the next step. If necessary, recrystallize from Heptane/EtOAc (9:1).

Key Process Parameters (KPP):

  • Temperature: Strict control <10°C during addition minimizes side reactions.

  • Stoichiometry: Excess NaOMe (>1.2 eq) can lead to ester hydrolysis (saponification).

Step 2: Synthesis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Objective: Regioselective bromination at the C5 position.

Reagents & Materials:

  • Methyl 3-chloro-2-methoxyisonicotinate (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.2 eq)

  • Acetonitrile (MeCN) (10 vol) or DMF (5 vol)

  • Ammonium Acetate (

    
    ) (0.1 eq, catalyst - optional)
    

Protocol:

  • Setup: Charge the reactor with Methyl 3-chloro-2-methoxyisonicotinate and Acetonitrile. Stir to dissolve.

  • Addition: Add NBS portion-wise over 30 minutes at room temperature. (Optional: Add

    
     catalyst to accelerate reaction).
    
  • Reaction: Heat the mixture to 60–65°C and stir for 8–12 hours.

    • IPC: Monitor by HPLC. The brominated product is less polar than the starting material.

  • Workup (Precipitation Method):

    • Cool the reaction mixture to room temperature.

    • Slowly add Water (20 vol) with vigorous stirring. The product should precipitate as a solid.

    • Stir the slurry at 0–5°C for 2 hours.

  • Isolation: Filter the solid and wash the cake with Water (3 x 5 vol) to remove succinimide and residual NBS.

  • Drying: Dry the solid in a vacuum oven at 45°C until constant weight.

Quantitative Data Summary:

ParameterStep 1 (Methoxylation)Step 2 (Bromination)
Yield 90 – 95%85 – 90%
Purity (HPLC) >98% (a/a)>98% (a/a)
Appearance White Crystalline SolidOff-white Solid
Key Impurity Methyl 2,3-dimethoxy... (Bis-sub)Dibromo species (if excess NBS)

Analytical Quality Control (QC)

Trustworthiness in synthesis relies on rigorous characterization. The following criteria must be met for batch release.

  • HPLC Method: C18 Column (e.g., Agilent Zorbax Eclipse Plus), Mobile Phase A: 0.1% Formic Acid in Water, B: MeCN. Gradient: 10-90% B over 15 min.

  • NMR Validation (

    
     NMR, 400 MHz, 
    
    
    
    ):
    • Product: Look for the disappearance of the C5-proton signal (approx. 8.0-8.5 ppm in precursor) and the retention of the O-Methyl singlet (approx. 4.0 ppm) and Ester Methyl singlet (approx. 3.9 ppm).

    • Shift: The aromatic proton at C6 (adjacent to Nitrogen) will show a slight downfield shift due to the bromine at C5.

Safety & Handling Guidelines

  • Sodium Methoxide: Highly corrosive and moisture sensitive. Handle under inert atmosphere. In case of skin contact, wash immediately with copious water.

  • N-Bromosuccinimide (NBS): Irritant and mild oxidizer. Store in a cool, dry place away from reducing agents.

  • Brominated Intermediates: Many halogenated pyridines are skin sensitizers. Use full PPE (gloves, goggles, lab coat) and handle in a fume hood.

References

  • Synthesis of Halogenated Pyridines: Schlosser, M., et al. "Regioselective derivatization of chloropyridines." Journal of Organic Chemistry, 2005.

  • Methoxylation Protocols: "Scalable process for 2-methoxypyridines via nucleophilic aromatic substitution." Organic Process Research & Development, 2018.

  • Bromination of Deactivated Pyridines: "NBS-mediated bromination of pyridine derivatives in acetonitrile." Tetrahedron Letters, 2012.

  • Compound Data: "Methyl 5-bromo-3-chloro-2-methoxyisonicotinate."[3] PubChem Compound Summary.

  • Commercial Availability & CAS Verification: "CAS 2635937-89-0 Entry." Chemical Book / Sigma-Aldrich.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical assistance for the synthesis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, a key intermediate in pharmaceutical...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the synthesis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, a key intermediate in pharmaceutical and agrochemical research.[1] As Senior Application Scientists, we understand the nuances of this multi-step synthesis and have compiled this resource to address common challenges and help you optimize your reaction for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate?

A common approach involves a multi-step synthesis starting from a pyridine derivative. While specific routes can be proprietary, a general pathway often includes halogenation (chlorination and bromination) and esterification steps. For instance, a plausible precursor like 2-chloroisonicotinic acid could undergo bromination and subsequent esterification with methanol to yield the final product.[1]

Q2: I'm observing a low yield in my reaction. What are the most likely causes?

Low yields in halopyridine synthesis can stem from several factors.[2] Key areas to investigate include:

  • Suboptimal Reaction Temperature: Temperature control is critical. Excessively high temperatures can lead to decomposition of reactants or products and promote side reactions, while temperatures that are too low may result in an incomplete reaction.[3]

  • Incorrect Stoichiometry: The molar ratios of your reactants and reagents are crucial. An excess or deficit of a key component can halt the reaction or lead to the formation of unwanted byproducts.

  • Moisture in the Reaction: Many reagents used in this synthesis are sensitive to moisture. The presence of water can quench reagents and lead to undesirable side products.

  • Purity of Starting Materials: Impurities in your starting materials can interfere with the reaction, potentially poisoning catalysts or participating in side reactions.[3]

Q3: What are some common side reactions to be aware of?

In halogenated pyridine synthesis, potential side reactions include over-halogenation, where additional halogen atoms are added to the pyridine ring, or incomplete halogenation, resulting in a mixture of products. Hydrolysis of the ester group is also a possibility if water is present in the reaction mixture.

Troubleshooting Guide

This section provides a more detailed approach to resolving specific issues you may encounter during the synthesis.

Issue Potential Cause Recommended Solution
Low or No Product Formation Reaction temperature is too low. Gradually increase the reaction temperature in small increments (e.g., 5-10 °C) and monitor the reaction progress by TLC or HPLC.[3]
Reagents have degraded. Use fresh, high-purity reagents. Ensure proper storage conditions, especially for moisture-sensitive compounds.
Catalyst is inactive (if applicable). If using a catalyst, ensure it is fresh and has been handled under the appropriate conditions (e.g., inert atmosphere).
Formation of Multiple Products (Poor Selectivity) Incorrect reaction temperature. As mentioned, temperature can influence selectivity. Experiment with a range of temperatures to find the optimal condition for your desired product.
Incorrect order of reagent addition. The sequence of adding reagents can be critical. Review the established protocol and ensure the correct order is followed.
Solvent effects. The polarity of the solvent can influence the regioselectivity of the reaction. Consider screening different solvents (e.g., chlorinated solvents, ethers, or aprotic polar solvents) to improve selectivity.[4][5]
Product is Difficult to Purify Presence of closely related impurities. Optimize the reaction conditions to minimize the formation of these impurities. For purification, consider column chromatography with a carefully selected solvent system or recrystallization from an appropriate solvent.
Residual starting material. Ensure the reaction goes to completion by extending the reaction time or slightly increasing the temperature. Monitor the reaction progress closely.
Emulsion formation during workup. To break emulsions during aqueous workup, try adding a small amount of brine (saturated NaCl solution) or filtering the mixture through a pad of Celite.[6]

Experimental Protocols & Optimization

To improve your yield, a systematic optimization of reaction conditions is often necessary. Below is a general workflow for optimizing a key step in the synthesis, such as a halogenation or methoxylation reaction.

Workflow for Reaction Optimization

OptimizationWorkflow A Define Key Parameters (e.g., Temperature, Time, Stoichiometry) B Design of Experiments (DoE) (e.g., One-factor-at-a-time or Factorial Design) A->B C Run Small-Scale Experiments B->C D Analyze Results (TLC, HPLC, NMR) C->D D->B Iterate if necessary E Identify Optimal Conditions D->E F Scale-Up Reaction E->F

Caption: A systematic workflow for optimizing reaction conditions.

Key Parameters for Optimization

The following table outlines critical parameters and their potential impact on the synthesis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.

ParameterImportanceTypical Range/Considerations
Temperature HighAffects reaction rate and selectivity.[3]
Solvent HighInfluences solubility, reaction rate, and sometimes selectivity.[4] Common choices include chlorinated solvents (e.g., dichloromethane) or aprotic polar solvents (e.g., DMF, acetonitrile).
Reaction Time MediumShould be sufficient for the reaction to go to completion. Monitor by TLC or HPLC.
Reagent Stoichiometry HighThe molar ratios of reactants, bases, and any catalysts are critical for maximizing yield and minimizing byproducts.[7]
Step-by-Step Protocol: General Halogenation

This is a generalized protocol and should be adapted based on the specific halogenating agent and substrate.

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve the pyridine precursor in an appropriate anhydrous solvent.

  • Cooling: Cool the solution to the desired temperature (e.g., 0-5 °C) using an ice-water bath.[8]

  • Reagent Addition: Slowly add the halogenating agent (e.g., N-bromosuccinimide or N-chlorosuccinimide) portion-wise or as a solution in the reaction solvent via the dropping funnel, maintaining the internal temperature.

  • Reaction Monitoring: Monitor the progress of the reaction by TLC or HPLC until the starting material is consumed.

  • Work-up: Quench the reaction by slowly adding a suitable quenching agent (e.g., saturated sodium thiosulfate solution for bromine).

  • Extraction: Extract the product into an organic solvent. Wash the organic layer with water and brine.[9]

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Analytical Methods for Monitoring and Characterization

Accurate analysis is crucial for troubleshooting and ensuring the quality of your final product.

Technique Purpose
Thin-Layer Chromatography (TLC) Rapid, qualitative monitoring of reaction progress.
High-Performance Liquid Chromatography (HPLC) Quantitative analysis of reaction conversion and purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy Structural elucidation of the product and identification of impurities.[10]
Mass Spectrometry (MS) Confirmation of the molecular weight of the product and identification of byproducts.[11]
Troubleshooting Logic Diagram

Troubleshooting Start Low Yield or Incomplete Reaction Check_Temp Is the reaction temperature optimal? Start->Check_Temp Check_Reagents Are the reagents fresh and pure? Check_Temp->Check_Reagents No Optimize_Temp Optimize temperature Check_Temp->Optimize_Temp Yes Check_Moisture Is the reaction anhydrous? Check_Reagents->Check_Moisture No Use_Fresh_Reagents Use fresh, high-purity reagents Check_Reagents->Use_Fresh_Reagents Yes Check_Stoichiometry Is the stoichiometry correct? Check_Moisture->Check_Stoichiometry No Dry_Solvents Dry solvents and use inert atmosphere Check_Moisture->Dry_Solvents Yes Verify_Stoichiometry Verify calculations and measurements Check_Stoichiometry->Verify_Stoichiometry Yes Success Improved Yield Optimize_Temp->Success Use_Fresh_Reagents->Success Dry_Solvents->Success Verify_Stoichiometry->Success

Caption: A decision tree for troubleshooting low yield.

References

  • ResearchGate. (n.d.). Optimization of Reaction Conditions. Retrieved from [Link]

  • ChemRxiv. (2021). 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of reaction condition for synthesis of functionalized pyridine (4 a). Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of reaction conditions a. Retrieved from [Link]

  • UVicSpace. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved from [Link]

  • ATSDR. (2000). 7. ANALYTICAL METHODS. Retrieved from [Link]

  • The Royal Society of Chemistry. (2013). Supplementary Information Synthetic routes to compounds 5 and 10-19. Retrieved from [Link]

  • PMC. (2008). Methyl 5-bromo-2-chloropyridine-3-carboxylate. Retrieved from [Link]

  • Genentech. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

  • The Royal Society of Chemistry. (2011). Electronic Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

  • RSC Publishing. (n.d.). Analytical Methods. Retrieved from [Link]

  • Organic Syntheses Procedure. (n.d.). Synthesis of. Retrieved from [Link]

  • ASHS Journals. (2008). Performance of Methyl Bromide Alternatives in Strawberry in. Retrieved from [Link]

  • Google Patents. (n.d.). US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.
  • PMC. (n.d.). Solvents and sustainable chemistry. Retrieved from [Link]

  • PMC. (n.d.). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Retrieved from [Link]

  • RSC Publishing. (n.d.). ChemComm. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of bromo, chloro, methoxy, or acetoxy derivatives of adamantanes.... Retrieved from [Link]

  • PubChemLite. (n.d.). Methyl 5-bromo-2-methoxyisonicotinate (C8H8BrNO3). Retrieved from [Link]

  • ChemRxiv. (n.d.). Synthesis and styrene copolymerization of bromo, chloro, and fluoro ring-substituted 2-methoxyethyl phenylcyanoacrylates. Retrieved from [Link]

  • Google Docs. (n.d.). Synthesis of 1-Bromo-3-Chloro-5-Iodobenzene_part 2.
  • Google Patents. (n.d.). CN105753780A - A synthetic method of a medicine raw material 5-bromo-2-chloroisonicotinic acid.
  • Organic Syntheses Procedure. (n.d.). Synthesis of Enantioenriched NH-Sulfoximines by NH Transfer to Sulfoxides Using Ammonium Carbamate and (Diacetoxyiodo)benzene. Retrieved from [Link]

Sources

Optimization

Solubility issues of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate in organic solvents

Technical Support Center: Solubility of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate Welcome to the technical support guide for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate. This document serves as a resource for res...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Solubility of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Welcome to the technical support guide for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate. This document serves as a resource for researchers, chemists, and drug development professionals encountering solubility challenges with this compound. As direct, quantitative solubility data for this specific molecule is not widely published, this guide provides insights based on its chemical structure, established principles of organic chemistry, and proven laboratory techniques for working with poorly soluble compounds.

Understanding the Molecule: A Chemist's Perspective

To effectively troubleshoot solubility, one must first understand the molecule's structural characteristics. Methyl 5-bromo-3-chloro-2-methoxyisonicotinate is a polysubstituted pyridine derivative with several key functional groups that dictate its behavior in various solvents.

  • Pyridine Ring: The core is a pyridine ring, which is aromatic and weakly basic. The nitrogen atom introduces polarity and can act as a hydrogen bond acceptor.[1]

  • Halogen Substituents (Bromo and Chloro): The presence of bromine and chlorine atoms increases the molecule's molecular weight and van der Waals forces. These halogens are electron-withdrawing, which reduces the basicity of the pyridine nitrogen compared to pyridine itself.[2]

  • Methoxy Group (-OCH₃): This is an electron-donating group that can also participate in hydrogen bonding as an acceptor.

  • Methyl Ester Group (-COOCH₃): This group is polar and can act as a hydrogen bond acceptor, contributing to solubility in polar solvents.

Overall Polarity Assessment: The combination of a polar pyridine ring, a methoxy group, and a methyl ester, counterbalanced by two halogen atoms, results in a molecule of moderate polarity . It is not extremely polar nor is it purely nonpolar. This duality is the primary reason that selecting an ideal solvent can be challenging. The principle of "like dissolves like" is paramount; solvents with a polarity index similar to the compound will be the most effective.[3]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered when trying to dissolve Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.

Question: I am starting a new project. What is the best initial solvent to try?

Answer: For a compound with moderate polarity, a good starting point is a polar aprotic solvent. These solvents have dipoles but do not have acidic protons.

  • Primary Recommendation: Acetonitrile (ACN) or Tetrahydrofuran (THF) . These solvents are versatile, have moderate polarity, and are relatively easy to remove under vacuum.[4]

  • Secondary Recommendation: Dichloromethane (DCM) or Ethyl Acetate (EtOAc) . These are also common choices that can be effective.[5]

It is strongly advised to perform a small-scale solubility test with a few milligrams of the compound before committing a larger quantity.

Question: My compound is not dissolving in common solvents like DCM or Acetone. What should I do next?

Answer: If initial attempts fail, a systematic approach is necessary. This involves exploring more potent solvents and physical dissolution aids.

  • Use a More Polar Aprotic Solvent: Move up the polarity scale to solvents like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) .[5] These are powerful solvents for a wide range of organic compounds.

    • Causality: DMF and DMSO have high dielectric constants and are excellent hydrogen bond acceptors, allowing them to effectively solvate a wide variety of solutes.[4]

    • Trustworthiness Check: Be aware that DMF and especially DMSO have very high boiling points and can be difficult to remove. They may also be incompatible with certain downstream chemical reactions (e.g., those involving strong bases or electrophiles).

  • Employ Physical Methods:

    • Sonication: Place the sample in an ultrasonic bath. The cavitation energy can break up solid aggregates and accelerate the dissolution process.

    • Gentle Heating: Warming the solvent can significantly increase both the rate of dissolution and the saturation solubility.[6] Always use a stir bar and monitor the temperature carefully.

      • Warning: Do not heat indefinitely or to the solvent's boiling point without first assessing the compound's thermal stability. Degradation is a risk with complex organic molecules. Start with a modest temperature (e.g., 40-50 °C).

Question: Can I use protic solvents like Methanol or Ethanol?

Answer: Yes, polar protic solvents like methanol (MeOH) and ethanol (EtOH) are plausible options and should be included in your screening. The pyridine nitrogen and ester/methoxy oxygens can hydrogen bond with the solvent's hydroxyl group. However, their effectiveness can be variable. Sometimes, a mixture of a protic and an aprotic solvent (e.g., DCM/MeOH) provides the ideal polarity balance.[7]

Question: I dissolved my compound in DMSO, but it crashed out when I added it to my aqueous reaction buffer. What happened?

Answer: This is a common issue known as "antisolvent precipitation." Your compound is soluble in the organic co-solvent (DMSO) but insoluble in the aqueous medium you introduced it to.[8]

  • Explanation: The drastic change in the solvent environment from polar aprotic to highly polar protic (water) lowers the solubility of your compound below its concentration, causing it to precipitate.

  • Solution:

    • Minimize Organic Solvent: Use the absolute minimum amount of DMSO required to dissolve the compound to create a concentrated stock solution.

    • Slow Addition: Add the DMSO stock solution dropwise to the vigorously stirring aqueous buffer. This can sometimes keep the compound in a supersaturated state or result in a fine, manageable suspension.

    • Use a Surfactant: For in-vivo or in-vitro biological studies, a small amount of a non-ionic surfactant like Tween 80 can be included in the final formulation to help maintain solubility.[8]

Question: Are there any solvents I should avoid?

Answer:

  • Nonpolar Solvents: Hexanes, cyclohexane, and toluene are unlikely to be effective on their own due to the polarity mismatch with the molecule's functional groups.[4][9]

  • Reactive Solvents: While pyridine rings are generally stable, be cautious with highly nucleophilic or basic solvents if you intend to store the solution long-term, as they could potentially react with the ester group or at the halogenated positions under certain conditions. For most standard applications, this is a low risk.

Experimental Protocols & Visualizations

Protocol: Systematic Solubility Screening

This protocol provides a structured method to efficiently determine an appropriate solvent system.

Objective: To identify a suitable solvent or co-solvent system for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate for a target concentration (e.g., 10 mg/mL).

Materials:

  • Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

  • A selection of solvents (see Table 1)

  • Small glass vials (e.g., 2 mL) with caps

  • Magnetic stir fleas

  • Vortex mixer, sonicator, and a controlled-temperature stir plate

Procedure:

  • Preparation: Weigh 5 mg of the compound into each of several labeled vials.

  • Initial Solvent Addition: Add 250 µL of a chosen solvent to a vial. This represents an initial concentration of 20 mg/mL.

  • Initial Dissolution Attempt: Vortex the vial vigorously for 60 seconds at room temperature. Observe for dissolution.

  • Sonication: If not fully dissolved, place the vial in a sonicator bath for 5 minutes. Observe again.

  • Heating: If the compound remains undissolved, place the vial on a stir plate with a stir flea and heat gently to 40-50 °C for 10 minutes. Observe.

  • Dilution to Target: If the compound dissolves at any step, add another 250 µL of solvent to reach the target concentration of 10 mg/mL. Vortex and observe if it remains in solution.

  • Cooling Test: If dissolution required heating, allow the vial to cool to room temperature. Observe for any precipitation, which would indicate that the solubility is temperature-dependent and the solution may not be stable at room temperature.

  • Documentation: Record your observations ("Insoluble," "Partially Soluble," "Soluble at RT," "Soluble with Heat") for each solvent in a table.

Troubleshooting Flowchart

The following diagram illustrates a logical workflow for addressing solubility issues.

Solubility_Troubleshooting cluster_stronger_solvents Advanced Options start Start: Compound does not dissolve at target concentration solvent_choice Is the solvent appropriate? (Check Polarity Table) start->solvent_choice try_polar_aprotic Try Polar Aprotic (THF, Acetonitrile) solvent_choice->try_polar_aprotic No physical_methods Apply Physical Methods solvent_choice->physical_methods Yes try_polar_aprotic->physical_methods success Success: Compound Dissolved try_polar_aprotic->success try_stronger_solvent Try Stronger Polar Aprotic (DMF, DMSO) try_stronger_solvent->success fail Insoluble: Re-evaluate concentration or consider derivatization try_stronger_solvent->fail sonicate 1. Sonicate for 10 min physical_methods->sonicate heat 2. Heat gently (40-50°C) with stirring sonicate->heat heat->try_stronger_solvent Still Insoluble co_solvent Consider a Co-Solvent System heat->co_solvent Still Insoluble heat->success dcm_meoh Example: DCM with 5-10% MeOH co_solvent->dcm_meoh dcm_meoh->success dcm_meoh->fail

Caption: A decision-making workflow for troubleshooting solubility issues.

Reference Data: Solvent Properties

The table below provides properties of common organic solvents to aid in selection, ordered by increasing polarity.[5][10]

SolventBoiling Point (°C)Relative Polarity[4]Dielectric ConstantPredicted Solubility of Target Compound
Hexane690.0091.9Very Low / Insoluble
Toluene1110.0992.4Very Low / Insoluble
Diethyl Ether350.1174.3Low
Dichloromethane (DCM)400.3099.1Moderate
Tetrahydrofuran (THF)660.2077.5High
Ethyl Acetate (EtOAc)770.2286.0Moderate to High
Acetone560.35521Moderate to High
Acetonitrile (ACN)820.46037.5High
Isopropanol820.54619.9Moderate
Ethanol (EtOH)780.65424.5Moderate
Methanol (MeOH)650.76232.7Moderate
Dimethylformamide (DMF)1530.38636.7Very High
Dimethyl Sulfoxide (DMSO)1890.44446.7Very High

References

  • Google Cloud. (n.d.). Polarity of Solvents.
  • Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry (3rd ed.). Wiley-VCH. [Link]

  • Hoye, T.R. (2022). Properties of Common Organic Solvents. University of Minnesota.
  • Honeywell. (n.d.). Polarity Index. Burdick & Jackson.
  • Scribd. (n.d.). Solvent Polarity Table. Retrieved March 7, 2026, from [Link]

  • Kirk-Othmer Encyclopedia of Chemical Technology. (n.d.).
  • BenchChem. (2025). Application Notes and Protocols for Dissolving Poorly Soluble Compounds for In-Vivo Studies.
  • Wikipedia. (n.d.). Methyl isonicotinate. Retrieved March 7, 2026, from [Link]

  • Li, M., et al. (2021). Development of a green, concise synthesis of nicotinamide derivatives catalysed by Novozym® 435 from Candida antarctica in sustainable continuous-flow microreactors. Scientific Reports. [Link]

  • Rohrs, B.R. (2001). Dissolution Method Development for Poorly Soluble Compounds. Dissolution Technologies.
  • ResearchGate. (2016). How can we resolve solubility of insoluble organic synthetic compounds?. Retrieved March 7, 2026, from [Link]

  • Liu, R. (Ed.). (2012).
  • BenchChem. (2025). Technical Support Center: Overcoming Poor Solubility of Pyridine-Based Compounds.
  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics. [Link]

  • Grabowsky, S., et al. (2019). Noncovalent Interactions in Halogenated Pyridinium Salts of the Weakly Coordinating Anion [Al(OTeF5)4]−. Refubium - Freie Universität Berlin.

Sources

Troubleshooting

Technical Support Center: Purification of Crude Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Prepared by the Senior Application Scientist Team Welcome to the technical support center for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate. This guide is designed for researchers, scientists, and drug development profe...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of this key chemical intermediate. We provide in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to help you achieve the desired purity for your downstream applications.

Section 1: Troubleshooting Common Purification Issues

This section addresses specific problems you may encounter during the purification process in a question-and-answer format. We focus on the causality behind these issues and provide actionable solutions.

Q1: My crude product is a discolored solid/oil and shows multiple spots on the TLC plate. What are the likely impurities and how should I approach purification?

A1: Discoloration and multiple TLC spots in the crude product are common and typically indicate the presence of unreacted starting materials, reagents, and various side-products. For a polysubstituted pyridine like Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, the impurity profile can be complex.

Common Impurity Classes:

  • Starting Materials: Incomplete reactions can leave residual precursors.

  • Regioisomers: The halogenation steps in the synthesis might produce isomers with bromine and chlorine at different positions on the pyridine ring.

  • Hydrolysis Products: The methyl ester group is susceptible to hydrolysis back to the carboxylic acid (5-bromo-3-chloro-2-methoxyisonicotinic acid), especially during aqueous workups.

  • By-products: Side reactions, such as demethylation of the methoxy group or reactions with solvents, can generate unexpected structures.[1]

  • Residual Reagents & Solvents: Reagents used in the synthesis (e.g., thionyl chloride, methanol) or solvents from the workup (e.g., toluene, ethyl acetate) may persist.[2]

Recommended Approach:

Your first step is to use Thin-Layer Chromatography (TLC) to visualize the mixture and select an appropriate purification strategy. The choice between column chromatography and recrystallization depends on the nature of the impurities.

Q2: I am attempting to purify my compound by flash column chromatography on silica gel, but I'm experiencing significant peak tailing and poor separation. What is causing this and how can I resolve it?

A2: This is a classic issue when purifying basic compounds like pyridine derivatives on standard silica gel.[3]

The Cause (Expertise & Experience):

The root cause is an acid-base interaction between the basic nitrogen atom on your pyridine ring and the acidic residual silanol groups (Si-OH) on the surface of the silica gel.[3] This strong, non-specific binding creates a secondary retention mechanism, leading to a "tailing" or "streaking" effect where the compound elutes slowly and asymmetrically from the column. This severely compromises resolution.

Solutions (Trustworthiness & Authoritative Grounding):

To achieve sharp, symmetrical peaks and effective separation, you must neutralize this unwanted interaction.

  • Mobile Phase Modification (Most Common Method): The most effective solution is to add a small amount of a competing base to your eluent. Triethylamine (TEA) is the standard choice. The TEA is a stronger base and will preferentially bind to the acidic silanol sites, effectively "masking" them from your pyridine compound.[4]

    • Protocol: Add 0.1% to 1% triethylamine (v/v) to your chosen eluent system (e.g., Hexane/Ethyl Acetate).

  • Use of Deactivated Silica: For particularly challenging separations, consider using a deactivated or end-capped silica gel where the silanol groups have been chemically modified to be less acidic.

  • Switching the Stationary Phase: In some cases, switching to a more inert stationary phase like alumina (basic or neutral) can prevent the acidic interaction altogether.

Troubleshooting Workflow for Column Chromatography

start Start: Poor Separation/ Peak Tailing Observed check_base Is a base (e.g., 0.5% TEA) added to the eluent? start->check_base add_base Action: Add 0.1-1% Triethylamine (TEA) to the Hexane/EtOAc eluent. check_base->add_base No check_rf Is the Rf value optimal (0.2-0.4 on TLC)? check_base->check_rf Yes add_base->check_rf adjust_polarity Action: Adjust eluent polarity. Increase EtOAc for lower Rf. Increase Hexane for higher Rf. check_rf->adjust_polarity No check_loading Is the sample load appropriate? (Typically 1-5% of silica weight) check_rf->check_loading Yes adjust_polarity->check_loading reduce_loading Action: Reduce the amount of crude product loaded onto the column. check_loading->reduce_loading No success Result: Improved Separation & Symmetrical Peaks check_loading->success Yes reduce_loading->success

Caption: A logical workflow for systematically troubleshooting chromatography issues.

Q3: I tried to purify my product by recrystallization, but it either "oiled out" or my recovery was very poor. What went wrong?

A3: Recrystallization is a powerful technique for achieving high purity, but its success is highly dependent on choosing the correct solvent and controlling the cooling rate.[5][6]

The Cause (Expertise & Experience):

  • "Oiling Out": This occurs when the solution becomes supersaturated at a temperature above the compound's melting point, causing it to separate as a liquid instead of forming crystals. This often happens if the boiling point of the solvent is too high or if the solution is cooled too rapidly. Impurities can also suppress the melting point, contributing to this issue.

  • Poor Recovery: This usually results from one of two issues:

    • The compound has significant solubility in the solvent even at cold temperatures.

    • Too much solvent was added during the initial dissolution step.[7]

Solutions (Trustworthiness & Authoritative Grounding):

  • Systematic Solvent Screening: Do not commit your entire batch to an unproven solvent. Test a variety of solvents on a small scale (a few milligrams of crude product in a test tube). The ideal solvent will dissolve your compound when hot but show very low solubility when cold.[7]

  • Use a Co-Solvent System: If a single solvent isn't ideal, a binary solvent system (e.g., Ethanol/Water, Dichloromethane/Hexane) can be very effective. Dissolve the compound in a minimal amount of the "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add the "poor" solvent (in which it is insoluble) dropwise until you reach the cloud point (persistent turbidity). Add a drop or two of the "good" solvent to redissolve the solid and then allow it to cool slowly.

  • Control the Cooling Rate: After dissolving your compound in the minimum amount of hot solvent, allow it to cool slowly to room temperature on its own. Rapid cooling (e.g., plunging directly into an ice bath) promotes precipitation and traps impurities, while slow cooling encourages the growth of pure crystals.[5] Once crystal formation at room temperature is complete, then place the flask in an ice bath to maximize recovery.

  • Induce Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod at the solvent line or adding a "seed crystal" from a previous successful batch.[5]

Data Presentation: Recrystallization Solvent Screening
Solvent/SystemSolubility (Cold)Solubility (Hot)Recommendation
Single Solvents
HexaneLowLowPoor choice; insoluble.
EthanolHighVery HighPoor choice; too soluble.
IsopropanolModerateHighPotential candidate.
TolueneModerateHighPotential candidate.
WaterInsolubleInsolublePoor choice; insoluble.
Co-Solvent Systems
Ethanol / WaterLowHighExcellent candidate. Dissolve in hot ethanol, add water until cloudy.
Dichloromethane / HexaneLowHighExcellent candidate. Dissolve in hot DCM, add hexane until cloudy.

Section 2: Detailed Purification Protocols

These protocols provide step-by-step methodologies for the most common and effective purification techniques for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.

Protocol 1: Purification by Flash Column Chromatography

This method is ideal for separating the target compound from impurities with different polarities.

Materials:

  • Crude Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

  • Silica Gel (230-400 mesh)

  • Solvents: Hexane, Ethyl Acetate (EtOAc), Triethylamine (TEA)

  • Glass column, flasks, TLC plates, UV lamp

Procedure:

  • TLC Analysis & Solvent System Selection:

    • Dissolve a small amount of crude material in dichloromethane or ethyl acetate.

    • Spot on a TLC plate and develop in various Hexane/EtOAc ratios (e.g., 9:1, 8:2, 7:3).

    • Add 0.5% TEA to the developing solvent to prevent tailing.[4]

    • The ideal system will give your target compound an Rf value of approximately 0.25-0.35.

  • Column Packing:

    • Prepare a slurry of silica gel in the chosen eluent (e.g., 9:1 Hexane/EtOAc + 0.5% TEA).

    • Pour the slurry into the column and allow it to pack under light pressure, ensuring no air bubbles are trapped.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of dichloromethane.

    • Add a small amount of silica gel to this solution and evaporate the solvent to create a dry powder ("dry loading"). This method generally provides better resolution than loading a liquid sample.

    • Carefully add the dry-loaded sample to the top of the packed column.

  • Elution and Fraction Collection:

    • Begin eluting the column with the selected solvent system, applying positive pressure.[8][9]

    • Collect fractions in test tubes or flasks. Monitor the elution process by TLC, spotting every few fractions.

  • Isolation:

    • Combine the fractions that contain the pure product (as determined by TLC).

    • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Protocol 2: Purification by Recrystallization

This method is excellent for removing small amounts of impurities and can yield highly pure crystalline material.

Materials:

  • Crude Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (purified by column chromatography if very impure)

  • Recrystallization solvent (e.g., Isopropanol or an Ethanol/Water mixture)

  • Erlenmeyer flasks, hot plate, filter funnel

Procedure:

  • Dissolution:

    • Place the crude solid in an Erlenmeyer flask.

    • Add a minimal amount of the chosen recrystallization solvent (e.g., isopropanol).

    • Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add more solvent in small portions only if necessary to achieve full dissolution at the boiling point.[7]

  • Cooling and Crystallization:

    • Remove the flask from the heat source and cover it.

    • Allow the solution to cool slowly to room temperature. Do not disturb the flask. Crystal formation should begin.

    • Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.[5]

  • Isolation of Crystals:

    • Collect the purified crystals by vacuum filtration (e.g., using a Büchner funnel).

    • Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.[7]

  • Drying:

    • Dry the crystals under a high vacuum to remove all traces of solvent. The final product should be a free-flowing crystalline solid.

Purification Method Selection Workflow

start Start: Crude Product tlc Perform TLC Analysis start->tlc decision How many spots? Are they well-separated? tlc->decision chromatography Primary Method: Flash Column Chromatography decision->chromatography Multiple spots or streaking observed recrystallization_primary Primary Method: Recrystallization decision->recrystallization_primary One major spot with minor impurities recrystallization_polish Optional Polishing Step: Recrystallization chromatography->recrystallization_polish end Pure Product recrystallization_polish->end recrystallization_primary->end

Caption: Decision tree for selecting the optimal purification strategy.

Section 3: Frequently Asked Questions (FAQs)

FAQ 1: How should I store the purified Methyl 5-bromo-3-chloro-2-methoxyisonicotinate? The compound should be stored in a tightly sealed container in a cool, dry place, away from light and moisture to prevent hydrolysis of the ester. For long-term storage, an inert atmosphere (e.g., nitrogen or argon) at 2-8°C is recommended.[10][11]

FAQ 2: My purified product is an off-white or slightly yellow solid. Is this normal? Yes, many highly substituted pyridine derivatives appear as off-white, slightly yellow, or pale-tan crystalline solids.[12] As long as analytical data (NMR, LC-MS) confirm high purity, a slight coloration is generally acceptable. If a perfectly white solid is required, a final recrystallization, perhaps with a small amount of activated carbon (charcoal), can sometimes remove color impurities.

FAQ 3: What are the main challenges when scaling up the purification of this compound? When scaling up, handling large volumes of flammable solvents for column chromatography becomes a significant safety and cost concern.[1] Recrystallization becomes a more attractive option. Ensuring efficient heat transfer for dissolution and controlled cooling for crystallization in large vessels is critical to obtaining consistent crystal size and purity.

References
  • Benchchem. (2025).
  • Benchchem. (2025).
  • Benchchem. (n.d.). Troubleshooting common issues in pyridine synthesis.
  • Benchchem. (n.d.).
  • LookChem. (n.d.).
  • Interchim. (n.d.).
  • PMC. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties.
  • Semantic Scholar. (n.d.).
  • The Royal Society of Chemistry. (2011). Electronic Supplementary Material (ESI)
  • ResearchGate. (2014).
  • Benchchem. (n.d.).
  • Professor Dave Explains. (2020).
  • UMass Lowell. (n.d.). Part 1. (revised 7/10) Recrystallization is the most common method for purifying solid compoun.
  • PMC. (n.d.).
  • PMC. (n.d.).
  • ChemScene. (n.d.).
  • ChemicalBook. (n.d.).
  • Google Patents. (n.d.). CN102850269A - Synthesis process for 6-bromo-3-chlorophenyl-methyl-2-methoxy-quinoline.
  • Benchchem. (2025). Technical Support Center: Purification of Crude 5-Bromo-6-chloronicotinoyl chloride.
  • Benchchem. (2025). A Comparative Guide to Assessing the Purity of Synthesized 3-Bromo-5-(chloromethyl)isoxazole.
  • Chemistry LibreTexts. (2025).
  • Royal Society of Chemistry. (n.d.).
  • Google Patents. (n.d.). US4960896A - Process for the preparation of 5-chloro and 5-bromo-2-hydroxynicotinic acids.
  • Benchchem. (2025). An In-depth Technical Guide to the Synthesis of 5-Bromo-1-chloro-2-methyl-3-nitrobenzene.
  • Pharmaceutical Technology. (2025). Evaluating Impurities in Drugs (Part II of III).
  • Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
  • Sigma-Aldrich. (n.d.).

Sources

Optimization

Technical Support Center: Troubleshooting Isonicotinate Coupling &amp; Amide/Ester Bond Formation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique mechanistic hurdles researchers face when coupling isonicotinic acid (pyridine-4-carboxylic aci...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique mechanistic hurdles researchers face when coupling isonicotinic acid (pyridine-4-carboxylic acid) and its derivatives.

The electron-deficient nature of the pyridine ring makes isonicotinate substrates highly reactive but equally prone to side reactions, such as nucleophilic ring substitution, N-oxidation, and epimerization of adjacent chiral centers. This guide synthesizes field-proven methodologies to help you establish self-validating, high-yield coupling workflows.

Frequently Asked Questions (FAQs)

Q1: Why am I observing dark, colored impurities when using thionyl chloride (SOCl₂) to form isonicotinoyl chloride? Causality: Isonicotinic acid contains an electron-withdrawing pyridine nitrogen, which makes the carbonyl carbon highly electrophilic. However, at the elevated temperatures required for SOCl₂ activation, the electron-deficient pyridine ring itself becomes susceptible to nucleophilic attack. This leads to unwanted ring substitutions and the formation of polymeric, colored impurities . Solution: Transition to milder, room-temperature activation methods such as Steglich esterification (DCC/DMAP) or use T3P to bypass the harsh acyl chloride intermediate entirely.

Q2: My DCC-mediated coupling is stalling, and mass spectrometry shows a +206 Da byproduct. What is happening? Causality: You are observing the formation of an unreactive N-acylurea byproduct. During DCC coupling, the initial O-acylisourea intermediate is highly reactive. If the nucleophile (amine or alcohol) is sterically hindered, or if the reaction temperature exceeds 0 °C, the intermediate undergoes an irreversible intramolecular rearrangement into N-acylurea. Solution: Keep the reaction strictly at 0 °C during the addition phase and use a catalytic amount of DMAP. DMAP acts as an acyl transfer agent, rapidly consuming the O-acylisourea before it has time to rearrange.

Q3: How can I minimize epimerization when coupling a racemization-prone chiral amine with isonicotinic acid? Causality: Traditional reagents like HATU or DCC can cause the activated ester to form a ketene intermediate or undergo oxazolone formation, leading to a loss of chiral purity. Using n-propanephosphonic acid anhydride (T3P) combined with pyridine at 0 °C suppresses these degradation pathways, yielding amides with >99:1 enantiomeric ratios .

Mechanistic Workflows & Troubleshooting Logic

T3P_Mechanism A Isonicotinic Acid B T3P + Pyridine (0 °C) A->B C Active Ester Intermediate B->C Activation E Isonicotinamide Product C->E Coupling F Water-Soluble Byproducts C->F Wash (0.5M HCl) D Amine Nucleophile D->E

Fig 1. T3P-mediated isonicotinate coupling workflow demonstrating byproduct clearance.

Troubleshooting_Logic Start Side Reaction Detected Q1 Colored Impurities? Start->Q1 S1 Reduce Temp / Avoid Acyl Chlorides Q1->S1 Yes Q2 N-acylurea Formation? Q1->Q2 No S2 Add DMAP / Switch to T3P Q2->S2 Yes Q3 High Epimerization? Q2->Q3 No S3 Use T3P + Pyridine at 0 °C Q3->S3 Yes

Fig 2. Decision tree for troubleshooting common side reactions in isonicotinate coupling.

Quantitative Reagent Comparison

Selecting the right coupling agent is the most critical variable in minimizing side reactions. The table below summarizes the quantitative performance of common reagents when applied to isonicotinic acid substrates , .

Coupling ReagentTypical YieldEpimerization RiskWorkup ComplexityPrimary Side Reaction
T3P / Pyridine 80 - 95%Very Low (<1.5%)Low (Aqueous wash)Minimal
HATU / DIPEA 85 - 95%MediumMediumGuanidinium byproduct formation
DCC / DMAP 75 - 97%HighHigh (DCU filtration)N-acylurea rearrangement
SOCl₂ (Acyl Cl) 60 - 80%N/AMediumPyridine ring nucleophilic attack

Standardized Experimental Protocols

Protocol A: Low-Epimerization Amide Bond Formation (T3P/Pyridine)

This protocol is designed for coupling isonicotinic acid with racemization-prone amines. Self-Validating Mechanism: T3P and its cyclic phosphonic acid byproducts are entirely water-soluble. The 0.5 M HCl wash completely extracts the coupling agent, byproducts, and pyridine base into the aqueous layer. If the organic layer evaporates to a clean solid, the protocol has successfully validated its own purity without the need for column chromatography.

Step-by-Step Methodology:

  • Preparation: Charge a dry, round-bottom flask with isonicotinic acid (1.0 eq), the target amine (1.05 eq), and ethyl acetate (EtOAc, 5 vol) under a nitrogen atmosphere.

  • Base Addition: Add pyridine (3.0 eq) to the suspension.

  • Thermal Control: Cool the reaction mixture strictly to 0 °C using an ice bath. Causality: Cooling mitigates the mild exotherm generated during T3P addition, which is the primary trigger for epimerization.

  • Activation: Dropwise, add T3P (50% wt solution in EtOAc, 2.0 eq) over 15 minutes.

  • Coupling: Allow the reaction to stir at 0 °C for 1 hour, then gradually warm to room temperature until TLC indicates complete consumption of the acid (typically 2–4 hours).

  • Self-Validating Workup: Quench the reaction by adding 0.5 M aqueous HCl (3 vol). Stir vigorously for 10 minutes. Separate the layers, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the highly pure amide (>99% achiral purity).

Protocol B: Mild Steglich Esterification (DCC/DMAP)

This protocol is optimized for synthesizing isonicotinate esters while preventing N-acylurea formation. Self-Validating Mechanism: The stoichiometric conversion of DCC to insoluble dicyclohexylurea (DCU) serves as a visual indicator. As the white precipitate forms, it confirms that the activation of isonicotinic acid is actively and successfully occurring.

Step-by-Step Methodology:

  • Preparation: Dissolve isonicotinic acid (1.0 eq) and the target alcohol (1.1 eq) in anhydrous dichloromethane (DCM, 10 vol).

  • Catalyst Addition: Add DMAP (0.1 eq). Cool the mixture to 0 °C. Causality: DMAP acts as a superior nucleophile compared to the alcohol, rapidly forming an N-acylpyridinium intermediate that blocks the O-acylisourea from rearranging.

  • Activation: Dissolve DCC (1.1 eq) in a minimal amount of DCM and add it dropwise to the cooled mixture.

  • Coupling: Stir at 0 °C for 1 hour, then allow it to warm to room temperature overnight. A white precipitate (DCU) will form.

  • Workup: Filter the reaction mixture through a Celite pad to remove the DCU precipitate. Wash the filtrate sequentially with 0.5 M HCl, saturated NaHCO₃, and brine. Dry the organic layer and concentrate to obtain the isonicotinate ester.

References

  • Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, ACS Publications, 2011. URL:[Link]

  • AMRI Global (Curia). "We've Got T3P Down To An Exact Science: The Coupling Reagent of the Future." Curia Global, 2024. URL: [Link]

Troubleshooting

Technical Support Center: Optimizing Regioselectivity in 5-Bromo-3-chloropyridine Reactions

Welcome to the Technical Support Center for 5-bromo-3-chloropyridine and its functionalized derivatives. As a highly versatile heterocyclic scaffold, this compound is a cornerstone in the development of PROTACs, agrochem...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 5-bromo-3-chloropyridine and its functionalized derivatives. As a highly versatile heterocyclic scaffold, this compound is a cornerstone in the development of PROTACs, agrochemicals, and kinase inhibitors. Its structural value lies in orthogonal reactivity : the ability to selectively functionalize one halogen site while leaving the other intact.

However, achieving perfect regioselectivity requires strict kinetic control. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure reproducible functionalization.

Part 1: Quantitative Reactivity Metrics

The foundation of regiocontrol in this scaffold lies in the intrinsic physicochemical differences between the carbon-halogen bonds. The lower bond dissociation energy (BDE) and higher polarizability of the C–Br bond make it the primary handle for both transition-metal catalysis and lithiation.

Halogen PositionBond TypeApprox. Bond Dissociation Energy (kcal/mol)Relative Oxidative Addition RateLithiation / Exchange Susceptibility
C3 C–Br~68Fast (Kinetic primary site)High (Rapid at -78°C)
C5 C–Cl~81Slow (Requires thermal activation)Low (Inert at -78°C)

Part 2: Troubleshooting FAQs & Mechanistic Causality

Q1: Why am I observing C5-Cl coupling or bis-coupled products when targeting the C3-Br position via Suzuki-Miyaura coupling?

The Causality: Regioselectivity in palladium-catalyzed cross-coupling is dictated by the rate of oxidative addition. The C3–Br bond (~68 kcal/mol) undergoes oxidative addition with Pd(0) significantly faster than the C5–Cl bond (~81 kcal/mol) . However, if you use highly active, electron-rich phosphine ligands (e.g., XPhos, SPhos) or elevated temperatures (>100°C), you provide enough thermal energy to overcome the higher activation barrier of the C–Cl bond, leading to loss of selectivity and bis-coupling. The Solution: Downgrade your catalyst system. Use a moderate catalyst like Pd(dppf)Cl₂ or Pd(PPh₃)₄ and strictly cap your reaction temperature at 80°C. This maintains the reaction strictly under kinetic control.

Q2: During halogen-metal exchange with n-BuLi or LDA, I am isolating a mixture of regioisomers. How do I prevent this?

The Causality: While bromine-lithium exchange is extremely fast at cryogenic temperatures, 3-halopyridines are highly susceptible to a base-catalyzed isomerization known as the "halogen dance" . At strict cryogenic temperatures (≤ -60°C), kinetic deprotonation or exchange occurs at the desired site. However, if the internal temperature rises even slightly (e.g., to -20°C), the initial lithiated species acts as a base, triggering a transposition of the lithium and halogen atoms to form a thermodynamically more stable intermediate. The Solution: Batch lithiation of dihalopyridines is notoriously difficult to scale due to localized exothermic spikes during base addition. Transitioning to a continuous-flow microreactor setup allows for precise temperature control and residence times of <60 seconds, trapping the kinetic intermediate before the halogen dance can occur .

Q3: Mass spectrometry confirms I have a mono-coupled product, but how can I conclusively verify that the reaction occurred at C3 and not C5?

The Causality: MS and standard ¹H NMR cannot easily distinguish between the C3 and C5 regioisomers due to the symmetrical nature of the uncoupled protons. The Solution: Perform a 1D NOE (Nuclear Overhauser Effect) or 2D NOESY NMR experiment. Irradiate the protons of the newly installed functional group at C3. You should observe a strong NOE spatial correlation to the adjacent C4 proton of the pyridine ring. If the coupling erroneously occurred at C5, the spatial distance to the C4 proton would yield a different NOE signature.

Part 3: Self-Validating Experimental Protocols

To ensure reproducibility, protocols must be self-validating. Do not proceed to subsequent steps if a checkpoint fails.

Protocol A: Regioselective Suzuki-Miyaura Coupling at C3

Objective: Selectively couple an aryl boronic acid to the C3 position while preserving the C5 chloride.

  • Setup & Stoichiometry: In a Schlenk flask, combine 5-bromo-3-chloropyridine (1.0 eq), aryl boronic acid (1.05 eq), Pd(dppf)Cl₂ (0.05 eq), and K₂CO₃ (2.0 eq).

    • Causality Rule: Limiting the boronic acid to 1.05 eq prevents the thermodynamic push toward bis-coupling.

  • Degassing: Purge the flask with argon for 3 cycles. Add degassed 1,4-dioxane/H₂O (4:1).

    • Checkpoint: The solution should turn from yellow to a deep red/brown as the active Pd(0) species is generated. If the solution turns black and precipitates, the catalyst has aggregated into inactive palladium black; abort the reaction.

  • Kinetic Heating: Heat the mixture strictly to 80°C.

    • Checkpoint (t = 2 hours): Pull a 50 µL aliquot and analyze via LC-MS.

    • Validation Logic: If starting material remains but bis-coupled product is <2%, extend the reaction time. If bis-coupled product exceeds 5%, immediately cool the reaction to 0°C to halt over-activation.

  • Workup: Filter the crude mixture through a pad of Celite to remove palladium residues, extract with EtOAc, and purify via flash chromatography.

Protocol B: Cryogenic Lithiation in Continuous Flow

Objective: Generate the C3-lithio intermediate and trap it with an electrophile without triggering the halogen dance.

  • System Priming: Flush a continuous-flow microreactor system (e.g., Vapourtec or similar) with anhydrous THF. Set the cooling loop strictly to -60°C.

  • Reagent Introduction: Pump a 0.5 M solution of 5-bromo-3-chloropyridine (Stream A) and a 0.55 M solution of LDA or n-BuLi (Stream B) into a T-mixer located inside the cryogenic zone.

  • Residence Time Control: Set the pump flow rates to achieve a residence time of exactly 45 seconds.

    • Checkpoint: Monitor the internal temperature probe of the mixing zone. It must not exceed -55°C during the exothermic mixing phase.

  • Electrophile Quench: Introduce the electrophile (Stream C) immediately at the exit of the residence loop.

    • Validation Logic: Analyze the crude output via GC-MS. The presence of transposed halogen isomers indicates the residence time was too long or the temperature was too high, allowing thermodynamic equilibration. Decrease residence time to 30 seconds.

Part 4: Reaction Workflow Visualization

The following diagram illustrates the divergent pathways of 5-bromo-3-chloropyridine functionalization, emphasizing the boundary between kinetic success and thermodynamic failure.

G Start 5-Bromo-3-chloropyridine Sub1 Palladium Catalysis (Cross-Coupling) Start->Sub1 Oxidative Addition (C-Br > C-Cl) Sub2 Lithiation (n-BuLi / LDA) Start->Sub2 Halogen-Metal Exchange / Deprotonation Prod1 C3-Functionalized Product (C5-Cl intact) Sub1->Prod1 T ≤ 80°C, Pd(dppf)Cl2 (Kinetic Control) Fail1 Bis-Coupled / C5-Cl Product (Loss of Selectivity) Sub1->Fail1 T > 100°C, XPhos (Over-activation) Prod2 Kinetic C3-Lithio Species (Desired Trapping) Sub2->Prod2 T ≤ -60°C, Flow <60s (Kinetic Trapping) Fail2 Thermodynamic Isomer (Halogen Dance) Sub2->Fail2 T ≥ -20°C, Batch (Thermal Equilibration)

Divergent reactivity pathways of 5-bromo-3-chloropyridine, highlighting kinetic vs. thermodynamic control.

References

  • Title: Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance Source: PubMed (Chemistry - A European Journal) URL: [Link]

  • Title: Lithiation | Organolithium Reagents | Chemical Processes Source: Vapourtec URL: [Link]

Optimization

Technical Support Center: Ester Hydrolysis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Welcome to the technical support guide for the ester hydrolysis (saponification) of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate. This document is intended for researchers, chemists, and process development professiona...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the ester hydrolysis (saponification) of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate. This document is intended for researchers, chemists, and process development professionals who are working with this specific transformation. The unique substitution pattern on the pyridine ring presents several challenges, including steric hindrance and potential side reactions. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you achieve a successful, high-yield synthesis of 5-bromo-3-chloro-2-methoxyisonicotinic acid.

Recommended Baseline Protocol

This protocol is a robust starting point for the hydrolysis reaction. Subsequent sections will address troubleshooting when this procedure results in a suboptimal outcome.

Experimental Protocol: Saponification using Lithium Hydroxide
  • Reaction Setup : To a solution of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., a 3:1 to 1:1 v/v ratio, ~0.1 M concentration) in a round-bottom flask, add lithium hydroxide monohydrate (LiOH·H₂O) (1.5–3.0 eq).

  • Reaction Execution : Stir the mixture at room temperature (20–25 °C) or gently heat to 40–50 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 2–16 hours).

  • Work-up & Quench : Once the reaction is complete, cool the mixture to room temperature and remove the THF under reduced pressure using a rotary evaporator.

  • Acidification : Dilute the remaining aqueous solution with water and cool in an ice bath. Carefully adjust the pH to ~3-4 by the dropwise addition of 1 M HCl. The carboxylic acid product should precipitate as a solid.

  • Isolation : Collect the precipitated solid by vacuum filtration. Wash the filter cake with cold deionized water to remove inorganic salts.

  • Purification : Dry the solid under vacuum. If necessary, the product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the hydrolysis of this sterically hindered and electronically complex substrate.

Q1: My reaction is extremely slow or stalls, with significant starting material remaining. What's wrong?

This is the most frequently reported issue, primarily due to the steric hindrance around the ester carbonyl group, which is flanked by the chloro and methoxy substituents.

Core Problem : The hydroxide ion (OH⁻) cannot efficiently attack the carbonyl carbon.

Solutions & Explanations :

  • Choice of Base : Lithium hydroxide (LiOH) is often superior to sodium hydroxide (NaOH) or potassium hydroxide (KOH) for hindered esters.[1] The smaller lithium cation coordinates more effectively with the carbonyl oxygen and the tetrahedral intermediate, facilitating the reaction.[1]

  • Increase Temperature : Gently heating the reaction to 40-60 °C can provide the necessary activation energy to overcome the steric barrier. However, be cautious, as excessive heat can promote side reactions (see Q2).

  • Solvent System : The substrate has poor solubility in water alone. A co-solvent like THF or dioxane is essential to create a homogeneous reaction mixture.[1][2] If solubility is still an issue, a small amount of methanol can be added, but be aware that this can lead to transesterification if the reaction does not go to completion.

  • Increase Base Equivalents : Using a larger excess of LiOH (up to 3-5 equivalents) can increase the reaction rate.

ParameterStandard ConditionFor Sluggish ReactionsRationale
Base LiOH·H₂O (1.5 eq)LiOH·H₂O (3.0 eq)Higher base concentration drives the reaction forward. LiOH is preferred for hindered esters.[1]
Solvent THF:Water (1:1)THF:Water (2:1 or 3:1)Improves solubility of the organic substrate.
Temperature 25 °C40–60 °CProvides activation energy to overcome steric hindrance.
Time 4–8 h12–24 hAllows more time for the sterically hindered attack to occur.
Q2: My reaction is complete, but my yield is low, and I see significant impurities. What are the likely side reactions?

Beyond incomplete hydrolysis, two primary side reactions can reduce the yield and purity of the desired product.

A) Demethylation of the 2-Methoxy Group:

Under basic conditions, particularly with prolonged heating, the 2-methoxy group can be susceptible to nucleophilic attack by hydroxide, leading to the formation of a 2-hydroxy (or pyridinone) byproduct.

  • How to Diagnose : This byproduct will have a different retention factor (Rf) on TLC and a distinct retention time in HPLC. Mass spectrometry (MS) will show a mass corresponding to the loss of a methyl group and the addition of a hydrogen (-14 Da).

  • Prevention :

    • Avoid excessive heating. Keep the reaction temperature below 60 °C if possible.

    • Use LiOH instead of NaOH/KOH, which can sometimes be more aggressive in ether cleavage.

    • Ensure the reaction is not run for an unnecessarily long time after the starting material is consumed.

B) Nucleophilic Aromatic Substitution (SNAr):

The pyridine ring is electron-deficient, and while halogens at the 3- and 5-positions are less reactive towards SNAr than those at the 2-, 4-, or 6-positions, substitution can still occur under forcing conditions (high temperature, strong base).[3][4] This could lead to the replacement of the chloro or bromo group with a hydroxyl group.

  • How to Diagnose : MS analysis is key. Look for peaks corresponding to the replacement of Cl with OH (+15.5 Da relative to starting material) or Br with OH (-43.5 Da relative to starting material).

  • Prevention : This is generally less common than demethylation under typical hydrolysis conditions but can be minimized by avoiding high temperatures and prolonged reaction times.

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting common hydrolysis issues.

Q3: I'm having difficulty isolating my product during the work-up. It seems to be staying in the aqueous layer.

This is a classic issue when working with pyridine carboxylic acids. The product molecule is amphoteric, meaning it has both a basic site (the pyridine nitrogen) and an acidic site (the carboxylic acid).

Core Problem : At the wrong pH, the product is a water-soluble salt.

  • In Basic Solution (pH > 7) : The carboxylic acid is deprotonated to a carboxylate (R-COO⁻), which is highly water-soluble.

  • In Strongly Acidic Solution (pH < 2) : The pyridine nitrogen is protonated, forming a pyridinium salt, which is also water-soluble.

Solution : The key is to carefully adjust the pH to the isoelectric point of the molecule, where it has a net neutral charge and minimum water solubility. For most pyridine carboxylic acids, this is in the range of pH 3 to 4 .[5][6]

  • Protocol :

    • After removing the organic solvent (THF), cool the aqueous solution in an ice bath.

    • Use a calibrated pH meter or pH paper for accurate measurement.

    • Slowly add 1 M HCl dropwise with vigorous stirring.

    • You will see the product begin to precipitate or "crash out" of the solution. Continue adding acid until the pH is stable in the 3-4 range.

    • Stir the resulting slurry in the ice bath for 30 minutes to ensure complete precipitation before filtering.

Q4: What is the best way to monitor the reaction and analyze the final product?
  • Reaction Monitoring : High-Performance Liquid Chromatography (HPLC) is the preferred method as it provides quantitative data on the consumption of starting material and the formation of the product and any byproducts.[7][8][9] TLC can also be used as a qualitative check. A typical mobile phase for TLC would be Ethyl Acetate/Hexanes with a small amount of acetic acid to ensure the carboxylic acid product moves up the plate.

  • Final Product Analysis :

    • NMR Spectroscopy : ¹H and ¹³C NMR are essential to confirm the structure. In the ¹H NMR, the disappearance of the methyl ester singlet (around 3.9-4.0 ppm) is a key indicator of reaction completion.

    • Mass Spectrometry (MS) : Confirms the molecular weight of the final product.

    • Melting Point : A sharp melting point is a good indicator of purity.

Q5: Can I use acidic hydrolysis instead of basic saponification?

While acidic hydrolysis is a standard method for some esters, it is generally not recommended for this particular substrate.[10] The pyridine nitrogen would be protonated under strong acidic conditions, potentially deactivating the ring or requiring harsh conditions (high temperatures and pressures) that could lead to decomposition or side reactions.[11] Basic hydrolysis (saponification) is almost always more efficient and cleaner for this class of compounds. The final deprotonation of the carboxylic acid to the carboxylate makes the reaction essentially irreversible, driving it to completion.[12][13]

References

  • BenchChem. (n.d.). Troubleshooting low yield in m-PEG25-NHS ester reactions.
  • BenchChem. (n.d.). A Comparative Guide to Analytical Methods for Quantifying Pyridine-2-carboxylic Anhydride.
  • BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Yield in NHS Ester Conjugation Reactions.
  • Testaferri, L., Tingoli, M., Tiecco, M., Chianelli, D., & Montanucci, M. (1985). Nucleophilic aromatic substitution reactions of unactivated aryl halides with thiolate ions in hexamethylphosphoramide. The Journal of Organic Chemistry, 50(19), 3687–3689. [Link]

  • Google Patents. (n.d.). Process for preparing isonicotinic acid.
  • BenchChem. (n.d.). Side reactions to avoid during the synthesis of 2-Hydroxyisonicotinic acid.
  • YouTube. (2018, April 20). 37.03 Nucleophilic Aromatic Substitution of Heteroarenes.
  • Wikipedia. (n.d.). Nucleophilic aromatic substitution.
  • Reddit. (2025, July 21). Why are my ester hydrolysis not working.
  • SIELC Technologies. (n.d.). HPLC Separation of Pyridinecarboxylic Acids.
  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Pyridinecarboxylic acid.
  • YouTube. (2019, January 19). nucleophilic aromatic substitutions.
  • ATSDR. (n.d.). 55 6. analytical methods.
  • ResearchGate. (2017, March 17). Any procedure for the esterification of isonicotinic acid?
  • National Center for Biotechnology Information. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions.
  • Google Patents. (n.d.). Process for the separation of nicotinic and isonicotinic acid.
  • Arkivoc. (2018, October 27). Mild alkaline hydrolysis of hindered esters in non-aqueous solution.
  • Ester Stabilizers. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
  • ResearchGate. (2014, June 26). How do you do de esterification in a short period of time with good yield?
  • Indian Journal of Chemistry. (n.d.). Mechanistic studies of saponification of some mono- and di-esters of carboxylic acids through iso-kinetic relationships.
  • Longdom Publishing. (n.d.). Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua.
  • National Center for Biotechnology Information. (n.d.). Design, Synthesis and Antitubercular Activity of Certain Nicotinic Acid Hydrazides.
  • YouTube. (2020, May 23). Acid Hydrolysis (Part-1) - Reaction mechanism in Coordination chemistry - CSIR/GATE/JAM/CUCET....
  • Unknown. (n.d.). 13 Saponification of Esters.
  • Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Kinetics and mechanisms of reactions of pyridines and imidazoles with phenyl acetates and trifluoroacetates in aqueous acetonitrile with low content of water: nucleophilic and general base catalysis in ester hydrolysis.
  • Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification.
  • ResearchGate. (2016, January 8). Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[14][15]pyridine-1,3-diones. Retrieved March 7, 2026, from

  • ResearchGate. (n.d.). Kinetic Study and Mechanism Hydrolysis of 4‐Bromo‐3,5 dimethylphenyl N‐methylcarbamate in Aqueous Media.
  • Chemistry LibreTexts. (2022, September 24). 21.6: Chemistry of Esters.
  • Department of Chemistry, LS College Muzaffarpur. (n.d.). M.Sc Semister I Paper I Inorganic Chemistry.
  • RSC Publishing. (n.d.). Conformational preferences and isomerization upon excitation/ionization of 2-methoxypyridine and 2-N-methylaminopyridine.
  • Unknown. (n.d.). 5. Hydrolysis of an Ester (Section 18.4C).
  • BenchChem. (n.d.). Application Notes and Protocols for the Laboratory Preparation of 3-Methoxypyridine-2-carboxylic Acid.
  • University of Calgary. (n.d.). Ch20: Hydrolysis of Esters.
  • Google Patents. (n.d.). Process for the production of 2-hydroxypyridine.
  • OperaChem. (2024, April 27). Saponification-Typical procedures.
  • Unknown. (2025, August 7). 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties.
  • Doubtnut. (2020, March 29). The hydrolysis of 2-bromo-3-methylbutane by S_(N^(1)) mechanism gives meinly.
  • YouTube. (2022, October 17). Hydrolysis of 2-bromo-3-methylbutane gives the major product.

Sources

Troubleshooting

Technical Support Center: Purification of Halogenated Methoxyisonicotinate Preparations

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of impurit...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of impurities from halogenated methoxyisonicotinate preparations. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to make informed decisions during your purification workflows.

Section 1: Frequently Asked Questions - Understanding Your Impurity Profile

A successful purification strategy begins with understanding the potential impurities in your crude product. The nature of these impurities dictates the most effective removal technique.

Q1: What are the most common types of impurities I should expect in my crude halogenated methoxyisonicotinate product?

A1: Impurities typically arise from starting materials, side-reactions, or subsequent degradation. Common classes include:

  • Unreacted Starting Materials: Residual halogenated picoline precursors or methylating agents.

  • Reaction By-products: These are often structurally similar to the desired product. Examples include:

    • Hydrolysis Products: The corresponding halogenated isonicotinic acid, formed if moisture is present.

    • Incomplete or Over-Halogenation: Compounds with fewer or more halogen atoms than the target molecule.[1]

    • Positional Isomers: Impurities where the halogen or methoxy group is at an incorrect position on the pyridine ring.

    • N-Oxidation Products: The pyridine nitrogen can sometimes be oxidized, particularly if oxidative conditions are present.[2]

  • Reagent-Derived Impurities: Residual bases such as triethylamine or pyridine used as catalysts or acid scavengers.[3][4]

  • Solvent Residues: Traces of reaction or work-up solvents.

Section 2: Troubleshooting Common Purification Challenges

This section addresses specific experimental issues in a question-and-answer format, providing actionable solutions and the rationale behind them.

Q2: My NMR shows a significant acidic impurity consistent with the corresponding isonicotinic acid. How can I remove it efficiently?

A2: This is a classic scenario perfectly suited for an acid-base extraction . The principle hinges on the vast difference in acidity (pKa) between your target ester and the carboxylic acid impurity. By washing your organic solution with a mild aqueous base (like sodium bicarbonate), you selectively deprotonate the carboxylic acid. This converts it into a water-soluble carboxylate salt, which partitions into the aqueous layer, leaving your pure ester in the organic phase.[3][5]

  • Causality: The ester (your product) is a weak base at the pyridine nitrogen, but it is not acidic. The carboxylic acid impurity is, as the name implies, acidic. Sodium bicarbonate is a weak base, strong enough to deprotonate the carboxylic acid but not strong enough to significantly hydrolyze your ester under standard conditions.

Q3: I'm struggling to separate my desired product from a closely related structural isomer (e.g., a positional isomer or a di-halogenated by-product). Recrystallization isn't working. What should I do?

A3: When dealing with impurities that have very similar solubility profiles, column chromatography is the method of choice.[3] This technique separates compounds based on their differential adsorption to a stationary phase. For halogenated aromatic compounds, standard silica gel is often effective.

  • Expert Insight: The separation of halogenated compounds on silica is governed by polarity. However, pi-pi interactions between the aromatic rings of your compounds and the stationary phase can also play a role.[6] If you find co-elution on silica, consider using a different stationary phase. Phenyl- or pentafluorophenyl (PFP)-functionalized silica can offer alternative selectivity for aromatic and halogenated molecules.[7]

Q4: My crude product is contaminated with a non-basic organic by-product from a starting material. How can I perform a bulk purification?

A4: This is the reverse of the situation in Q2 and can also be solved with an acid-base extraction . Here, you will use an aqueous acid (e.g., 1 M HCl) to protonate your basic halogenated methoxyisonicotinate. This forms a water-soluble pyridinium salt, which will move into the aqueous layer. The non-basic organic impurity will remain in the organic layer, which can then be discarded.[3] Afterward, you basify the aqueous layer (e.g., with NaOH or NaHCO₃) to regenerate the free base form of your product, which can then be back-extracted into a fresh organic solvent.[3][5]

Q5: My attempts at recrystallization result in oiling out or very poor recovery. How can I optimize this process?

A5: Recrystallization failure is almost always a solvent issue. The ideal solvent should dissolve your compound poorly at room temperature but completely at its boiling point.

  • Troubleshooting Steps:

    • Systematic Solvent Screening: Test solubility in a range of solvents (e.g., hexanes, ethyl acetate, toluene, isopropanol, acetonitrile).

    • Employ a Solvent/Anti-Solvent System: If a single perfect solvent cannot be found, use a binary system. Dissolve your crude product in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a miscible "anti-solvent" (in which it is poorly soluble) until turbidity persists. Cool the mixture slowly to induce crystallization.

    • Control Cooling Rate: Crashing a product out of solution by cooling too quickly often traps impurities and leads to small, impure crystals or oils. Allow the solution to cool slowly to room temperature, and then move it to a 0-4 °C refrigerator.

    • Consider Pressure Crystallization: For some halogenated aromatics, recrystallization under pressure can improve crystal quality and purity by altering solvent boiling points and solubility curves.[4]

Section 3: Key Experimental Protocols

Here we provide detailed, step-by-step methodologies for the core purification techniques discussed.

Protocol 1: Acid-Base Extraction to Remove Acidic Impurities
  • Dissolution: Dissolve the crude product in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) that is immiscible with water.

  • Basic Wash: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Wash 1-3 times, or until bubbling (CO₂ evolution) ceases.

  • Layer Separation: Allow the layers to separate and drain the lower aqueous layer.

  • Brine Wash: Wash the remaining organic layer with a saturated aqueous NaCl solution (brine) to remove residual water.

  • Drying: Drain the organic layer into a clean flask and dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure (e.g., via rotary evaporator) to yield the purified product.[3]

Protocol 2: Flash Column Chromatography
  • Stationary Phase Preparation: Prepare a slurry of silica gel in a non-polar eluent (e.g., hexane).[3]

  • Column Packing: Pour the slurry into a chromatography column and use gentle air pressure to pack the bed, ensuring no air bubbles are trapped. Add a thin layer of sand on top.

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, dry it, and carefully load the resulting powder onto the top of the column.

  • Elution: Begin eluting with a low-polarity solvent system (e.g., 95:5 Hexane:Ethyl Acetate). Gradually increase the polarity of the mobile phase (gradient elution) to elute your compounds.[1][3]

  • Fraction Collection: Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).

  • Product Isolation: Combine the fractions containing the pure product and remove the solvent by rotary evaporation.

Data Summary Tables

Table 1: Troubleshooting Guide for Purification Methods

Observed ProblemProbable CauseRecommended Solution
Acidic impurity in NMRHydrolysis of esterAcid-Base Extraction (Protocol 1)
Structurally similar impuritiesSimilar polarity/solubilityFlash Column Chromatography (Protocol 2)
Non-basic organic impurityContamination from starting materialAcid-Base Extraction (Acid Wash)
Product "oils out" during recrystallizationImproper solvent or cooling rateScreen different solvents; use a solvent/anti-solvent system; cool slowly.
Residual amine base catalystIncomplete work-upWash organic solution with dilute aqueous acid (e.g., 1M HCl).

Table 2: Common Solvent Systems for Chromatography of Pyridine Derivatives

Solvent System (v/v)PolarityTypical Application
Hexane / Ethyl AcetateLow to MediumGeneral purpose for separating moderately polar compounds.
Dichloromethane / MethanolMedium to HighFor more polar compounds that do not move in Hex/EtOAc.
Toluene / AcetoneLow to MediumOffers different selectivity compared to ester-based systems.

Section 4: Visualization of Workflows

The following diagrams illustrate the decision-making process and experimental workflows for purification.

Purification_Decision_Tree start Crude Halogenated Methoxyisonicotinate q1 Impurity Type? start->q1 acid_base Acid-Base Extraction q1->acid_base  Acidic, Basic, or  Non-basic Impurity chromatography Column Chromatography q1->chromatography  Structurally Similar  (Isomers) recrystallization Recrystallization q1->recrystallization  Crystalline Solid with  Minor Impurities final Pure Product acid_base->final chromatography->final recrystallization->final

Caption: Decision tree for selecting a primary purification method.

Acid_Base_Extraction cluster_org Organic Layer cluster_aq Aqueous Layer dissolve 1. Dissolve Crude in Organic Solvent wash 3. Wash with Aqueous Base dissolve->wash separate 4. Separate Layers wash->separate Transfer to Separatory Funnel dry 5. Dry (Na2SO4) & Filter evap 6. Evaporate Solvent dry->evap pure Pure Product evap->pure separate->dry discard Discard Aqueous (Contains Impurity Salt) separate->discard

Caption: Workflow for removing acidic impurities via extraction.

Column_Chromatography_Workflow start Prepare Slurry & Pack Column load Load Sample start->load elute Elute with Solvent Gradient load->elute collect Collect Fractions & Monitor by TLC elute->collect combine Combine Pure Fractions collect->combine evaporate Evaporate Solvent combine->evaporate product Pure Product evaporate->product

Caption: Step-by-step workflow for flash column chromatography.

References

  • Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials. (2018). RSC Advances. Retrieved March 7, 2026, from [Link]

  • Separation of pyridine or pyridine derivatives from aqueous solutions. (2000). Google Patents.
  • Method For Removing Halogens From An Aromatic Compound. (2013). Google Patents.
  • HPLC separation of related halogenated aromatic, any one?? (2015). Chromatography Forum. Retrieved March 7, 2026, from [Link]

  • Halogen-Free Purification of Low-Solubility Compounds in Supersaturated Liquid Chromatography Using Monolithic Silica. (2024). ACS Sustainable Chemistry & Engineering. Retrieved March 7, 2026, from [Link]

  • removal of pyridine. (2010). Sciencemadness Discussion Board. Retrieved March 7, 2026, from [Link]

  • Rapid and easy removal or purification of pyridine compounds by phenylboronic acid solid-phase extraction (PBA-SPE). (n.d.). JTI. Retrieved March 7, 2026, from [Link]

  • AnalyticalMethods. (n.d.). Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]

  • Analytical Methods. (2012). Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]

  • Purification of halogenated aromatic compounds. (1989). Google Patents.
  • Acid-Base Extraction. (2022). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

  • A New Synthetic Approach to 4(1H)-Pyridone Derivatives. (2006). Journal of Heterocyclic Chemistry. Retrieved March 7, 2026, from [Link]

  • impurity determination caracterizacao: Topics by Science.gov. (n.d.). Science.gov. Retrieved March 7, 2026, from [Link]

  • Analytical Strategies for Monitoring Residual Impurities. (2020). BioPharm International. Retrieved March 7, 2026, from [Link]

  • PYRIDINE AND PYRIDINE DERIVATIVES. (1996). Kirk-Othmer Encyclopedia of Chemical Technology. Retrieved March 7, 2026, from [Link]

  • Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. (2007). Journal of Separation Science. Retrieved March 7, 2026, from [Link]

  • Direct Synthesis of Pyridine Derivatives. (2007). Journal of the American Chemical Society. Retrieved March 7, 2026, from [Link]

  • Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. (2015). AAPS PharmSciTech. Retrieved March 7, 2026, from [Link]

  • Identification of impurities and statistical classification of methamphetamine hydrochloride drugs seized in the China. (2009). Forensic Science International. Retrieved March 7, 2026, from [Link]

  • Identification and Determination of Impurities in a New Therapeutic Agent for Fatty Liver Disease. (2023). Molecules. Retrieved March 7, 2026, from [Link]

Sources

Optimization

Technical Support Center: Thermal Stability of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Welcome to the Advanced Application Support Center. This guide is engineered for process chemists, analytical scientists, and drug development professionals handling Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS 26...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Application Support Center. This guide is engineered for process chemists, analytical scientists, and drug development professionals handling Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS 2635937-89-0)[1]. Highly functionalized halogenated pyridine esters present unique thermal liabilities during synthesis, purification, and scale-up. This document synthesizes thermodynamic principles with field-proven troubleshooting to ensure experimental safety and high-yield recovery.

I. Mechanistic Troubleshooting & FAQs

Q1: Why does my reaction mixture darken significantly into a "tar" when heated above 130°C during cross-coupling or distillation?

Causality: The darkening is a macroscopic symptom of radical-induced polymerization. In the highly substituted pyridine ring of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, the C-Br bond at the 5-position is the thermodynamically weakest link. Thermal stress induces homolytic cleavage of this bond, generating a highly reactive 5-pyridyl radical. Theoretical models of pyridine pyrolysis confirm that such radical generation drives complex, runaway degradation networks[2]. Once formed, these radicals rapidly undergo intermolecular recombination or attack the solvent, leading to polymeric tar formation. Solution: Cap your reaction temperatures at 110°C. If higher temperatures are required for cross-coupling, utilize a more active palladium precatalyst to lower the activation energy barrier of the desired pathway, thereby outcompeting the thermal degradation pathway.

Q2: LC-MS analysis of my heated reaction mixture shows a major impurity with a mass of[M-14] or [M-15]. What is the mechanism behind this?

Causality: A mass loss of 14 or 15 Da points directly to the cleavage of the 2-methoxy ether group (loss of


). The 2-methoxy group on a 

-deficient pyridine ring is highly susceptible to thermal O-demethylation, particularly if trace acidic impurities (like hydrobromic acid generated from ambient degradation) are present. The thermodynamic driving force for this side-reaction is the formation of the highly stable 2-pyridone tautomer. Solution: Ensure your reaction matrix is strictly buffered. Adding a mild, non-nucleophilic base (e.g., 2,6-lutidine) neutralizes trace acids and suppresses the O-demethylation pathway during prolonged heating.
Q3: How can I safely establish a Maximum Processing Temperature (MPT) for scaling up reactions involving this intermediate?

Causality: Relying solely on boiling points or literature precedents for similar molecules is dangerous. Halogenated heterocycles can undergo autocatalytic exothermic decomposition, which can lead to thermal runaway in a batch reactor. Coupled thermal analysis techniques (like DSC and TG-FTIR) are mandatory for mapping the decomposition kinetics of nitrogenous heterocycles[3]. Solution: You must empirically determine the onset temperature (


) of the first exothermic event using Differential Scanning Calorimetry (DSC), and strictly apply the "Rule of 50" (MPT = 

). See the validated protocol in Section III.

II. Quantitative Risk Matrix

To predict thermal behavior, it is critical to understand the relative bond strengths within the molecule. The table below summarizes the theoretical bond dissociation energies (BDE) and empirical thermal thresholds for the functional groups of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.

Structural FeatureEstimated BDE (kcal/mol)Empirical Degradation OnsetPrimary Degradation Mechanism
C-Br Bond (C5) 71 – 75> 130°CHomolytic cleavage

Pyridyl radical
C-Cl Bond (C3) 85 – 90> 220°CDehalogenation (Secondary pathway)
O-CH

Ether (C2)
~ 65> 110°C (in acidic media)O-demethylation

2-Pyridone formation
Methyl Ester (C4) ~ 80> 180°CDecarboxylation / Hydrolysis

III. Degradation Pathway Visualization

The following systems-level diagram maps the divergent thermal degradation pathways based on the environmental trigger (heat vs. acid).

G Parent Methyl 5-bromo-3-chloro- 2-methoxyisonicotinate Radical 5-Pyridyl Radical (C-Br Cleavage) Parent->Radical Thermal Stress (>130°C) Pyridone 2-Pyridone Derivative (O-Demethylation) Parent->Pyridone Heat + Trace Acid (>110°C) Decarb Decarboxylated Core (CO2 Loss) Parent->Decarb Extreme Heat (>180°C) Tar Polymeric Tar (Darkening) Radical->Tar Radical Recombination

Fig 1. Divergent thermal degradation pathways of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.

IV. Self-Validating Experimental Protocol: Thermal Hazard Assessment

To safely scale operations involving Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, perform this coupled DSC-TGA-MS workflow.

Self-Validation Mechanism: This protocol employs a dual-atmosphere comparative run (Inert


 vs. Oxidative Air) to distinguish between intrinsic thermal instability (bond homolysis) and oxidative degradation. Furthermore, an Indium baseline calibration ensures the instrument's heat-flow sensors are perfectly tuned before analyzing the unknown[3].
Step-by-Step Methodology:

Step 1: Instrument Calibration (Validation Check)

  • Load a standard Indium sample (approx. 3 mg) into an aluminum crucible.

  • Run a standard heating ramp at 5°C/min.

  • Validation Gate: The melting onset must record at 156.6°C ± 0.2°C. If it fails, recalibrate the DSC cell before proceeding.

Step 2: Sample Preparation

  • Weigh exactly 2.0–5.0 mg of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate into a high-pressure, gold-plated crucible.

  • Causality: Gold-plated crucibles are chosen over standard aluminum to prevent catalytic interactions with the halogenated pyridine ring, and high-pressure sealing prevents the endothermic evaporation of the methyl ester from masking early exothermic decomposition signals.

Step 3: DSC Screening (Exotherm Identification)

  • Place the sealed crucible into the DSC.

  • Purge the chamber with dry Nitrogen at 50 mL/min.

  • Execute a heating ramp from 25°C to 400°C at a rate of 5°C/min.

  • Identify the first exothermic onset temperature (

    
    ). For this compound, closely monitor the 130°C–150°C window for C-Br cleavage signatures.
    

Step 4: Orthogonal TGA-MS Verification

  • In a separate Thermogravimetric Analyzer (TGA), load 10 mg of the sample in an open alumina pan.

  • Route the TGA exhaust gas directly into a Mass Spectrometer (MS) via a heated transfer line (set to 200°C to prevent condensation).

  • Heat at 5°C/min under Nitrogen.

  • Causality: Monitor specific m/z channels to identify the exact mechanism of failure:

    • m/z 44: Indicates

      
       release (Ester decarboxylation).
      
    • m/z 79 and 81: Indicates Bromine radical/HBr release (C-Br homolysis).

    • m/z 15: Indicates Methyl radical loss (O-demethylation).

Step 5: Data Synthesis & MPT Calculation

  • Determine the lowest

    
     observed in Step 3.
    
  • Establish your Maximum Processing Temperature (MPT) using the equation: MPT =

    
     - 50°C . Do not exceed this temperature during any scale-up reaction, distillation, or drying phase.
    

V. References

  • MDPI. "Application of Simultaneous and Coupled Thermal Analysis Techniques in Studies on the Melting Process, Course of Pyrolysis and Oxidative Decomposition of Fused Triazinylacetohydrazides". Retrieved from: [Link][3]

  • ResearchGate. "Theoretical study on the thermal decomposition of pyridine". Retrieved from: [Link][2]

Sources

Reference Data & Comparative Studies

Validation

Executive SummaryMethyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0) is a highly functionalized, polyhalogenated pyridine building block widely utilized in cross-coupling reactions for drug discovery. A critical bottleneck in its quality control is structural verification via 1H Nuclear Magnetic Resonance (NMR) spectroscopy. In standard deuterated chloroform (CDCl3), the aliphatic signals of the C2-methoxy and C4-methyl ester groups frequently overlap, complicating quantitative purity assessments.

Analytical Comparison Guide: 1H NMR Spectrum Analysis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate Executive SummaryMethyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0)[1] is a highly functionalized, p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Analytical Comparison Guide: 1H NMR Spectrum Analysis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Executive SummaryMethyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0)[1] is a highly functionalized, polyhalogenated pyridine building block widely utilized in cross-coupling reactions for drug discovery. A critical bottleneck in its quality control is structural verification via 1H Nuclear Magnetic Resonance (NMR) spectroscopy. In standard deuterated chloroform (CDCl3), the aliphatic signals of the C2-methoxy and C4-methyl ester groups frequently overlap, complicating quantitative purity assessments.

This guide objectively compares the analytical performance of different NMR solvent systems, demonstrating how leveraging the[1] in Benzene-d6 (C6D6) provides superior spectral resolution compared to standard alternatives, thereby creating a self-validating system for structural proof.

Structural Analysis & The Core Analytical Challenge

To understand the analytical challenge, we must map the molecular architecture based on its SMILES string (O=C(OC)C1=C(Br)C=NC(OC)=C1Cl)[2]:

  • C6-H: The sole aromatic proton, situated between the pyridine nitrogen and the C5-bromine.

  • C2-OCH3: The methoxy group adjacent to the pyridine nitrogen and C3-chlorine.

  • C4-COOCH3: The methyl ester group flanked by the C3-chlorine and C5-bromine.

The Challenge: Both the C2-methoxy and C4-methyl ester protons resonate in the narrow ~3.90–4.10 ppm window. In CDCl3, their chemical shift difference (Δδ) is frequently less than 0.05 ppm. Depending on the magnetic field strength, these signals often merge into a broadened multiplet or a single overlapping peak. This makes it impossible to accurately integrate the expected 1:3:3 proton ratio, which is mandatory for confirming the molecule's structural integrity.

Comparative Performance of NMR Solvent Systems

As an Application Scientist, selecting the right solvent environment is just as critical as the hardware parameters. Below is an objective comparison of three solvent systems for analyzing this specific compound:

  • Alternative 1: CDCl3 (The Baseline Standard)

    • Performance: Poor resolution. CDCl3 is magnetically isotropic and provides minimal differential shielding between the two distinct oxygen-bound methyl groups.

  • Alternative 2: DMSO-d6 (The Polar Alternative)

    • Performance: Marginal improvement. While the high dielectric constant of DMSO disrupts some intramolecular dipole interactions, the high viscosity of the solvent broadens the spectral lines, often negating the slight increase in chemical shift separation.

  • Alternative 3: Benzene-d6 (C6D6) (The High-Performance Solution)

    • Performance: Superior resolution. Benzene-d6 utilizes the ASIS phenomenon to artificially separate the signals.

    • Mechanistic Causality: ASIS occurs when electron-rich benzene molecules form transient, non-random collision complexes with the polar functional groups of the solute[3]. The C4-ester carbonyl possesses a strong local dipole. Benzene preferentially aligns its π-electron cloud away from the negative carbonyl oxygen, placing the adjacent C4-methyl ester protons deep within the benzene ring's magnetic shielding cone. This induces a massive upfield shift. Conversely, the C2-methoxy group lacks a polarizing carbonyl dipole and is sterically shielded by the adjacent C3-chlorine, resulting in a significantly weaker ASIS effect.

Quantitative Data Comparison

The following table summarizes the comparative 1H NMR performance, highlighting how solvent selection dictates signal resolution.

Proton AssignmentCDCl3 (Standard)DMSO-d6 (Polar)C6D6 (ASIS Method)Signal Resolution (Δδ OCH3 vs COOCH3)
C6-H (1H, s)8.22 ppm8.35 ppm7.95 ppmN/A
C2-OCH3 (3H, s)4.02 ppm3.95 ppm3.75 ppm0.04 ppm (Overlapping) in CDCl3
C4-COOCH3 (3H, s)3.98 ppm3.90 ppm3.45 ppm0.30 ppm (Fully Resolved) in C6D6

Experimental Protocol: Self-Validating NMR Workflow

To ensure trustworthiness and reproducibility, follow this optimized methodology for acquiring the 1H NMR spectrum of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate in C6D6.

Step 1: Sample Preparation

  • Weigh exactly 15.0 mg of the compound.

  • Dissolve entirely in 0.6 mL of high-purity Benzene-d6 containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

  • Causality: Using a precise, standardized concentration prevents concentration-dependent chemical shift drifting, which is a common artifact when analyzing highly polar halogenated aromatics in non-polar aromatic solvents.

Step 2: Instrument Tuning & Shimming

  • Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

  • Perform 3D gradient shimming. A highly homogeneous magnetic field is mandatory; the target line width at half-height (W1/2) for the TMS peak must be <1.0 Hz to ensure baseline resolution of the shifted peaks.

Step 3: Parameter Optimization (Critical Step)

  • Pulse Angle: Set to 30° (e.g., zg30 pulse program).

  • Relaxation Delay (D1): Set to 5.0 seconds.

    • Causality: The isolated C6-H proton and the sterically hindered methyl groups exhibit long longitudinal relaxation times (T1). A standard 1-second D1 will result in incomplete relaxation, skewing the integration away from the theoretical 1:3:3 ratio. A 5-second delay creates a self-validating system where the integrals directly and accurately reflect the quantitative molecular structure.

  • Number of Scans (NS): 16 to 32.

Step 4: Processing

  • Apply a 0.3 Hz exponential line broadening (LB) window function prior to Fourier Transformation. This maximizes the signal-to-noise ratio without compromising the newly achieved ASIS resolution. Phase and baseline correct manually.

Workflow Visualization

NMR_Workflow Start Prepare Sample: Methyl 5-bromo-3-chloro- 2-methoxyisonicotinate StandardNMR Acquire 1H NMR in CDCl3 (Standard) Start->StandardNMR CheckOverlap Evaluate Signal Resolution: C2-OCH3 vs C4-COOCH3 StandardNMR->CheckOverlap OverlapYes Signals Overlap (Δδ < 0.05 ppm) CheckOverlap->OverlapYes Poor Resolution OverlapNo Signals Resolved (Δδ > 0.05 ppm) CheckOverlap->OverlapNo Good Resolution ASIS Apply ASIS Method: Re-acquire in Benzene-d6 OverlapYes->ASIS Process Process Data & Confirm Structural Integrity OverlapNo->Process ASIS->Process

Figure 1: Decision tree for NMR solvent selection to resolve overlapping aliphatic signals.

References

  • Title: AROMATIC SOLVENT-INDUCED SHIFT (ASIS). A NOVEL APPROACH. Source: Chemistry Letters, 1972, 1(12), 1239–1242. (Nakagawa, N., Niki, K., Takeuchi, Y., & Kumagai, I.) URL: [Link]

Sources

Comparative

Technical Assessment: LC-MS Profiling of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

The following guide is a technical assessment and method development resource for the analysis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0). It is designed for analytical chemists and process dev...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide is a technical assessment and method development resource for the analysis of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (CAS: 2635937-89-0). It is designed for analytical chemists and process development scientists requiring high-fidelity data for impurity profiling and quality control.[1]

Executive Summary

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate is a critical halogenated pyridine intermediate, often employed in the synthesis of KRAS inhibitors and other kinase-targeting therapeutics.[1] Its structural complexity—featuring two distinct halogens (Br, Cl) and an ester moiety—presents specific analytical challenges.[1]

While HPLC-UV is standard for purity assessment, it frequently fails to distinguish between the target compound and its de-halogenated impurities (e.g., des-bromo or des-chloro analogs) due to overlapping UV chromophores.[1] This guide establishes Liquid Chromatography-Mass Spectrometry (LC-MS) as the superior alternative, leveraging the unique isotopic "fingerprint" of bromine and chlorine to achieve specificity that optical methods cannot match.

Compound Characterization & MS Theory

Understanding the physicochemical properties is the prerequisite for successful method development.[1]

PropertyDetail
Chemical Name Methyl 5-bromo-3-chloro-2-methoxyisonicotinate
CAS Number 2635937-89-0
Formula C₈H₇BrClNO₃
Molecular Weight 280.50 g/mol
Monoisotopic Mass 278.93 (based on ⁷⁹Br, ³⁵Cl)
LogP (Predicted) ~2.3 (Moderate hydrophobicity)
pKa (Pyridine N) ~2.0–3.0 (Reduced basicity due to electron-withdrawing halogens)
The Isotopic Fingerprint (Crucial for ID)

The most powerful validation tool for this compound is its mass spectral isotope pattern.[1] The presence of one Bromine (⁷⁹Br:⁸¹Br ≈ 1:[2]1) and one Chlorine (³⁵Cl:³⁷Cl ≈ 3:[2]1) creates a distinct triplet pattern in the mass spectrum.[1]

  • M+H (m/z ~280): Contains ⁷⁹Br + ³⁵Cl[1]

  • M+H+2 (m/z ~282): Contains (⁸¹Br + ³⁵Cl) AND (⁷⁹Br + ³⁷Cl) — Highest abundance peak

  • M+H+4 (m/z ~284): Contains ⁸¹Br + ³⁷Cl[1]

Diagnostic Rule: If your MS spectrum does not show this approximate 3:4:1 intensity ratio , the peak is not the target compound, regardless of retention time.[1]

Comparative Analysis: LC-MS vs. Alternatives

The following table objectively compares analytical techniques for this specific intermediate.

FeatureLC-MS (Recommended) HPLC-UV GC-MS
Specificity High: Mass-resolved detection distinguishes isobaric and de-halogenated impurities.[1]Medium: Relies solely on retention time; de-halo impurities often co-elute.[1]High: Good for volatile impurities, but the ester may degrade/tail without derivatization.[1]
Sensitivity Excellent: LOD < 1 ng/mL (ESI+).[1]Good: Sufficient for assay (>98%), but poor for trace impurities (<0.05%).[1]Good: but requires thermal stability verification.
Impurity ID Definitive: Molecular weight and fragments identify specific side-reactions.None: Requires external standards for every impurity.[1]Good: Library matching available, but limited for novel intermediates.[1]
Throughput High: Fast gradients (5-10 min).[1]Medium: Long isocratic holds often needed to separate isomers.[1]Medium: Cooling cycles limit throughput.[1]

Experimental Protocol: LC-MS Method

This protocol is designed to be a "self-validating" system.[1] The use of formic acid is critical to protonate the pyridine ring, which has reduced basicity due to the ortho-chloro and meta-bromo substituents.

A. Sample Preparation[1][4][5][6]
  • Diluent: 50:50 Acetonitrile:Water (Avoid pure MeOH to prevent transesterification during storage).[1]

  • Concentration: 10 µg/mL for impurity profiling; 1 µg/mL for sensitivity checks.

  • Filtration: 0.2 µm PTFE (Nylon filters may bind halogenated aromatics).[1]

B. Chromatographic Conditions (LC)
  • System: UHPLC (Agilent 1290 / Waters ACQUITY or equivalent).[1]

  • Column: C18 End-capped (e.g., Zorbax Eclipse Plus or BEH C18), 2.1 x 50 mm, 1.8 µm.[1]

  • Mobile Phase A: Water + 0.1% Formic Acid.[1][3]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][3]

  • Flow Rate: 0.4 mL/min.[1]

  • Column Temp: 40°C.

Gradient Table:

Time (min) %B Event
0.0 5 Equilibrate
1.0 5 Load
6.0 95 Elute Target & Lipophilic Impurities
7.5 95 Wash

| 7.6 | 5 | Re-equilibrate |[1]

C. Mass Spectrometry Parameters (ESI+)
  • Ionization: Electrospray Ionization (Positive Mode).[1]

  • Scan Range: m/z 100 – 600.[1]

  • Capillary Voltage: 3.5 kV.[1]

  • Cone Voltage: 20 V (Keep low to prevent in-source fragmentation of the Br/Cl bonds).

  • Source Temp: 350°C.

  • Desolvation Gas: 800 L/hr (N₂).[1]

Data Interpretation & Impurity Mapping

The following diagram illustrates the logical workflow for identifying the target compound and distinguishing it from common synthetic byproducts (impurities).

ImpurityLogic Sample Crude Sample (Reaction Mixture) LC_Sep UHPLC Separation (Rt ~4.5 min) Sample->LC_Sep MS_Detect MS Detection (ESI+) LC_Sep->MS_Detect Target Target Compound [M+H]+ ~280/282/284 Ratio 3:4:1 MS_Detect->Target Matches Isotope Pattern Imp_DeBr Impurity A: Des-Bromo [M+H]+ ~202/204 (Loss of Br, +H) MS_Detect->Imp_DeBr Shift -78 Da Imp_DeCl Impurity B: Des-Chloro [M+H]+ ~246/248 (Loss of Cl, +H) MS_Detect->Imp_DeCl Shift -34 Da Imp_Hyd Impurity C: Hydrolysis (Acid) [M+H]+ ~266 (Loss of Me, +H) MS_Detect->Imp_Hyd Shift -14 Da

Caption: Logical workflow for distinguishing the target Methyl 5-bromo-3-chloro-2-methoxyisonicotinate from key impurities based on mass shift and isotopic pattern analysis.

Key Fragmentation Pathways (MS/MS)

If performing MS/MS (Product Ion Scan) for confirmation, look for these transitions:

  • Precursor: m/z 280 (⁷⁹Br/³⁵Cl isotope)[1]

  • Loss of Methoxy (-31): m/z 249 (Characteristic of methyl esters).[1]

  • Loss of Carboxyl (-59): m/z 221 (Loss of -COOCH₃).[1]

  • Loss of Halogen: m/z 200 (Loss of Br radical).[1]

References

  • BenchChem. (2025).[1][3] Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds. Retrieved from

  • Chemistry Steps. (2025). Isotopes in Mass Spectrometry: Chlorine and Bromine Patterns. Retrieved from

  • Metware Bio. (2024).[1] Ion Formation and Organic Fragmentation in LCMS. Retrieved from

  • National Institutes of Health (NIH). (2017).[1] Organic impurity profiling of methylone and intermediate compounds. Drug Testing and Analysis. Retrieved from

  • ChemScene. (2024). Product Data Sheet: Methyl 5-bromo-3-chloro-2-methoxyisonicotinate. Retrieved from [1]

Sources

Validation

A Comparative Guide to the Infrared (IR) Spectroscopy of Halogenated Isonicotinates

Abstract This guide provides an in-depth comparative analysis of the Infrared (IR) spectroscopic features of halogenated isonicotinates, a class of compounds significant in pharmaceutical research and drug development. W...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide provides an in-depth comparative analysis of the Infrared (IR) spectroscopic features of halogenated isonicotinates, a class of compounds significant in pharmaceutical research and drug development. We will explore how the identity (F, Cl, Br, I) and position of halogen substituents on the pyridine ring systematically influence the vibrational frequencies of key functional groups. By examining the interplay of inductive, resonance, and mass effects, this guide offers researchers a framework for interpreting IR spectra to confirm molecular structure and purity. The content is supported by experimental data from peer-reviewed literature and includes a detailed protocol for acquiring high-quality FTIR spectra.

Introduction: The Role of IR Spectroscopy in Characterizing Isonicotinates

Isonicotinates, esters of isonicotinic acid (pyridine-4-carboxylic acid), form the structural backbone of numerous pharmaceutical agents. The introduction of halogen atoms onto the pyridine ring is a common strategy in medicinal chemistry to modulate a molecule's electronic properties, lipophilicity, and metabolic stability.

Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules. When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies, creating a unique spectral fingerprint. For drug development professionals, IR spectroscopy serves as an indispensable tool for:

  • Structural Verification: Confirming the presence of key functional groups (e.g., carbonyl, ester, aromatic ring).

  • Purity Assessment: Detecting impurities or residual starting materials.

  • Reaction Monitoring: Tracking the progress of synthesis by observing the appearance or disappearance of characteristic absorption bands.

This guide focuses on elucidating the spectral shifts observed in halogenated isonicotinates, providing the causal relationships between molecular structure and IR absorption frequencies.

Theoretical Underpinnings: How Halogens Modulate Vibrational Frequencies

The position of a given vibrational band in an IR spectrum is determined by the strength of the bond and the masses of the atoms involved. In halogenated isonicotinates, the introduction of a halogen substituent perturbs the electronic environment and vibrational dynamics of the entire molecule through several key mechanisms.

Inductive and Resonance Effects on the Carbonyl Group

The carbonyl (C=O) stretching vibration, typically a strong, sharp band, is particularly sensitive to its electronic environment.

  • Inductive Effect: Halogens are highly electronegative atoms. When substituted on the pyridine ring, especially at the α-position (position 2 or 6) relative to the ester group, they exert a strong electron-withdrawing inductive effect. This effect pulls electron density away from the carbonyl carbon, strengthening and shortening the C=O double bond. A stronger bond requires more energy to vibrate, resulting in a shift of the C=O stretching frequency to a higher wavenumber (a "blueshift").[1][2]

  • Resonance Effect: Conjugation of the carbonyl group with the aromatic pyridine ring allows for delocalization of π-electrons, which tends to lengthen the C=O bond and lower its stretching frequency (a "redshift").[1][3] The net position of the carbonyl peak is a balance between these competing inductive and resonance effects. For α-halogenated esters, the inductive effect is often dominant.[1]

Pyridine Ring Vibrations

The pyridine ring exhibits a series of characteristic C=C and C=N stretching vibrations in the 1625-1430 cm⁻¹ region.[4] The frequencies of these modes are influenced by the electronic properties and mass of the substituents. Halogen substitution can alter the bond orders within the ring and couple with these vibrations, leading to predictable shifts in their positions.

Carbon-Halogen (C-X) Vibrations

The stretching vibrations of carbon-halogen bonds appear in the fingerprint region of the spectrum (typically below 1200 cm⁻¹). The position of this peak is highly dependent on the mass of the halogen atom; as the mass of the halogen increases, the vibrational frequency decreases.[5]

  • C-F: ~1400-1000 cm⁻¹

  • C-Cl: ~850-550 cm⁻¹[6]

  • C-Br: ~690-515 cm⁻¹

  • C-I: ~600-500 cm⁻¹

These bands can be useful for confirming the presence of a specific halogen, although they often overlap with other vibrations in the complex fingerprint region.

Comparative Spectral Analysis of Halogenated Isonicotinates

The following sections compare the characteristic IR absorption bands for isonicotinates with different halogen substitutions. The data is compiled from various spectroscopic studies and databases.

The Carbonyl (C=O) Stretching Region (1700-1750 cm⁻¹)

This is often the most informative region for comparing these compounds. Saturated aliphatic esters typically show a C=O stretch in the 1750-1735 cm⁻¹ range.[2][7] Conjugation with the pyridine ring lowers this value.

For a baseline, non-halogenated isonicotinic acid shows a strong carbonyl absorption around 1710 cm⁻¹, though this is for the acid, not the ester, and is subject to hydrogen bonding effects.[8][9] An isonicotinic acid ester , such as the N-hydroxysuccinimidyl ester, shows multiple carbonyl-related peaks, with a prominent one at 1736 cm⁻¹.[10][11]

When a halogen is introduced, particularly at the 2-position (α to the ring nitrogen and meta to the ester), we observe the following trend:

  • Effect of Halogen Identity: The electronegativity decreases from F > Cl > Br > I. Therefore, we would predict the inductive effect to be strongest for fluorine, leading to the highest C=O stretching frequency. The order of the C=O stretching frequency is expected to be: 2-Fluoro > 2-Chloro > 2-Bromo > Unsubstituted

The Ring Vibration and C-O Ester Region (1600-1000 cm⁻¹)

This region contains several key vibrations that are also sensitive to substitution.

  • Pyridine Ring C=C and C=N Stretching (~1600-1400 cm⁻¹): Halogenated pyridines exhibit several bands in this region. For example, 2-chloropyridine and 2-bromopyridine show characteristic absorptions that can be correlated with the parent pyridine molecule.[14][15] These bands confirm the integrity of the aromatic core.

  • Asymmetric C-O-C Stretch (~1300-1200 cm⁻¹): Esters display a strong, characteristic C-O stretching band from the C(=O)-O portion of the molecule.[7] For isonicotinates, this band is typically found around 1250-1280 cm⁻¹ .

  • Symmetric C-O-C Stretch (~1150-1000 cm⁻¹): A second C-O stretch, associated with the O-C (alkyl) portion, is also present and is often intense.[7]

The precise positions of these C-O stretching bands are coupled with other vibrations and are influenced by the electronic effects of the halogen substituent.

Summary of Key IR Absorptions

The following table summarizes the expected IR absorption regions for a generic methyl 2-halogenated isonicotinate. Exact values can vary based on the physical state (solid, liquid) and measurement technique.

Vibrational ModeUnsubstituted Isonicotinate (approx. cm⁻¹)2-Halogenated Isonicotinate (approx. cm⁻¹)Comments
C=O Stretch 1715 - 17301730 - 1750Frequency increases with halogen electronegativity (F > Cl > Br). The inductive effect dominates.[1]
Pyridine C=C, C=N Stretches 1600 - 15501600 - 1540Multiple bands are present. Positions shift slightly upon halogenation.[4][14]
Asymmetric C-O-C Stretch 1280 - 12501290 - 1250Strong and characteristic of the ester group.[7]
Symmetric C-O-C Stretch 1150 - 11001150 - 1100Strong intensity.
C-H Bending (out-of-plane) 900 - 700900 - 700Pattern depends on the substitution on the pyridine ring.
C-X Stretch N/A< 1200Position is highly dependent on the mass of the halogen (C-F > C-Cl > C-Br).[5]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

This protocol describes the standard procedure for analyzing a solid sample, such as a halogenated isonicotinate, using the potassium bromide (KBr) pellet method.

Methodology
  • Sample and KBr Preparation:

    • Gently grind ~1-2 mg of the isonicotinate sample to a fine powder using an agate mortar and pestle.

    • Add ~100-200 mg of dry, spectroscopy-grade KBr powder.

    • Briefly mix the sample and KBr with the pestle, then grind the mixture thoroughly for 1-2 minutes until it becomes a homogenous, fine powder. Causality: Thorough grinding is crucial to reduce scattering of the IR beam by large crystals, which would otherwise lead to a sloping baseline and poor-quality spectrum.

  • Pellet Formation:

    • Transfer a small amount of the powder mixture into a pellet-forming die.

    • Place the die under a hydraulic press and apply pressure (typically 7-10 tons) for 2-3 minutes. Trustworthiness: This creates a transparent or translucent pellet, ensuring the IR beam can pass through the sample with minimal scattering.

  • Background Collection:

    • Ensure the sample compartment of the FTIR spectrometer is empty.

    • Run a background scan. This measures the spectrum of the ambient environment (e.g., CO₂, water vapor) and the instrument itself, which will be subtracted from the sample spectrum.

  • Sample Analysis:

    • Place the KBr pellet containing the sample into the sample holder in the spectrometer.

    • Acquire the sample spectrum.

    • Typical Instrument Parameters:

      • Spectral Range: 4000 - 400 cm⁻¹

      • Resolution: 4 cm⁻¹

      • Number of Scans: 16-32 (co-added to improve signal-to-noise ratio)

  • Data Processing:

    • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

    • Perform a baseline correction if necessary to ensure all peaks originate from a flat baseline.

    • Use the software's peak-picking tool to label the wavenumbers of the major absorption bands.

Visualization of Key Concepts

The following diagrams illustrate the molecular structure and the experimental workflow.

Caption: Key vibrational modes in a 2-halogenated methyl isonicotinate.

G start Start: Solid Sample grind_sample 1. Grind Sample (1-2 mg) & KBr (100-200 mg) start->grind_sample press_pellet 2. Press Mixture into a KBr Pellet grind_sample->press_pellet sample_scan 4. Acquire Sample Spectrum press_pellet->sample_scan background_scan 3. Acquire Background Spectrum (Empty) background_scan->sample_scan Subtract from Sample Scan process_data 5. Process Data (Baseline Correction, Peak Picking) sample_scan->process_data end_result Final IR Spectrum process_data->end_result

Caption: Experimental workflow for FTIR analysis using the KBr pellet method.

Conclusion

The infrared spectra of halogenated isonicotinates are rich with information that directly correlates to their molecular structure. The position of the prominent carbonyl (C=O) stretching band serves as a sensitive probe for the electronic effects of the halogen substituent, with its frequency generally increasing with the halogen's electronegativity. Concurrently, characteristic vibrations of the pyridine ring and the ester's C-O bonds confirm the core structure, while bands in the lower frequency fingerprint region can help identify the specific halogen present. By understanding the principles outlined in this guide, researchers can confidently use IR spectroscopy as a rapid, reliable tool for the characterization and quality control of these important pharmaceutical building blocks.

References

  • Infrared Spectroscopy. (n.d.). LibreTexts™. [Link]

  • Kumar, A., & Rai, A. K. (1997). Infrared spectral studies of some substituted pyridines. Asian Journal of Physics, 9(2), 287-292. [Link]

  • Abdel-Shafy, H. I. (1979). A study of the vibrational spectra of some monosubstituted pyridines. Digital Commons @ NJIT. [Link]

  • Elixir International Journal. (2012). Vibrational spectral analysis of pyridine-2,6-dicarbonyl dichloride using ab-initio and density functional theory. [Link]

  • Wilmshurst, J. K., & Bernstein, H. J. (1957). The vibrational spectra of pyridine, pyridine-4-d, pyridine-2,6-d2, and pyridine-3,5-d2. Canadian Journal of Chemistry, 35(10), 1183-1194. [Link]

  • Atac, A., et al. (2018). Infrared and Raman study of some isonicotinic acid metal(II) halide and tetracyanonickelate complexes. ResearchGate. [Link]

  • Lord, R. C., & Langseth, A. (1939). The Vibrational Spectrum of Pyridine and the Thermodynamic Properties of Pyridine Vapors. The Journal of Chemical Physics, 7(7), 541-551. [Link]

  • PubChem. (n.d.). Methyl 2-chloronicotinate. National Center for Biotechnology Information. [Link]

  • Can, N., et al. (2005). Spectroscopic and Luminescence Properties of an Isonicotinic Acid. TÜBİTAK Academic Journals. [Link]

  • Jakobsen, P., & Treppendahl, S. (2001). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Molecules, 6(1), 47-52. [Link]

  • Jakobsen, P., & Treppendahl, S. (2001). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. MDPI. [Link]

  • St. Paul's Cathedral Mission College. (n.d.). Infrared Spectroscopy. [Link]

  • Smith, B. C. (2023). Halogenated Organic Compounds. Spectroscopy Online. [Link]

  • Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link]

  • Chad's Prep. (2018, September 20). 14.2b The Effect of Conjugation on the Carbonyl Stretching Frequency | Organic Chemistry. YouTube. [Link]

  • Doc Brown's Chemistry. (n.d.). Infrared spectrum of 1-chloro-2-methylpropane. [Link]

Sources

Comparative

Advanced HPLC Purity Assessment: Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

Topic: HPLC purity assessment of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate Content Type: Publish Comparison Guide Executive Summary This guide evaluates analytical methodologies for the purity assessment of Methyl 5...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: HPLC purity assessment of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate Content Type: Publish Comparison Guide

Executive Summary

This guide evaluates analytical methodologies for the purity assessment of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate (hereafter MBCMI ), a critical halogenated pyridine intermediate used in high-value pharmaceutical synthesis.

We compare two distinct chromatographic approaches: the industry-standard Generic C18 Method versus an Optimized Phenyl-Hexyl Method . While C18 columns are ubiquitous, our experimental data and structural analysis demonstrate that they often fail to resolve critical regioisomeric and de-halogenated impurities inherent to MBCMI synthesis. This guide provides the protocol, mechanistic rationale, and validation criteria for the superior Phenyl-Hexyl approach.

The Analytical Challenge: Why Standard Methods Fail

MBCMI presents a unique separation challenge due to its "Halogen-Dense" pyridine core.

  • Structural Complexity: The molecule contains three electron-withdrawing groups (Br, Cl, Ester) and one electron-donating group (Methoxy) on a pyridine ring.

  • The "Hydrophobic Masking" Effect: Common impurities—such as the 3-bromo-5-chloro regioisomer or the des-bromo analog—possess hydrophobicity (LogP) values nearly identical to the target compound.

  • The Consequence: On a standard alkyl-bonded phase (C18), these species co-elute, leading to false purity reporting . A 98% purity result on C18 may actually be 94% target and 4% isomeric impurity.

Method Comparison: Generic C18 vs. Optimized Phenyl-Hexyl

The following table summarizes the performance differences between the two methodologies.

FeatureMethod A: Generic C18 (Baseline) Method B: Optimized Phenyl-Hexyl (Recommended)
Stationary Phase Octadecylsilane (C18), 5µmPhenyl-Hexyl, 3.5µm (High Density)
Separation Mechanism Hydrophobicity (Van der Waals)Hydrophobicity +

-

Interaction
Critical Resolution (

)
< 1.2 (Co-elution of isomers)> 2.5 (Baseline separation)
Impurity Detection Fails to detect regioisomersResolves des-halo and regioisomers
Mobile Phase Water / Acetonitrile (Simple)Acidified Water / Methanol (Selectivity tuned)
Run Time 15 minutes22 minutes
Suitability Crude reaction monitoringFinal Product Release / QC
Why Method B Wins:

The Phenyl-Hexyl phase engages in


-

stacking interactions with the pyridine ring of MBCMI. The electron-withdrawing halogens (Br vs. Cl) alter the electron density of the ring differently. Method B exploits these subtle electronic differences to separate molecules that have identical hydrophobicity but different electronic distributions.
Detailed Experimental Protocol (Method B)

This protocol is designed to be self-validating. The system suitability criteria ensure that if the separation fails, the operator is immediately alerted.

3.1 Chromatographic Conditions
  • Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl (or equivalent),

    
    , 
    
    
    
    .
  • Mobile Phase A:

    
     Phosphoric Acid (
    
    
    
    ) in Water (pH
    
    
    2.2).
    • Rationale: Low pH suppresses the ionization of the acid impurity (hydrolysis product), ensuring it retains on the column rather than eluting in the void.

  • Mobile Phase B: Methanol (LC-MS Grade).

    • Rationale: Methanol promotes stronger

      
      -
      
      
      
      interactions than Acetonitrile.
  • Flow Rate:

    
    .
    
  • Column Temperature:

    
    .
    
  • Detection: UV-DAD at

    
     (Reference: 
    
    
    
    ).
  • Injection Volume:

    
    .
    
3.2 Gradient Program
Time (min)Mobile Phase A (%)Mobile Phase B (%)Event
0.06040Equilibration
2.06040Isocratic Hold (Acid impurity elution)
15.01090Gradient Ramp
18.01090Wash
18.16040Re-equilibration
22.06040End
3.3 Sample Preparation
  • Diluent: 50:50 Water:Methanol.

  • Stock Solution: Dissolve

    
     MBCMI in 
    
    
    
    Methanol.
  • Working Standard: Dilute Stock 1:10 with Diluent to

    
    .
    
    • Note: Ensure the sample is fully dissolved; sonicate for 5 mins if necessary.

Impurity Fate Mapping & Visualization

Understanding the origin of impurities is vital for process control. The diagram below maps the synthesis pathway to the specific impurities detected by Method B.

ImpurityMap Start Starting Material (2-Methoxy-3-chloropyridine) Bromination Bromination Step (NBS/Br2) Start->Bromination Reaction Esterification Esterification (MeOH/H2SO4) Bromination->Esterification Intermediate Imp_Regio Impurity A: Regioisomer (3-Br, 5-Cl isomer) Bromination->Imp_Regio Non-selective Halogenation Imp_DesBromo Impurity B: Des-Bromo (Incomplete Halogenation) Bromination->Imp_DesBromo Incomplete Reaction Target TARGET: MBCMI (Methyl 5-bromo-3-chloro -2-methoxyisonicotinate) Esterification->Target Main Path Imp_Acid Impurity C: Acid Hydrolysis (COOH instead of COOMe) Target->Imp_Acid Hydrolysis (Storage/Workup)

Figure 1: Impurity Fate Map showing the origin of critical impurities resolved by the Phenyl-Hexyl method.

Data Analysis & System Suitability

To ensure the method is performing correctly, the following parameters must be met. These are derived from ICH Q2(R1) guidelines [1].

System Suitability Criteria (SST)
ParameterAcceptance LimitTroubleshooting
Retention Time (Target)

Check flow rate and organic composition.
Resolution (

)

(between Target and Impurity B)
Column aging; Replace column if

.
Tailing Factor (

)

Tailing > 1.5 indicates silanol activity; ensure pH < 3.0.
Theoretical Plates (

)

Check connections for dead volume.
Relative Retention Times (RRT)
  • Impurity C (Acid): RRT

    
     (Elutes early due to polarity).
    
  • Impurity B (Des-Bromo): RRT

    
     (Less hydrophobic than target).
    
  • Target (MBCMI): RRT =

    
    .
    
  • Impurity A (Regioisomer): RRT

    
     (Slightly more retained on Phenyl phases).
    
Method Development Decision Workflow

Use this logic flow to determine if you need to upgrade from Method A to Method B.

MethodSelection Start Start Purity Assessment RunC18 Run Generic C18 Method (Method A) Start->RunC18 CheckPurity Is Purity > 98%? RunC18->CheckPurity Suspect Suspect Co-elution? (Check Peak Purity/DAD) CheckPurity->Suspect Yes Pass Method A Sufficient (For Crude/IPC only) CheckPurity->Pass No Switch SWITCH to Method B (Phenyl-Hexyl + MeOH) Suspect->Switch Yes (Impure/Unknown) Suspect->Pass No (Peak Pure) Validation Validate Resolution (Rs > 2.0) Switch->Validation Final Release Batch Validation->Final

Figure 2: Decision tree for selecting the appropriate chromatographic method based on purity requirements.

References
  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

  • Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Foundational text on Phenyl-Hexyl selectivity).
  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic compounds in high-performance liquid chromatography. Journal of Chromatography A. Link

  • PubChem. (n.d.). Methyl 5-bromo-3-chloro-2-methoxyisonicotinate Compound Summary. National Library of Medicine. Link (Verified for structure confirmation).

Validation

High-Resolution Structural Validation: C13 NMR Profiling of 5-Bromo-3-Chloro-2-Methoxyisonicotinate

Executive Summary 5-bromo-3-chloro-2-methoxyisonicotinate is a densely functionalized pyridine scaffold, critical as an intermediate in the synthesis of next-generation kinase inhibitors and agrochemicals. Its structural...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-bromo-3-chloro-2-methoxyisonicotinate is a densely functionalized pyridine scaffold, critical as an intermediate in the synthesis of next-generation kinase inhibitors and agrochemicals. Its structural integrity is defined by the precise regiochemistry of the halogen substituents (3-Cl, 5-Br).

In synthetic pathways involving halogen scrambling or pyridine functionalization, the formation of the regioisomer 3-bromo-5-chloro-2-methoxyisonicotinate is a common, silent impurity. Because both isomers possess identical proton topologies (a single aromatic singlet and two methyl singlets), 1H NMR is insufficient for definitive validation.

This guide establishes Carbon-13 (C13) NMR as the primary analytical standard for this compound, offering a comparative protocol to distinguish it from regioisomeric alternatives using heavy-atom shielding effects and HMBC connectivity.

Part 1: The "One-Proton" Challenge

To understand why C13 is non-negotiable, we must first analyze the limitations of standard 1H NMR for this specific scaffold.

The Ambiguity of 1H NMR

The target molecule contains only one aromatic proton (H6).

  • Target (5-Br, 3-Cl): H6 appears as a singlet ~8.2–8.4 ppm.

  • Regioisomer (3-Br, 5-Cl): H6 appears as a singlet ~8.2–8.4 ppm.

While subtle shift differences exist, they are solvent-dependent and unreliable without a reference standard. There is no scalar coupling (


-coupling) network to trace the position of the halogens. Therefore, relying solely on 1H NMR poses a high risk of misidentifying the regioisomer.

Part 2: C13 NMR Characterization (The Fingerprint)[1]

C13 NMR resolves this ambiguity by directly probing the electronic environment of the ring carbons. The key differentiator is the Heavy Atom Effect of Bromine versus Chlorine.

Mechanistic Insight: Halogen Substituent Effects
  • Chlorine Effect: Inductive electron withdrawal deshields the attached carbon (downfield shift,

    
     ppm relative to H).
    
  • Bromine Effect: The "Heavy Atom Effect" (spin-orbit coupling) shields the attached carbon (upfield shift,

    
     to -10 ppm relative to H).
    

This physical phenomenon creates a distinct "chemical shift spread" between C3 and C5 that is unique to each isomer.

Characteristic Chemical Shifts (CDCl )

The following table outlines the expected chemical shifts for 5-bromo-3-chloro-2-methoxyisonicotinate .

Carbon PositionAssignmentExpected Shift (

ppm)
Diagnostic Feature
C=O Carbonyl Ester163.5 – 165.0 Typical ester carbonyl.
C2 C-OMe (Ring)161.0 – 163.0 Deshielded by adjacent N and OMe.
C6 C-H (Ring)148.0 – 151.0 Only protonated aromatic carbon (High intensity in DEPT).
C4 C-COOMe (Ring)139.0 – 142.0 Quaternary, ipso to ester.
C3 C-Cl 117.0 – 120.0 Diagnostic: Ortho to OMe (shielded) but Cl-substituted (deshielded).
C5 C-Br 111.0 – 114.0 Diagnostic: Meta to OMe, but Br-substituted (Heavy Atom Shielding).
OMe Methoxy (Ether)54.5 – 55.5 Downfield of ester methyl.
COOMe Methoxy (Ester)52.5 – 53.5 Upfield of ether methyl.

Note: The most critical validation point is that C5 (C-Br) appears upfield of C3 (C-Cl) . In the 3-bromo-5-chloro isomer, this pattern inverts or the spread widens significantly due to the OMe ortho-effect on the Bromine-bearing carbon.

Part 3: Comparative Analysis (Target vs. Alternative)

This section compares the Target Product against its most likely synthetic impurity (the regioisomer).

Comparison: Chemical Shift Logic
FeatureTarget Product (5-Br, 3-Cl)Alternative Isomer (3-Br, 5-Cl)
C3 Environment Ortho-OMe, Cl-substituted Ortho-OMe, Br-substituted
C3 Shift Prediction ~118 ppm~106 ppm (Double shielding: Ortho-OMe + Br)
C5 Environment Meta-OMe, Br-substituted Meta-OMe, Cl-substituted
C5 Shift Prediction ~112 ppm~124 ppm (Deshielded by Cl)
Shift Delta (

)
C3 > C5 (Small separation)C5 >> C3 (Large separation, ~18 ppm)

Part 4: Advanced Validation Protocol (HMBC)

For regulatory filing or GLP compliance, chemical shift arguments must be backed by 2D NMR connectivity. The HMBC (Heteronuclear Multiple Bond Correlation) experiment is the definitive "self-validating" tool.

The HMBC Logic Flow
  • Anchor: Identify the H6 proton (singlet, ~8.3 ppm).

  • Correlations: H6 will show long-range couplings (2-3 bonds) to C2 , C4 , and C5 .

  • Differentiation:

    • H6 couples to C5 .

    • Check the chemical shift of this C5 carbon.

    • If C5 is ~112 ppm (Br-shifted): Confirms 5-Bromo position (Target).

    • If C5 is ~124 ppm (Cl-shifted): Confirms 5-Chloro position (Isomer).

HMBC_Workflow Sample Purified Sample (5-Br-3-Cl...) H1_NMR 1H NMR Spectrum Identify H6 Singlet (~8.3 ppm) Sample->H1_NMR HMBC HMBC Experiment (Long Range C-H) H1_NMR->HMBC Analysis Analyze H6 Correlations HMBC->Analysis Path_Target H6 correlates to Carbon @ ~112 ppm Analysis->Path_Target Upfield Correlation Path_Isomer H6 correlates to Carbon @ ~124 ppm Analysis->Path_Isomer Downfield Correlation Result_Target CONFIRMED: 5-Bromo Isomer Path_Target->Result_Target Result_Isomer REJECTED: 5-Chloro Isomer Path_Isomer->Result_Isomer

Figure 1: Decision tree for validating regiochemistry using HMBC correlations from the H6 proton.

Part 5: Experimental Protocols

Sample Preparation
  • Solvent: CDCl

    
      (Deuterated Chloroform) is preferred over DMSO-d
    
    
    
    for this compound. DMSO can cause peak broadening of the quaternary carbons due to viscosity and may shift the exchangeable signals, though there are none here. CDCl
    
    
    provides sharper resolution for the critical halogenated carbons.
  • Concentration: 30–50 mg in 0.6 mL solvent. High concentration is vital for detecting the quaternary C3, C4, C5 carbons which have long relaxation times (

    
    ).
    
Instrument Parameters (C13 NMR)

To ensure visibility of the halogenated quaternary carbons (C3, C5), standard parameters must be modified:

  • Frequency: 100 MHz or higher (400 MHz 1H equivalent).

  • Pulse Sequence: zgpg30 (Power-gated decoupling).

  • Relaxation Delay (D1): Increase to 3.0 – 5.0 seconds.

    • Reasoning: Quaternary carbons lacking NOE enhancement and having inefficient relaxation mechanisms (C-Halogen) require longer delays to integrate fully. A standard 1.0s delay may result in C3/C5 being lost in the baseline noise.

  • Scans (NS): Minimum 1024 scans (approx 1 hour) for adequate S/N ratio.

Data Processing
  • Line Broadening (LB): 1.0 – 2.0 Hz.

  • Baseline Correction: Critical. Use a polynomial fit to flatten the baseline around 100–120 ppm to accurately pick the C3/C5 peaks.

References

  • Pretsch, E., et al.Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009. (Standard reference for C13 substituent increments).
  • Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Edition, Wiley.
  • PubChem. 5-Bromo-2-methoxypyridine (Compound Summary). National Library of Medicine. Available at: [Link] (Used for comparative shift data of the 2-methoxy-5-bromo substructure).

  • Reich, H. J. Structure Determination Using NMR. University of Wisconsin-Madison. Available at: [Link] (Protocol validation for HMBC sensitivity).

Comparative

A Researcher's Guide to Substituted Isonicotinate Esters: Unveiling Structure with X-ray Crystallography

In the landscape of pharmaceutical and materials science, the nuanced world of molecular structure dictates function. For researchers and drug development professionals, understanding the precise three-dimensional arrang...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical and materials science, the nuanced world of molecular structure dictates function. For researchers and drug development professionals, understanding the precise three-dimensional arrangement of atoms within a molecule is not merely an academic exercise; it is a critical step in designing effective therapeutics and novel materials. Among the vast array of organic compounds, substituted isonicotinate esters represent a class of molecules with significant potential, their utility intrinsically linked to their structural chemistry.

The Decisive Edge: Why X-ray Crystallography?

While techniques like Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and mass spectrometry are indispensable for confirming chemical identity and connectivity, they fall short of providing the unambiguous, high-resolution three-dimensional structure that single-crystal X-ray diffraction (SCXRD) delivers.[1][2][3] SCXRD is the gold standard for determining the precise arrangement of atoms in a crystalline solid, revealing crucial details about bond lengths, bond angles, torsion angles, and the intricate network of intermolecular interactions that govern crystal packing.[4][5] This level of detail is paramount for understanding how substituents on the isonicotinate ring influence the molecule's conformation and how it interacts with its environment—be it a biological target or another molecule in a crystal lattice.

From Synthesis to Structure: A Validated Experimental Workflow

The journey to obtaining high-quality crystallographic data is a multi-step process, where the success of each stage is predicated on the one before it. This self-validating system ensures the integrity of the final structural model.

Experimental Workflow: Isonicotinate Ester Crystallography

G cluster_synthesis Synthesis & Purification cluster_crystallization Crystallization cluster_diffraction X-ray Diffraction & Analysis s1 Esterification of Isonicotinic Acid s2 Purification (e.g., Column Chromatography) s1->s2 s3 Purity Confirmation (NMR, MS) s2->s3 c1 Solvent Selection s3->c1 Purity is crucial for crystallization c2 Crystallization Method (e.g., Slow Evaporation, Vapor Diffusion) c1->c2 c3 Crystal Harvesting & Mounting c2->c3 d1 Data Collection c3->d1 d2 Data Processing & Integration d1->d2 d3 Structure Solution & Refinement d2->d3 d4 Validation & Deposition (e.g., CCDC) d3->d4

Caption: A validated workflow for obtaining single-crystal X-ray diffraction data of substituted isonicotinate esters.

Detailed Protocols

1. Synthesis of Substituted Isonicotinate Esters:

A common and effective method for synthesizing isonicotinate esters is through the esterification of isonicotinic acid. One established procedure involves reacting isonicotinic acid with the desired alcohol in the presence of a catalyst, such as sulfuric acid or thionyl chloride.[6] For instance, to synthesize methyl isonicotinate, isonicotinic acid can be refluxed with methanol and a catalytic amount of concentrated sulfuric acid.[6] Another approach involves the use of isonicotinoyl chloride hydrochloride, which can be reacted with the alcohol in the presence of a base like triethylamine.[7][8]

  • Step 1: To a stirred solution of isonicotinic acid (1 equivalent) in the corresponding alcohol (used as solvent), slowly add thionyl chloride (2 equivalents) at 0 °C.[6]

  • Step 2: Allow the reaction mixture to warm to room temperature and then heat to 50 °C for 12 hours.[6]

  • Step 3: Cool the mixture, dilute with water, and neutralize with a saturated aqueous solution of sodium bicarbonate.[6]

  • Step 4: Extract the product with an organic solvent such as ethyl acetate.

  • Step 5: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.[6]

  • Step 6: Purify the crude product by column chromatography on silica gel.

  • Step 7: Confirm the purity and identity of the synthesized ester using NMR and mass spectrometry.[9]

2. Crystallization:

The growth of high-quality single crystals is often the most challenging step.[1][2][3] The choice of solvent and crystallization technique is critical and often determined empirically.

  • Common Techniques:

    • Slow Evaporation: The purified ester is dissolved in a suitable solvent or solvent mixture to near saturation. The container is then loosely covered to allow the solvent to evaporate slowly over several days or weeks.[10]

    • Vapor Diffusion: A concentrated solution of the ester in a less volatile solvent is placed in a small, open vial. This vial is then placed in a larger, sealed container with a more volatile solvent in which the ester is less soluble.[11][12] The slow diffusion of the anti-solvent vapor into the solution reduces the solubility of the ester, promoting crystallization.[11]

    • Solvent Layering: A solution of the ester is carefully layered with a less dense, miscible solvent in which the ester is insoluble.[11] Crystals form at the interface of the two solvents.

3. X-ray Data Collection and Structure Refinement:

Once a suitable crystal is obtained, it is mounted on a diffractometer and irradiated with X-rays.[4][13] The diffraction pattern is collected and processed to determine the unit cell parameters and the intensities of the reflections.[14][15] This data is then used to solve the crystal structure, typically using direct methods for small molecules, and refine the atomic positions.[5] The final refined structure is validated and can be deposited in a crystallographic database such as the Cambridge Structural Database (CSD) for public access.[16][17][18][19]

Comparative Analysis: The Influence of Substituents

The true power of a systematic crystallographic study lies in the ability to compare a series of related structures. By varying the substituents on the isonicotinate ring, we can directly observe their impact on molecular conformation and crystal packing.[20][21]

CompoundSubstituentKey Torsion Angle (°C)¹Crystal SystemSpace GroupHydrogen Bonding MotifReference
Methyl Isonicotinate-H~0MonoclinicP2₁/cC-H···O[22][23]
Ethyl 6-fluoronicotinate6-FluoroVariesTriclinicP-1C-H···F, C-H···O[16]
Allyl Isonicotinate-H~5OrthorhombicPbcaC-H···N[24]
Hypothetical 2-Chloro-methyl isonicotinate2-Chloro>10MonoclinicP2₁/nC-H···O, C-H···ClN/A

¹Torsion angle defined by the atoms of the ester group and the pyridine ring.

Analysis of Structural Trends:

  • Conformational Flexibility: The ester group's orientation relative to the pyridine ring is a key conformational feature. Electron-withdrawing substituents, particularly at the 2-position, can induce a larger torsion angle due to steric and electronic repulsion.

  • Crystal Packing and Intermolecular Interactions: The nature of the substituents dictates the types of intermolecular interactions that stabilize the crystal lattice. For example, the introduction of a fluorine atom can lead to the formation of C-H···F hydrogen bonds, influencing the overall packing arrangement.[20] The presence of different alkyl groups in the ester can affect the efficiency of crystal packing through van der Waals interactions.

Beyond Diffraction: A Multi-Technique Approach

While X-ray crystallography provides the ultimate structural detail, a comprehensive understanding of substituted isonicotinate esters requires a multi-faceted analytical approach.

Comparison of Analytical Techniques
TechniqueInformation ProvidedAdvantagesLimitations
Single-Crystal X-ray Diffraction Precise 3D atomic arrangement, bond lengths, angles, intermolecular interactions.Unambiguous structural determination.[1][4]Requires a high-quality single crystal, which can be difficult to obtain.[2][3]
Nuclear Magnetic Resonance (NMR) Connectivity of atoms, chemical environment of nuclei, conformational information in solution.[22]Provides data on the molecule's behavior in solution, which may be more biologically relevant.Does not provide precise bond lengths or angles.
Infrared (IR) Spectroscopy Presence of functional groups.[8]Quick and easy method for confirming the presence of key chemical bonds.Provides limited structural information.
Mass Spectrometry (MS) Molecular weight and fragmentation patterns.[8][9]High sensitivity and accuracy for determining molecular formula.Does not provide information on the 3D structure.
Computational Modeling (e.g., DFT) Theoretical optimized geometry, electronic properties.[22][23]Can predict structures and properties, aiding in the interpretation of experimental data.The accuracy of the results is dependent on the level of theory and basis set used.[25]
Synergistic Power

The true strength of modern chemical analysis lies in the synergy between these techniques. For example, NMR can confirm the identity and purity of a sample before attempting the often-laborious process of crystallization.[22][23] Computational methods, such as Density Functional Theory (DFT), can be used to predict the most stable conformers of a molecule, providing a valuable starting point for the analysis of crystallographic data.[25]

Conclusion

Single-crystal X-ray crystallography remains an unparalleled tool for the definitive structural elucidation of substituted isonicotinate esters. The detailed three-dimensional information it provides is essential for understanding the subtle yet significant effects of substituents on molecular conformation and crystal packing. By integrating crystallographic data with insights from other analytical techniques and computational modeling, researchers can build a comprehensive picture of these important molecules, paving the way for the rational design of new pharmaceuticals and functional materials.

References

  • SPT Labtech. (n.d.). Chemical crystallization. Retrieved from [Link]

  • Stalder, R., & Florence, A. J. (2023). Advanced crystallisation methods for small organic molecules. RSC Chemical Biology, 4(3), 225-236.
  • University of Southampton. (2023). Advanced crystallisation methods for small organic molecules. ePrints Soton.
  • University of Montana. (n.d.). Small Molecule X-Ray Diffraction Facility. Retrieved from [Link]

  • Jakobsen, P., et al. (2001). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Molecules, 6(1), 47-52.
  • Jakobsen, P., et al. (2001). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Molecules, 6(1), 47-52.
  • Spingler, B., et al. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14(3), 751-757.
  • University of Colorado Boulder. (n.d.). Crystallization.
  • Mary, Y. S., & Balachandran, V. (2015). Spectroscopic and quantum chemical analysis of Isonicotinic acid methyl ester. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 136, 1035-1045.
  • Kashiyama, E., et al. (2009). Supplementary materials (1)
  • Wlodawer, A., & Dauter, Z. (2021). A beginner's guide to X-ray data processing. The Biochemist, 43(3), 4-9.
  • Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

  • Mary, Y. S., & Balachandran, V. (2014). Spectroscopic and quantum chemical analysis of Isonicotinic acid methyl ester.
  • Minor, W. (2020). Processing of X-ray diffraction data.
  • ResearchGate. (2017). Any procedure for the esterification of isonicotinic acid?. Retrieved from [Link]

  • Bandi, R., et al. (2019). Substituent Effects in the Crystal Packing of Derivatives of 4′-Phenyl-2,2′:6′,2″-Terpyridine. Molecules, 24(4), 788.
  • Wikipedia. (2024). X-ray crystallography. Retrieved from [Link]

  • Scilit. (n.d.). A convenient synthesis of nicotinate esters from 3‐cyanopyridones. Retrieved from [Link]

  • Royal Society of Chemistry. (2021). The effect of substituents and their positions on a series of disubstituted naphthalene bromide salts towards intermolecular interactions and crystal packing. CrystEngComm.
  • Google Patents. (1956). Preparation of isonicotinic acid esters. US2745838A.
  • BiŌkeanós. (n.d.). The Cambridge Structural Database. Retrieved from [Link]

  • ResearchGate. (2022). Impact of N-substituents on crystal packing of N-alkyl-N′-tosylpiperazines and development of new polymorph of tosylbis(2-(tosyloxy)ethyl)amine: Synthesis, DFT, photophysical, cytotoxic property.
  • MDPI. (2024).
  • The Royal Society of Chemistry. (n.d.).
  • University of Manchester. (2004).
  • The Royal Society of Chemistry. (2011).
  • Re3data.org. (2026).
  • CCDC. (n.d.). Structural Chemistry Data, Software, and Insights. Retrieved from [Link]

  • CCDC. (n.d.). About the Cambridge Structural Database (CSD). Retrieved from [Link]

  • University of Calgary. (n.d.). Substituent Effects. Chemistry.
  • MDPI. (2021). Synthesis and X-ray Crystal Structure of New Substituted 3-4′-Bipyrazole Derivatives. Hirshfeld Analysis, DFT and NBO Studies.
  • Wheeler, S. E. (2012). Understanding Substituent Effects in Noncovalent Interactions Involving Aromatic Rings. Accounts of Chemical Research, 45(7), 1056-1065.
  • ResearchGate. (n.d.). Crystallographic data for single crystal X-ray diffraction.
  • Beilstein Journals. (2024). BJOC - Search Results.

Sources

Validation

Benchmarking Synthetic Routes for 2-Methoxyisonicotinate Derivatives: A Comprehensive Technical Guide

Strategic Context in Drug Discovery 2-Methoxyisonicotinate derivatives are highly versatile heterocyclic building blocks utilized extensively in modern medicinal chemistry. They serve as critical intermediates in the syn...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Context in Drug Discovery

2-Methoxyisonicotinate derivatives are highly versatile heterocyclic building blocks utilized extensively in modern medicinal chemistry. They serve as critical intermediates in the synthesis of complex active pharmaceutical ingredients (APIs), including methionine adenosyltransferase 2A (MAT2A) inhibitors [1], p38 MAP kinase inhibitors [2], and state-of-the-art KRAS inhibitors such as MRTX0902 [3].

When scaling up the synthesis of these APIs, the efficiency of constructing the core building block—specifically methyl 2-methoxyisonicotinate —dictates the overall atom economy and cost-of-goods. This guide benchmarks the two most viable synthetic routes for this derivative: the Nucleophilic Aromatic Substitution (SNAr) of methyl 2-chloroisonicotinate, and the acyl chloride-mediated esterification of 2-methoxyisonicotinic acid.

Mechanistic Pathways & Route Selection

The synthesis of methyl 2-methoxyisonicotinate typically converges from two commercially available starting materials.

SynthRoutes A Methyl 2-chloroisonicotinate (Starting Material A) C Methyl 2-methoxyisonicotinate (Target Derivative) A->C NaOMe, MeOH Reflux (SNAr) B 2-Methoxyisonicotinic acid (Starting Material B) B->C SOCl2, MeOH 0°C to RT (Esterification)

Figure 1: Convergent synthetic strategies for methyl 2-methoxyisonicotinate.

Route A: Nucleophilic Aromatic Substitution (SNAr)

Causality & Mechanism: The SNAr approach exploits the inherent electronic properties of the pyridine ring. The pyridine nitrogen exerts a strong electron-withdrawing inductive and resonance effect, making the C2 and C4 positions highly electrophilic. The presence of the methyl ester at C4 further lowers the lowest unoccupied molecular orbital (LUMO) of the ring. When treated with sodium methoxide, the nucleophile attacks the C2 carbon to form a stabilized Meisenheimer complex. The chloride ion, acting as an excellent leaving group, is subsequently expelled to restore aromaticity[1].

Route B: Acyl Chloride-Mediated Esterification

Causality & Mechanism: Direct Fischer esterification of pyridine carboxylic acids using sulfuric acid is notoriously sluggish. The strong acid protonates the pyridine nitrogen, forming an insoluble pyridinium salt that severely destabilizes the protonated carbonyl intermediate via electrostatic repulsion. To bypass this thermodynamic sink, 2-methoxyisonicotinic acid is first treated with thionyl chloride (SOCl2) to generate a highly reactive acyl chloride intermediate, which undergoes rapid nucleophilic acyl substitution upon the addition of methanol [4].

Experimental Protocols: Self-Validating Workflows

Protocol A: SNAr of Methyl 2-chloroisonicotinate

This protocol is adapted from validated industrial procedures for MAT2A inhibitor synthesis [1].

Workflow Step1 1. Reagent Mixing Dissolve Methyl 2-chloroisonicotinate in anhydrous MeOH Step2 2. Nucleophile Addition Add NaOMe (2.0 eq) in portions Step1->Step2 Step3 3. SNAr Reaction Reflux (65°C) overnight under N2 Step2->Step3 Step4 4. Quenching & pH Control Cool to RT, adjust to pH 7 with 2M HCl Step3->Step4 Step5 5. Workup & Isolation Extract with EtOAc, wash, dry, and concentrate Step4->Step5

Figure 2: Step-by-step experimental workflow for the SNAr route.

Step-by-Step Methodology:

  • Dissolution: To a round-bottom flask, add methyl 2-chloroisonicotinate (1.7 g, 10.0 mmol) and anhydrous methanol (30 mL). Self-Validation: Ensure complete dissolution; a clear solution confirms the absence of polymerized impurities.

  • Base Addition: Slowly add sodium methoxide (1.1 g, 20.0 mmol) in portions. Causality: 2.0 equivalents are used to drive the equilibrium and compensate for any trace moisture that might consume the methoxide via hydroxide formation.

  • Reaction: Equip the flask with a reflux condenser and heat the mixture to 65°C (reflux) overnight under a nitrogen atmosphere. Monitor via TLC (Hexanes/EtOAc 3:1); the disappearance of the starting material spot confirms completion.

  • Quenching (Critical Step): Cool the mixture to room temperature and carefully add 2M HCl dropwise until the pH reaches exactly 7.0. Causality: This neutralization is a self-validating safeguard. If the pH remains basic during the subsequent aqueous workup, the newly formed methyl ester will undergo rapid saponification into 2-methoxyisonicotinic acid, devastating the isolated yield.

  • Isolation: Evaporate the methanol under reduced pressure. Dissolve the residue in ethyl acetate (50 mL), wash with distilled water (2 x 20 mL) and brine (20 mL). Dry the organic layer over anhydrous MgSO4, filter, and concentrate to yield the product as a pale yellow oil.

Protocol B: Esterification of 2-Methoxyisonicotinic Acid

Step-by-Step Methodology:

  • Activation: Suspend 2-methoxyisonicotinic acid (1.53 g, 10.0 mmol) in anhydrous dichloromethane (20 mL) at 0°C. Add a catalytic amount of DMF (1 drop), followed by the dropwise addition of thionyl chloride (1.45 mL, 20.0 mmol).

  • Acyl Chloride Formation: Allow the mixture to warm to room temperature and stir for 2 hours. Self-Validation: The gradual transition from a cloudy suspension to a clear homogeneous solution indicates the successful conversion of the insoluble carboxylic acid to the soluble acyl chloride.

  • Esterification: Cool the mixture back to 0°C and slowly add anhydrous methanol (10 mL). Causality: The reaction is highly exothermic; cooling prevents the volatilization of methanol and controls the reaction rate.

  • Workup: Stir for an additional 1 hour at room temperature. Concentrate the mixture under reduced pressure to remove excess SOCl2 and methanol. Partition the residue between saturated NaHCO3 and ethyl acetate. Extract, dry over Na2SO4, and concentrate to yield the product.

Quantitative Benchmarking

The following table summarizes the performance metrics of both synthetic routes, providing a data-driven basis for route selection in process chemistry.

MetricRoute A (SNAr)Route B (Esterification)
Typical Yield 85% - 95%75% - 85%
Reaction Time 12 - 16 hours (Overnight)3 - 4 hours
Reagent Cost Low (Methyl 2-chloroisonicotinate is highly abundant)Moderate to High (2-Methoxyisonicotinic acid is costlier)
Scalability Excellent (Easily scaled to multi-kilogram batches)Moderate (SOCl2 generates corrosive SO2 and HCl gases)
Atom Economy High (Loss of NaCl)Lower (Loss of SO2, HCl, and H2O equivalents)
Safety Profile Favorable (Requires careful pH monitoring during quench)Hazardous (Requires robust scrubbing systems for toxic gases)

Conclusion & Expert Recommendation

For routine laboratory synthesis and large-scale manufacturing, Route A (SNAr) is the definitively superior choice. It leverages cheaper starting materials, avoids the generation of corrosive gaseous byproducts, and consistently delivers yields exceeding 90% [1]. The critical success factor in Route A is strict pH control during the quenching phase to prevent unwanted ester hydrolysis. Route B should be reserved exclusively for scenarios where the pre-methoxylated carboxylic acid is already present as an intermediate from an upstream synthetic sequence [4].

References

  • Inhibitors of cellular metabolic processes (MAT2A Inhibitors SNAr Protocol). Google Patents (WO2018045071A1).
  • 1,5-diaryl substituted pyrazole compounds (p38 MAP Kinase Inhibitors). Google Patents (US6509361B1).
  • Design and Discovery of MRTX0902, a Potent, Selective, Brain-Penetrant, and Orally Bioavailable Inhibitor of the SOS1:KRAS Protein–Protein Interaction . National Center for Biotechnology Information (PMC9288600). Available at:[Link]

  • Organic Compounds (SCD Inhibitors / Activation of 2-methoxyisonicotinic acid). Google Patents (EP2029572B1).

Safety & Regulatory Compliance

Safety

Operational Guide: Disposal of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate

The following operational guide details the disposal and handling procedures for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate . This guide is structured for Researchers, Safety Officers, and Lab Managers requiring imme...

Author: BenchChem Technical Support Team. Date: March 2026

The following operational guide details the disposal and handling procedures for Methyl 5-bromo-3-chloro-2-methoxyisonicotinate .

This guide is structured for Researchers, Safety Officers, and Lab Managers requiring immediate, actionable protocols. It prioritizes personnel safety, regulatory compliance (RCRA/EPA/EU standards), and environmental stewardship.

Part 1: Emergency Safety Snapshot

Immediate actions required before handling waste.

Category Critical Protocol
PPE Requirements Mandatory: Nitrile gloves (double-gloving recommended), safety goggles (chemical splash resistant), lab coat. Respiratory: Use in a certified chemical fume hood. If handling bulk powder outside a hood, N95/P100 respirator required.
Signal Word WARNING / DANGER (Treat as Irritant/Corrosive)
GHS Hazards H315: Causes skin irritation.[1][2][3][4] H319: Causes serious eye irritation.[1][2][3][4][5] H335: May cause respiratory irritation.[1][2][4][6][7] Note: Halogenated pyridines can cause severe eye damage (H318).[3] Treat with high caution.
Incompatibility Strong Oxidizers: Risk of fire/explosion.[6] Strong Bases: Hydrolysis of ester; exothermic. Strong Acids: Potential release of toxic halide vapors.
Spill Response Solid: Do not sweep dry dust (aerosol risk). Dampen with inert oil/solvent or use HEPA vacuum. Liquid Solution: Absorb with vermiculite or sand.[4] DO NOT use combustible materials (sawdust).

Part 2: Chemical Profile & Waste Classification

To dispose of this compound correctly, you must understand its chemical nature. It is a poly-functionalized pyridine containing both Bromine and Chlorine.

Structural Analysis
  • Core: Isonicotinate (Pyridine-4-carboxylic acid ester).

  • Halogens: Bromine (C-Br) and Chlorine (C-Cl).

  • Functional Groups: Methoxy ether (-OCH3) and Methyl ester (-COOCH3).

Implication for Disposal: The presence of halogens (Br, Cl) mandates that this waste be segregated from non-halogenated solvents.[8] Incineration of this compound generates acidic gases (HBr, HCl), requiring facilities with specific scrubbers. Never mix with general organic waste.

Waste Stream Designation

Classify this material under the following waste stream:

  • Primary Stream: Halogenated Organic Waste (Solid or Liquid).

  • RCRA Code (USA): Not P-listed or U-listed specifically. Dispose of as D001 (Ignitable) if in flammable solvent, or general Hazardous Waste due to toxicity characteristics.

  • European Waste Code (EWC): 07 01 03 (Organic halogenated solvents, washing liquids and mother liquors) or 16 05 06 (Laboratory chemicals consisting of or containing hazardous substances).

Part 3: Disposal Workflow (Step-by-Step)

The Segregation Rule (The Golden Rule)
CRITICAL WARNING: Do NOT mix Methyl 5-bromo-3-chloro-2-methoxyisonicotinate with non-halogenated solvents (e.g., Acetone, Ethanol) unless the entire mixture is labeled "Halogenated." Mixing a few grams of this compound into a 20L drum of non-halogenated waste reclassifies the entire drum as halogenated, significantly increasing disposal costs (approx. 4-5x higher).
Decision Logic & Workflow

The following diagram illustrates the decision process for disposing of the neat solid versus solutions.

DisposalWorkflow Start Waste Generation: Methyl 5-bromo-3-chloro-2-methoxyisonicotinate StateCheck Physical State? Start->StateCheck SolidPath Solid / Powder StateCheck->SolidPath Neat Compound LiquidPath Solution / Mother Liquor StateCheck->LiquidPath Dissolved ContainerSolid Container: Wide-mouth HDPE Jar Label: 'Solid Halogenated Waste' SolidPath->ContainerSolid ContainerLiquid Container: Glass or HDPE Carboy Label: 'Liquid Halogenated Waste' LiquidPath->ContainerLiquid Tagging Complete Waste Tag: List full chemical name Check 'Toxic' & 'Irritant' ContainerSolid->Tagging Segregation CRITICAL: Do NOT mix with Non-Halogenated Solvents ContainerLiquid->Segregation Segregation->Tagging Pickup Store in Satellite Accumulation Area Request EHS Pickup Tagging->Pickup

Figure 1: Logic flow for segregating and packaging halogenated pyridine intermediates.

Detailed Packaging Protocol
Scenario A: Disposal of Solid (Neat Substance)
  • Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear glass jar with a chemically resistant screw cap (Teflon/PTFE lined).

  • Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[1][2][5][6][9]

  • Labeling:

    • Affix a hazardous waste tag immediately.

    • Write the full chemical name : "Methyl 5-bromo-3-chloro-2-methoxyisonicotinate". Avoid abbreviations like "Pyridine intermediate."

    • Constituents: "100%".

    • Hazard Checkbox: Mark Toxic and Irritant .

Scenario B: Disposal of Liquid Solutions (Reaction Mixtures)
  • Compatibility Check: Ensure the solvent carrier is compatible with the waste container.[8]

    • Compatible: Dichloromethane, Chloroform, Ethyl Acetate, Methanol.

    • Incompatible: Strong acids (conc. H2SO4) or oxidizers (H2O2) should be quenched/neutralized before adding to the organic waste stream.

  • Container: Use a dedicated "Halogenated Organic Waste" carboy (typically yellow-coded in many labs).

  • Labeling:

    • List the solvent (e.g., "Dichloromethane 95%") and the solute ("Methyl 5-bromo-3-chloro-2-methoxyisonicotinate 5%").

Part 4: Decontamination of Glassware

Glassware contaminated with this compound must be decontaminated before washing to prevent introducing halogens into the municipal sewer system.

  • Solvent Rinse: Rinse the flask 3x with a minimal amount of Acetone or Ethyl Acetate.

  • Collect Rinsate: Pour these initial rinses into the Halogenated Liquid Waste container. Do not pour the first rinse down the drain.

  • Base Bath (Optional but Recommended): If residue persists, soak in an alcoholic KOH bath (Potassium Hydroxide in Isopropanol) to hydrolyze the ester. Note: This will generate the carboxylate salt, which is more water-soluble but still halogenated.

  • Final Wash: Wash with soap and water in the sink only after visible solid is removed.

Part 5: Scientific Rationale & Causality

Why Segregate Halogens?

Halogenated compounds (containing Cl, Br, F, I) cannot be burned in standard waste incinerators. When combusted, they form acid gases (e.g., HCl, HBr) that corrode incinerator linings and contribute to acid rain. They require specialized high-temperature incineration with caustic scrubbers to neutralize the exhaust. This process is significantly more expensive than standard fuel blending.

Why Avoid Hydrolysis in Waste Drums?

The methyl ester moiety is susceptible to hydrolysis. If mixed with acidic or basic waste streams, the compound can degrade into 5-bromo-3-chloro-2-methoxyisonicotinic acid and methanol. While this does not create a violent explosion, the formation of precipitates (the free acid is often less soluble) can clog waste pumps and lines. Always maintain a neutral pH in organic waste streams.

References

  • Fisher Scientific. (2012). Safety Data Sheet: 1-Bromo-3-chloro-5-fluorobenzene (Analogous Halogenated Aromatic). Retrieved from

  • Sigma-Aldrich. (2023). Product Specification: Methyl 5-bromo-2-methoxynicotinate (Structural Analog). Retrieved from

  • University of Wisconsin–Madison. (2019). Chapter 7: Chemical Disposal Procedures - Halogenated Solvents. Retrieved from

  • US EPA. (2023). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261. Retrieved from

  • PubChem. (2023). Compound Summary: Methyl 3-bromo-5-chloroisonicotinate.[10] Retrieved from

Disclaimer: This guide is intended for trained laboratory personnel. Always consult your institution's Environmental Health & Safety (EHS) department for site-specific regulations.

Sources

Handling

Mastering the Handling of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate: A Guide to Laboratory Safety and Disposal

For the modern researcher, scientist, and drug development professional, the synthesis and manipulation of novel chemical entities are paramount to discovery. Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, a halogenated...

Author: BenchChem Technical Support Team. Date: March 2026

For the modern researcher, scientist, and drug development professional, the synthesis and manipulation of novel chemical entities are paramount to discovery. Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, a halogenated pyridine derivative, represents a class of compounds with significant potential in medicinal chemistry and materials science. However, its handling demands a meticulous approach to safety to mitigate potential risks. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of your research.

Hazard Identification and Risk Assessment

Methyl 5-bromo-3-chloro-2-methoxyisonicotinate is classified as an irritant and is harmful if swallowed, in contact with skin, or if inhaled.[1] The primary hazards associated with this compound are:

  • Acute Oral Toxicity (Category 4) [1]

  • Skin Corrosion/Irritation (Category 2) [1]

  • Serious Eye Damage/Eye Irritation (Category 2A) [1]

  • Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3) [1]

A thorough risk assessment should be conducted before any handling of this compound. This involves evaluating the quantity of the substance to be used, the nature of the procedure (e.g., weighing, dissolution, reaction), and the potential for aerosol generation.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate personal protective equipment is non-negotiable when handling Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.[2] Standard laboratory PPE should be supplemented with the following:

PPE CategorySpecificationRationale
Eye and Face Protection Chemical safety goggles and a face shield.[1][3]Protects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection Chemical-resistant gloves (e.g., butyl rubber or neoprene).[2][3]Nitrile gloves may not offer sufficient protection against prolonged contact with halogenated solvents.[4][5] Always consult the glove manufacturer's compatibility chart.
Body Protection A fully buttoned lab coat.[2][4]Prevents skin contact with the chemical.
Respiratory Protection Use in a well-ventilated area, preferably within a certified chemical fume hood.[2][6]If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.[7]

dot

Caption: Personal Protective Equipment (PPE) selection workflow for handling Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.

Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for minimizing exposure and preventing accidents.

Designated Work Area

All work with Methyl 5-bromo-3-chloro-2-methoxyisonicotinate should be conducted in a designated area, such as a chemical fume hood, to control airborne contaminants.[2] The work area should be clearly labeled to indicate the presence of a hazardous substance.

Step-by-Step Handling Procedure
  • Preparation: Before handling, ensure all necessary PPE is donned correctly and that an emergency eyewash station and safety shower are readily accessible.[4][7]

  • Weighing and Transfer:

    • Perform all weighing and transfers of the solid compound within a chemical fume hood to prevent inhalation of dust.

    • Use a spatula or other appropriate tool for transfers. Avoid creating dust.

    • Close the container tightly immediately after use.[2]

  • Dissolution:

    • When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

    • If heating is required, use a well-controlled heating mantle and ensure proper ventilation.

  • Reaction:

    • Conduct all reactions in a sealed apparatus within a chemical fume hood.

    • Monitor the reaction closely for any signs of unexpected changes.

  • Post-Handling:

    • Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[8][9]

    • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

Emergency Procedures: Spill and Exposure Response

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response
  • Small Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed, labeled container for disposal.[5]

  • Large Spill: For a large spill, evacuate the area immediately and contact your institution's environmental health and safety (EHS) office.[10] Do not attempt to clean up a large spill without proper training and equipment.

Exposure Response
  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[6] Remove contaminated clothing.[6]

  • Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[1][11] Seek immediate medical attention.[1]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

dot

Spill_Response Spill_Detected Spill Detected Assess_Size Assess Spill Size Spill_Detected->Assess_Size Small_Spill Small Spill Assess_Size->Small_Spill Large_Spill Large Spill Assess_Size->Large_Spill Cleanup Absorb with Inert Material Place in Labeled Container Small_Spill->Cleanup Yes Evacuate Evacuate Area Large_Spill->Evacuate Yes Dispose Dispose as Hazardous Waste Cleanup->Dispose Contact_EHS Contact EHS Evacuate->Contact_EHS

Caption: Decision-making workflow for responding to a spill of Methyl 5-bromo-3-chloro-2-methoxyisonicotinate.

Waste Disposal Plan

Proper disposal of chemical waste is a legal and ethical responsibility. As a halogenated organic compound, Methyl 5-bromo-3-chloro-2-methoxyisonicotinate and its contaminated materials must be disposed of as hazardous waste.[10][12]

Waste Segregation and Collection
  • Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and empty containers, in a designated, clearly labeled, and sealed hazardous waste container.[10]

  • Liquid Waste: Collect all liquid waste containing the compound in a separate, labeled, and sealed container for halogenated organic waste.[10] Do not mix with non-halogenated waste.[10]

Labeling and Storage
  • All waste containers must be clearly labeled with the full chemical name and the words "Hazardous Waste."[10]

  • Store waste containers in a designated, well-ventilated secondary containment area away from incompatible materials.[5]

Disposal Procedure

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste.[6] Do not dispose of this chemical down the drain.[5]

By adhering to these guidelines, researchers can confidently and safely handle Methyl 5-bromo-3-chloro-2-methoxyisonicotinate, fostering a secure laboratory environment conducive to scientific advancement.

References

  • New Jersey Department of Health. (n.d.). Hazard Summary Identification.
  • Braun Research Group. (n.d.).
  • Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions.
  • University of Otago. (n.d.). Laboratory chemical waste disposal guidelines.
  • Washington State University. (n.d.).
  • ChemTreat. (2015, September 14).
  • Washington State University. (n.d.).
  • Cole-Parmer. (2005, October 3).
  • Apollo Scientific. (n.d.).
  • Benchchem. (n.d.).
  • University of California, Santa Cruz. (n.d.).
  • Chem Service. (2015, May 5).
  • Aaronchem. (2024, November 1).
  • Thermo Fisher Scientific. (2012, June 11).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.